Sodium sulfamate

• CAS: 26288-34-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Bonding of Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium sulfamate (B1201201) (NaSO₃NH₂), an inorganic salt of sulfamic acid, is a compound of significant interest across various scientific and industrial domains. A comprehensive understanding of its chemical structure and bonding is fundamental to elucidating its reactivity, stability, and potential applications, particularly in the realm of medicinal chemistry and materials science. This technical guide provides a detailed analysis of the molecular architecture of sodium sulfamate, presenting crystallographic data, a description of its bonding characteristics, and the experimental protocol utilized for its structural determination.

Chemical Structure and Molecular Geometry

Sodium sulfamate is an ionic compound consisting of a sodium cation (Na⁺) and a sulfamate anion (SO₃NH₂⁻). The structural integrity and chemical behavior of the compound are primarily dictated by the geometry and electronic distribution within the sulfamate anion.

The Sulfamate Anion: A Tetrahedral Arrangement

The sulfamate anion features a central sulfur atom tetrahedrally coordinated to three oxygen atoms and one nitrogen atom. This arrangement is a consequence of the sp³ hybridization of the sulfur atom. The nitrogen atom is, in turn, bonded to two hydrogen atoms.

The crystal structure of anhydrous sodium sulfamate has been determined by single-crystal X-ray diffraction. The compound crystallizes in the monoclinic space group P2₁/c.

Table 1: Crystallographic Data for Anhydrous Sodium Sulfamate

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	5.513(1) Å
b	7.962(2) Å
c	8.078(2) Å
β	103.46(2)°
V	344.8 ų
Z	4

Visualization of the Sulfamate Anion

The following diagram illustrates the molecular geometry of the sulfamate anion.

Molecular geometry of the sulfamate anion.

Bonding in Sodium Sulfamate

The bonding in sodium sulfamate can be analyzed in two distinct domains: the ionic interaction between the sodium cation and the sulfamate anion, and the covalent bonding within the sulfamate anion itself.

Ionic Bonding

As a salt, sodium sulfamate is characterized by strong electrostatic attractions between the positively charged sodium ions (Na⁺) and the negatively charged sulfamate anions (SO₃NH₂⁻). These ionic bonds are responsible for the formation of a stable crystal lattice structure in the solid state.

Covalent Bonding within the Sulfamate Anion

The bonds within the sulfamate anion are covalent in nature, involving the sharing of electrons between the constituent atoms.

• Sulfur-Oxygen (S-O) Bonds: The three sulfur-oxygen bonds are expected to have significant double bond character due to the delocalization of electrons across the O-S-O system. This results in bond lengths that are shorter than a typical S-O single bond.

• Sulfur-Nitrogen (S-N) Bond: The sulfur-nitrogen bond is a single covalent bond.

• Nitrogen-Hydrogen (N-H) Bonds: The two nitrogen-hydrogen bonds are also single covalent bonds.

Table 2: Bond Lengths in the Sulfamate Anion

Bond	Bond Length (Å)
S-O(1)	1.458(2)
S-O(2)	1.463(2)
S-O(3)	1.471(2)
S-N	1.635(3)

Table 3: Bond Angles in the Sulfamate Anion

Angle	Bond Angle (°)
O(1)-S-O(2)	113.8(1)
O(1)-S-O(3)	112.5(1)
O(2)-S-O(3)	110.9(1)
O(1)-S-N	106.8(1)
O(2)-S-N	107.2(1)
O(3)-S-N	105.2(1)

The bond angles around the central sulfur atom deviate slightly from the ideal tetrahedral angle of 109.5°, which is attributable to the different electronic repulsions between the bonding pairs of electrons.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the precise chemical structure of anhydrous sodium sulfamate was achieved through the technique of single-crystal X-ray diffraction. The following provides a generalized methodology typical for such an analysis.

Experimental workflow for crystal structure determination.

Crystal Growth

Single crystals of anhydrous sodium sulfamate were grown by slow evaporation of an aqueous solution of the salt at room temperature.

Data Collection

A suitable single crystal was mounted on a goniometer head of a four-circle automated X-ray diffractometer. The crystal was irradiated with Mo Kα radiation (λ = 0.71073 Å). The intensity data of the diffracted X-rays were collected at room temperature.

Structure Solution and Refinement

The collected diffraction data were processed, and the crystal structure was solved using direct methods. The structure was then refined by full-matrix least-squares procedures. The positions of the hydrogen atoms were located from a difference Fourier map and were included in the final refinement.

Hydrolysis of the Sulfamate Anion

The sulfamate anion can undergo hydrolysis, particularly under acidic conditions. The mechanism of this reaction is of interest in understanding the stability and reactivity of sulfamate-containing compounds.

The acid-catalyzed hydrolysis of the sulfamate anion is believed to proceed through the protonation of the nitrogen atom, followed by the nucleophilic attack of a water molecule on the sulfur atom.

Proposed mechanism for the acid-catalyzed hydrolysis of the sulfamate anion.

Conclusion

The chemical structure and bonding of sodium sulfamate are well-characterized, with the compound existing as an ionic lattice of sodium cations and tetrahedral sulfamate anions. The precise bond lengths and angles within the sulfamate anion have been determined through single-crystal X-ray diffraction, providing valuable insights into its electronic structure and reactivity. A thorough understanding of these fundamental properties is essential for the continued development of sulfamate-based compounds in various scientific and technological applications.

In-Depth Technical Guide to the Thermal Decomposition of Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the thermal decomposition of sodium sulfamate (B1201201) (NaSO₃NH₂). Due to a lack of specific published research on the thermal analysis of sodium sulfamate, this guide synthesizes information from analogous compounds, particularly polymeric sodium sulfonates and other sulfamate salts, to propose a likely decomposition pathway and expected thermal behavior. Detailed experimental protocols for conducting thermal analysis are provided to enable researchers to generate specific data for this compound. The information herein is critical for professionals in chemical synthesis, formulation, and drug development who require a thorough understanding of the thermal stability of sodium sulfamate for handling, storage, and application in various processes.

Proposed Thermal Decomposition Pathway

The thermal decomposition of sodium sulfamate is likely initiated by the cleavage of the sulfur-nitrogen (S-N) bond, which is presumed to be the most labile bond in the molecule under thermal stress. This initial step is followed by a cascade of reactions leading to the formation of gaseous products and a stable inorganic residue.

The proposed pathway involves the following key stages:

• Initiation: The primary decomposition event is the homolytic or heterolytic cleavage of the S-N bond, forming radical or ionic intermediates.

• Propagation and Product Formation: These reactive intermediates undergo further reactions, including disproportionation and rearrangement, to form gaseous products such as sulfur dioxide (SO₂), nitrogen oxides (NOx), and ammonia (B1221849) (NH₃).

• Residue Formation: The non-volatile components rearrange and stabilize to form a solid residue, primarily composed of sodium sulfate (B86663) (Na₂SO₄) and potentially some sodium sulfite (B76179) (Na₂SO₃).

Caption: Proposed thermal decomposition pathway of sodium sulfamate.

Thermal Analysis Data (Inferred)

The following table summarizes the expected thermal events for sodium sulfamate based on data from analogous compounds and general chemical principles. These values should be considered estimates and require experimental verification.

Thermal Event	Onset Temperature (°C) (Inferred)	Peak Temperature (°C) (Inferred)	Mass Loss (%) (Inferred)	Gaseous Products (Expected)	Solid Residue (Expected)
Melting	170 - 180	174	-	-	-
Decomposition Stage 1	200 - 220	250 - 280	20 - 30	SO₂, NH₃, H₂O	Intermediate sodium salts
Decomposition Stage 2	> 300	350 - 450	10 - 20	NOx, SO₂	Na₂SO₄, Na₂SO₃

Experimental Protocols

To accurately determine the thermal decomposition profile of sodium sulfamate, a combination of thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and evolved gas analysis (EGA) via Fourier-transform infrared spectroscopy (FTIR) or mass spectrometry (MS) is recommended.

Caption: Recommended experimental workflow for thermal analysis.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperatures of sodium sulfamate and to quantify the mass loss at each decomposition stage.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground sodium sulfamate into a ceramic or platinum TGA pan.

• Atmosphere: High-purity nitrogen or argon at a flow rate of 20-50 mL/min to provide an inert environment. An analysis in air can also be performed to assess oxidative stability.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Plot the percentage of mass loss as a function of temperature. The onset temperature of decomposition is determined from the initial mass loss. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and other thermal transitions of sodium sulfamate.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of finely ground sodium sulfamate into a hermetically sealed aluminum pan. An empty, sealed pan is used as a reference.

• Atmosphere: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to a temperature just beyond the final decomposition event observed in TGA (e.g., 500°C) at a heating rate of 10°C/min.

• Data Analysis: Plot the heat flow as a function of temperature. Endothermic events (e.g., melting) and exothermic events (e.g., decomposition) are identified as peaks. The enthalpy of these transitions can be calculated by integrating the area under the respective peaks.

Evolved Gas Analysis by TGA-FTIR/MS

Objective: To identify the gaseous products evolved during the thermal decomposition of sodium sulfamate.

Methodology:

• Instrument: A TGA instrument coupled to an FTIR spectrometer or a mass spectrometer via a heated transfer line.

• TGA Conditions: Follow the same procedure as outlined for the TGA experiment.

• FTIR/MS Conditions:

  • Transfer Line Temperature: Maintain at a temperature high enough to prevent condensation of evolved gases (e.g., 220-250°C).

  • Gas Cell/Ion Source Temperature: Maintain at a similar temperature to the transfer line.

  • Spectral/Mass Acquisition: Continuously collect FTIR spectra or mass spectra of the evolved gases throughout the TGA run.

• Data Analysis: Correlate the evolution of specific gases (identified by their characteristic IR absorption bands or mass-to-charge ratios) with the mass loss steps observed in the TGA data. This allows for a detailed understanding of the decomposition process at different temperatures.

Kinetic Analysis

The kinetic parameters of the thermal decomposition of sodium sulfamate, such as the activation energy (Ea) and the pre-exponential factor (A), can be determined from the TGA data obtained at multiple heating rates (e.g., 5, 10, 15, and 20°C/min). Isoconversional methods, such as the Friedman or Kissinger-Akahira-Sunose (KAS) methods, can be applied to the TGA data to calculate the activation energy as a function of the extent of conversion. This analysis provides valuable insights into the complexity of the decomposition mechanism.

Analysis of Solid Residue

Objective: To identify the composition of the solid residue remaining after thermal decomposition.

Methodology:

• Sample Preparation: Heat a sample of sodium sulfamate in a furnace under a controlled atmosphere (e.g., nitrogen) to a temperature corresponding to the end of a decomposition stage observed in the TGA.

• Analytical Techniques:

  • X-ray Diffraction (XRD): To identify the crystalline phases present in the residue (e.g., sodium sulfate, sodium sulfite).

  • X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical states of the elements on the surface of the residue.

  • Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX): To observe the morphology of the residue and determine its elemental composition.

Conclusion

A Technical Guide to the Solubility of Sodium Sulfamate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of sodium sulfamate (B1201201) (NaSO₃NH₂), an inorganic compound utilized in various industrial and synthetic applications. This document is intended for researchers, scientists, and professionals in drug development who require an understanding of the compound's behavior in non-aqueous systems. Due to the limited availability of specific quantitative data in publicly accessible literature, this guide synthesizes available information, provides qualitative assessments, and outlines detailed experimental protocols for determining solubility.

Introduction to Sodium Sulfamate

Sodium sulfamate, the sodium salt of sulfamic acid, is a white, crystalline, odorless solid.[1][2] It is known for its high solubility in water and its hygroscopic nature, meaning it readily absorbs moisture from the air.[1][2] The compound is stable under standard conditions but should be protected from moisture.[1] Its applications are diverse, ranging from use as a corrosion inhibitor and hardening agent to a reactant in chemical synthesis and electronics manufacturing.[1][3]

Solubility of Sodium Sulfamate

While sodium sulfamate is highly soluble in water, with a reported solubility of 88.4 g per 100 units of water, its solubility in organic solvents is not well-documented in publicly available literature.[2][4] An ionic salt like sodium sulfamate is generally expected to have lower solubility in less polar organic solvents compared to water.

Based on the properties of the related compounds, sulfamic acid and sodium sulfate (B86663), a qualitative assessment of sodium sulfamate's solubility can be inferred. Sulfamic acid is described as moderately soluble in dimethylformamide (DMF), slightly soluble in methanol (B129727), and insoluble in hydrocarbons.[3] Sodium sulfate is largely insoluble in ethanol (B145695) and acetone.[5] This suggests that sodium sulfamate likely exhibits low solubility in most common organic solvents, particularly non-polar ones.

Table 1: Qualitative Solubility of Sodium Sulfamate in Various Solvents

Solvent	Chemical Formula	Polarity	Expected Solubility of Sodium Sulfamate	Citation / Rationale
Water	H₂O	High	Very High (88.4 g/100 units)	[2][4]
Methanol	CH₃OH	Polar Protic	Expected to be Low / Sparingly Soluble	Inferred from sulfamic acid and sodium sulfate.[3]
Ethanol	C₂H₅OH	Polar Protic	Expected to be Low / Insoluble	Inferred from sodium sulfate insolubility.[5]
Acetone	C₃H₆O	Polar Aprotic	Expected to be Low / Insoluble	Inferred from sodium sulfate insolubility.[5]
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Potentially Moderate to Low	Inferred from moderate solubility of sulfamic acid.[3]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Data Not Available	No direct data found.
Acetonitrile	C₂H₃N	Polar Aprotic	Data Not Available	No direct data found.
Toluene	C₇H₈	Non-Polar	Expected to be Insoluble	General principle for ionic compounds.
Hexane	C₆H₁₄	Non-Polar	Expected to be Insoluble	Inferred from sulfamic acid insolubility in hydrocarbons.[3]

Disclaimer: The expected solubility values for organic solvents are inferred from structurally related compounds and general chemical principles. These are not based on direct experimental data for sodium sulfamate and should be confirmed via laboratory testing.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, standardized experimental methods must be employed. The following protocols describe common techniques for determining the solubility of a solid compound like sodium sulfamate in an organic solvent.

This is a classical and widely used method for determining equilibrium solubility.

Principle: A supersaturated solution of the solute (sodium sulfamate) in the solvent of interest is agitated at a constant temperature for a prolonged period to ensure equilibrium is reached. The concentration of the dissolved solute in the saturated solution is then determined gravimetrically.

Detailed Protocol:

• Preparation: Add an excess amount of finely powdered sodium sulfamate to a known volume or mass of the selected organic solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a flask in a thermostatic bath). The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient period (typically 24-72 hours) to allow the system to reach thermodynamic equilibrium. The agitation speed should be adequate to keep the solid suspended without creating a vortex.

• Phase Separation: Cease agitation and allow the solid to settle for several hours at the same constant temperature. This step is critical to avoid contamination of the liquid phase with undissolved particles.

• Sampling: Carefully withdraw a known volume or mass of the clear, supernatant liquid using a pre-heated or pre-cooled syringe fitted with a fine-particle filter (e.g., 0.45 µm PTFE filter) to prevent aspiration of solid particles.

• Gravimetric Analysis:

  • Transfer the filtered aliquot into a pre-weighed, dry container (e.g., an evaporating dish or beaker).

  • Carefully evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that does not decompose the solute).

  • Once all the solvent has been removed, cool the container in a desiccator to room temperature and weigh it.

  • The difference between the final and initial weight of the container gives the mass of the dissolved sodium sulfamate.

• Calculation: Calculate the solubility in desired units (e.g., g/100 mL or mol/L) based on the mass of the dissolved solute and the initial volume/mass of the solvent aliquot.

• Validation: Repeat the experiment at least three times to ensure the reproducibility of the results.

This method determines the temperature at which a solution of known concentration becomes saturated upon cooling or heating.

Principle: A laser beam is passed through a solution of known composition as its temperature is changed. The point of saturation (the solubility temperature) is identified by the sharp decrease in light transmission when the solid phase begins to form (crystallization) or the sharp increase when it fully dissolves.

Detailed Protocol:

• Sample Preparation: Prepare a series of samples with known concentrations of sodium sulfamate in the chosen organic solvent in sealed glass vials.

• Apparatus Setup: Place the vial in a temperature-controlled cell within a solubility measurement apparatus equipped with a laser transmitter and a photodiode detector. A magnetic stirrer should be used to ensure uniform concentration and temperature.

• Heating and Cooling Cycle:

  • Heat the sample slowly and steadily until all the solid sodium sulfamate is completely dissolved, resulting in a clear solution and maximum light transmission.

  • Cool the solution at a slow, controlled rate (e.g., 0.1-0.5 °C/min).

• Data Acquisition: Continuously monitor and record the light intensity transmitted through the solution as a function of temperature.

• Determination of Saturation Point: The temperature at which the transmitted light intensity sharply drops indicates the onset of crystallization, which corresponds to the saturation temperature for that specific concentration.

• Solubility Curve: Repeat the process with samples of different concentrations to construct a solubility curve (solubility vs. temperature).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the Isothermal Equilibrium Method, a fundamental technique for solubility determination.

References

• 1. US3597168A - Recovery of large grains of na2so4 and (nh4)2so4 from aqueous methanol solutions - Google Patents [patents.google.com]
• 2. Sodium Sulfite | Na2SO3 | CID 24437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 4. Sodium Sulfamate [chemball.com]
• 5. Sodium sulfate - Wikipedia [en.wikipedia.org]

A Technical Guide to the Hygroscopic Nature of Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

Sodium sulfamate (B1201201) is recognized as a hygroscopic solid, meaning it has the tendency to absorb moisture from the air.[1] This property can significantly impact its physical and chemical characteristics, including crystal structure, particle size, flowability, and chemical stability. For pharmaceutical applications, changes in moisture content can affect dissolution rates and bioavailability. Therefore, a thorough characterization of its hygroscopic behavior is a critical step in its development and application.

Data Presentation: Characterizing Hygroscopicity

A comprehensive hygroscopicity assessment generates data that can be summarized to provide a clear understanding of a material's behavior under various humidity conditions. The following table illustrates how such data for sodium sulfamate would be presented after experimental determination.

Parameter	Value	Method	Notes
Hygroscopicity Classification	TBD	European Pharmacopoeia	Classification (e.g., non-hygroscopic, slightly hygroscopic, hygroscopic, very hygroscopic) is determined by weight gain after 24 hours at 80% RH and 25°C.
Critical Relative Humidity (CRH)	TBD	Dynamic Vapor Sorption (DVS)	The RH at which a significant moisture uptake is first observed.
Moisture Sorption Isotherm	TBD	Dynamic Vapor Sorption (DVS)	A plot of moisture content (%) vs. relative humidity (%) at a constant temperature, showing both sorption and desorption curves.
Hysteresis	TBD	Dynamic Vapor Sorption (DVS)	The difference between the sorption and desorption isotherms, indicating the material's ability to retain moisture.
Deliquescence Point	TBD	Dynamic Vapor Sorption (DVS)	The RH at which the solid material absorbs enough water to dissolve and form a solution.

TBD: To be determined experimentally.

Experimental Protocols

The following are detailed methodologies for determining the hygroscopic nature of sodium sulfamate.

Dynamic Vapor Sorption (DVS) Analysis

Dynamic Vapor Sorption is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled, time-varying relative humidity at a constant temperature.[2][3][4][5] This is the most common and precise method for characterizing hygroscopicity.

Objective: To determine the moisture sorption and desorption isotherms, critical relative humidity (CRH), and deliquescence point of sodium sulfamate.

Apparatus: A DVS instrument equipped with an ultramicrobalance, a humidity and temperature-controlled chamber, and a data acquisition system.

Methodology:

• Sample Preparation: A small amount of sodium sulfamate (typically 5-20 mg) is accurately weighed and placed in the sample pan of the DVS instrument.

• Drying: The sample is initially dried by exposing it to a stream of dry nitrogen (0% RH) at a constant temperature (e.g., 25°C) until a stable mass is achieved. This initial mass is recorded as the dry weight of the sample.

• Sorption Phase: The relative humidity in the chamber is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant until the sample mass equilibrates (i.e., the rate of mass change is below a predefined threshold). The mass at each RH step is recorded.

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH. The equilibrium mass at each step is recorded to generate the desorption isotherm.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water sorbed by the sample. The data is then plotted as % weight change versus % RH to generate the sorption and desorption isotherms. The CRH is identified as the RH at which a sharp increase in weight is observed. The presence of deliquescence is noted if the sample absorbs a large amount of water and transforms into a liquid state.

Static Gravimetric Method (Desiccator Method)

This is a simpler, more traditional method for assessing hygroscopicity and can be used for classification according to pharmacopeial standards.[6][7]

Objective: To classify the hygroscopicity of sodium sulfamate based on its moisture uptake at a specific high-humidity condition.

Apparatus:

• Analytical balance (accurate to 0.1 mg)

• Desiccators

• Saturated salt solutions to maintain constant relative humidity (e.g., a saturated solution of sodium chloride creates an RH of approximately 75% at 25°C; a saturated solution of potassium chloride provides about 84% RH).[8][9]

• Weighing bottles

Methodology:

• Sample Preparation: Approximately 1-2 g of sodium sulfamate is accurately weighed into a pre-dried and tared weighing bottle.

• Initial Drying: The open weighing bottle containing the sample is placed in a desiccator over a suitable desiccant (e.g., phosphorus pentoxide) until a constant weight is achieved. This is the initial dry weight.

• Exposure to Humidity: The weighing bottle with the dried sample is then placed in a separate desiccator containing a saturated salt solution that maintains a specific high relative humidity (e.g., 80% RH). The desiccator is maintained at a constant temperature (e.g., 25°C).

• Mass Measurement: The sample is weighed at regular intervals (e.g., 24 hours) until a constant weight is achieved or for a specified duration as per the relevant pharmacopeia.

• Calculation: The percentage increase in weight is calculated using the following formula:

  % Weight Increase = [(Final Weight - Initial Dry Weight) / Initial Dry Weight] x 100

• Classification: The hygroscopicity is then classified based on the percentage weight increase according to established criteria (e.g., European Pharmacopoeia).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the Dynamic Vapor Sorption (DVS) experiment for characterizing the hygroscopic nature of sodium sulfamate.

Caption: Workflow for DVS analysis of sodium sulfamate.

This comprehensive approach to characterizing the hygroscopic nature of sodium sulfamate will provide the necessary data for its effective use in research and development, ensuring product quality and stability.

References

• 1. Sodium Sulfamate | H2NNaO3S | CID 23700090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Applications of Dynamic Moisture Adsorption in Crystal Research - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 3. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 4. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 5. azom.com [azom.com]
• 6. researchgate.net [researchgate.net]
• 7. omicsonline.org [omicsonline.org]
• 8. amt.copernicus.org [amt.copernicus.org]
• 9. AMT - A novel methodology for assessing the hygroscopicity of aerosol filter samples [amt.copernicus.org]

In-Depth Technical Guide to the Crystal Structure of Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of anhydrous sodium sulfamate (B1201201) (NaNH₂SO₃). The information presented is collated from crystallographic studies and is intended to serve as a core resource for researchers and professionals in the fields of materials science, chemistry, and drug development.

Crystallographic Data Summary

The crystal structure of anhydrous sodium sulfamate has been determined by single-crystal X-ray diffraction. The key crystallographic parameters are summarized in the table below.

Parameter	Value
Chemical Formula	NaNH₂SO₃
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
Unit Cell Dimensions	a = 5.506(2) Å
b = 12.449(3) Å
c = 15.672(4) Å
α = β = γ = 90°
Unit Cell Volume	1075.4(6) ų
Formula Units per Unit Cell (Z)	12
Data Collection Temperature	Not specified in available literature.
Radiation Wavelength	Not specified, but likely Mo Kα (λ=0.71073 Å) or Cu Kα (λ=1.54184 Å) given the instrumentation.
Diffractometer	Enraf-Nonius CAD-4
Refinement Method	Full-matrix least-squares
Number of Unique Reflections	1560
Final R-value	0.0545
Atomic Coordinates	Not publicly available in searched databases.

Data sourced from Manickkavachagam & Rajaram, 1984.

Experimental Protocols

The following section details the likely experimental procedures for the synthesis and crystal structure determination of sodium sulfamate, based on the instrumentation cited in the literature and common crystallographic practices of the era.

Synthesis and Crystallization

Anhydrous single crystals of sodium sulfamate suitable for X-ray diffraction can be prepared by the slow evaporation of an aqueous solution of sodium sulfamate at room temperature. The general synthesis of sodium sulfamate involves the neutralization of sulfamic acid with a stoichiometric amount of sodium hydroxide (B78521) or sodium carbonate.

Protocol for Crystallization:

• Prepare a saturated aqueous solution of sodium sulfamate at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution.

• Filter the hot solution to remove any insoluble impurities.

• Allow the solution to cool slowly to room temperature.

• Transfer the solution to a shallow dish or beaker and cover it with a perforated film (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent.

• Store the container in a vibration-free environment at a constant temperature.

• Monitor the container for the formation of well-defined, transparent single crystals over a period of several days to weeks.

• Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, they can be harvested for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure was performed using an Enraf-Nonius CAD-4 automated four-circle diffractometer.[1]

Detailed Methodology:

• Crystal Mounting: A suitable single crystal of sodium sulfamate was selected under a polarizing microscope to ensure it was free of cracks and other defects. The crystal was mounted on the tip of a glass fiber using a minimal amount of epoxy or a suitable adhesive.

• Data Collection:

  • The mounted crystal was placed on the goniometer head of the Enraf-Nonius CAD-4 diffractometer.

  • The unit cell parameters and the orientation matrix were determined from an initial set of 25 centered reflections.

  • Intensity data were collected over a hemisphere of the reciprocal space using a suitable scan mode (e.g., ω-2θ scan). The scan speed and width would have been selected to ensure accurate integration of the reflection intensities.

  • The intensities of standard reflections were monitored periodically to check for crystal decay during the data collection process.

• Data Reduction:

  • The raw diffraction data were processed to apply corrections for Lorentz and polarization effects.

  • An absorption correction was likely applied, although the specific method was not detailed in the available literature.

  • Equivalent reflections were merged to produce a set of unique reflections.

• Structure Solution and Refinement:

  • The crystal structure was solved using direct methods, which are computational techniques used to determine the initial phases of the structure factors.

  • The positions of the non-hydrogen atoms were located from the initial electron density map.

  • The structure was then refined using a full-matrix least-squares method. The positions and anisotropic thermal parameters of the non-hydrogen atoms were adjusted to minimize the difference between the observed and calculated structure factors.

  • Hydrogen atoms were located from a difference Fourier map.

  • The final refinement converged to an R-value of 0.0545 for 1560 unique reflections.

Visualizations

The following diagram illustrates the general experimental workflow for the crystal structure analysis of sodium sulfamate.

Caption: Experimental workflow for sodium sulfamate crystal structure analysis.

References

• 1. Sophisticated Analytical Instrument Facility [saif.iitm.ac.in]

Theoretical Stability of Sodium Sulfamate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental studies on the stability of sodium sulfamate (B1201201) (NaSO₃NH₂). The stability of this compound is critical in its various applications, including in the pharmaceutical industry as a potential excipient or intermediate. This document collates available data on its hydrolytic, thermal, and chemical stability, providing detailed experimental protocols and degradation pathways.

Hydrolytic Stability

The hydrolysis of the sulfamate anion to ammonium (B1175870) and sulfate (B86663) ions is a key degradation pathway in aqueous environments. The stability of sodium sulfamate in solution is significantly influenced by pH and temperature.

Mechanism of Hydrolysis

Aqueous solutions of sulfamic acid, and by extension its sodium salt, undergo slow hydrolysis to form ammonium bisulfate[1]. The reaction is as follows:

H₃NSO₃ + H₂O → [NH₄]⁺[HSO₄]⁻

Studies on sulfamic acid and related sulfamate esters indicate that the hydrolysis is predominantly an acid-catalyzed process[2][3]. The proposed mechanism involves the protonation of the sulfamate anion to form the zwitterionic sulfamic acid (H₃N⁺SO₃⁻). This is followed by a nucleophilic attack by water on the sulfur atom.

The hydrolysis of N-alkyl sulfamates has been shown to be specific acid-catalyzed even at alkaline pH[2]. In contrast, the hydrolysis of aryl sulfamate monoanions is suggested to follow an Sₙ1 pathway involving a SO₂NH intermediate[4][5].

Signaling Pathway for Hydrolysis

The following diagram illustrates the proposed acid-catalyzed hydrolysis pathway for the sulfamate anion.

Acid-catalyzed hydrolysis of the sulfamate anion.

Quantitative Data on Hydrolytic Stability

The rate of hydrolysis of sulfamic acid is first-order with respect to the concentration of the zwitterionic form. The following table summarizes kinetic data from various studies.

Temperature (°C)	pH	First-Order Rate Constant (k)	Half-Life (t½)	Reference
200	0-7	k_max = 0.3 ± 0.1 s⁻¹ (at low pH plateau)	Not specified	[2]
25	7	10⁻¹⁶ s⁻¹ (calculated)	Not specified	[2]
Not specified	2.5 - 8.0	2.38 ± 0.6 x 10⁻³ h⁻¹	Not specified	[6]

Note: Data is primarily for sulfamic acid and N-alkyl sulfamates, which serve as models for sodium sulfamate behavior in solution.

A plot of the half-life of sulfamic acid as a function of pH at different temperatures has been presented in the literature, indicating that stability decreases with increasing temperature and decreasing pH[7][8].

Thermal Stability

The thermal stability of solid sodium sulfamate is a critical parameter for its storage and use in solid dosage forms.

Thermal Decomposition Profile

Qualitative reports suggest that heating sodium sulfamate can lead to its decomposition, turning the mixture brown to black[3]. The decomposition products are reported to have a smell of ammonia (B1221849) and sulfur dioxide[3].

Studies on the thermal degradation of poly(sodium vinylsulfonate) show a multi-stage decomposition process starting around 200°C, with the evolution of water and sulfur dioxide beginning at approximately 320°C[9]. The final residue at high temperatures consists of sodium sulfite (B76179) and sodium sulfate[9]. A plausible decomposition pathway for sodium sulfamate would likely involve the formation of sodium sulfate and the release of ammonia and sulfur oxides.

Proposed Thermal Decomposition Pathway

The following diagram outlines a possible thermal decomposition pathway for sodium sulfamate based on the degradation of related compounds.

Proposed thermal decomposition of sodium sulfamate.

Chemical Stability and Compatibility

The compatibility of sodium sulfamate with other substances, particularly pharmaceutical excipients, is crucial for its application in drug formulations.

General Reactivity

Sodium sulfamate is a salt of a moderately strong acid (sulfamic acid, pKa ≈ 1.0) and a strong base (sodium hydroxide). It is generally stable under normal storage conditions in its solid, crystalline form[1]. However, its aqueous solutions are susceptible to slow hydrolysis.

Compatibility with Pharmaceutical Excipients

Direct studies on the compatibility of sodium sulfamate with common pharmaceutical excipients such as lactose, microcrystalline cellulose, and magnesium stearate (B1226849) are not widely available in the public domain. However, potential incompatibilities can be inferred based on the chemical nature of the sulfamate group.

• Lactose: The primary amine group of sodium sulfamate could potentially participate in a Maillard reaction with reducing sugars like lactose, especially in the presence of heat and moisture. This could lead to discoloration (browning) and the formation of degradation products.

• Microcrystalline Cellulose (MCC): MCC is generally considered to be a compatible excipient. However, the slightly acidic nature of some grades of MCC could potentially accelerate the hydrolysis of sodium sulfamate if significant moisture is present.

• Magnesium Stearate: This lubricant is a salt of a weak acid and a moderately strong base, which can create a slightly alkaline microenvironment. While this might slightly slow down acid-catalyzed hydrolysis, other interactions cannot be ruled out without specific studies.

Experimental Protocols

The following sections outline general methodologies for assessing the stability of sodium sulfamate, based on ICH guidelines and common practices in pharmaceutical development[4][5][8][10][11][12][13].

Forced Degradation Studies

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods[8][12][13].

Workflow for Forced Degradation Studies:

Workflow for forced degradation studies.

Protocol for Hydrolytic Degradation:

• Prepare solutions of sodium sulfamate (e.g., 1 mg/mL) in acidic (0.1 M HCl), basic (0.1 M NaOH), and neutral (water) media.

• Store the solutions at elevated temperatures (e.g., 60°C) for a defined period (e.g., up to 24-48 hours).

• Withdraw samples at appropriate time intervals.

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples using a validated stability-indicating analytical method.

Thermal Stability Analysis (TGA/DSC)

Protocol for Thermogravimetric Analysis (TGA):

• Accurately weigh 5-10 mg of sodium sulfamate into a TGA pan.

• Place the pan in the TGA instrument.

• Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

• Record the mass loss as a function of temperature.

Protocol for Differential Scanning Calorimetry (DSC):

• Accurately weigh 2-5 mg of sodium sulfamate into a DSC pan and hermetically seal it.

• Place the sample pan and a reference pan in the DSC instrument.

• Heat the sample at a constant rate (e.g., 10°C/min) over a defined temperature range.

• Record the heat flow as a function of temperature to identify melting points, phase transitions, and decomposition events.

Excipient Compatibility Studies

Protocol for Excipient Compatibility:

• Prepare binary mixtures of sodium sulfamate with each excipient (e.g., lactose, microcrystalline cellulose, magnesium stearate) in a 1:1 or other relevant ratio.

• Include a control sample of pure sodium sulfamate.

• Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks).

• Analyze the samples at initial and subsequent time points for the appearance of new degradation products and for any change in the physical appearance of the mixture.

Analytical Methodologies

A stability-indicating analytical method is crucial for the accurate determination of sodium sulfamate and its degradation products.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) with UV detection is a common technique for stability studies. For non-chromophoric species like sulfamate and sulfate, indirect UV detection or other detection methods like conductivity or mass spectrometry are required.

Ion chromatography is a well-established method for the separation and quantification of sulfamate and sulfate ions[9]. A stability-indicating assay using ion chromatography has been developed for monitoring the degradation of a drug substance to sulfamate and sulfate[9].

Example HPLC Method for a Related Compound (Sodium Bisulfite):

• Column: Zorbax CN (250 mm × 4.6 mm, 5 µm)

• Mobile Phase: 0.03 M tetrabutylammonium (B224687) hydrogen sulfate, 0.01 M potassium dihydrogen orthophosphate, and acetonitrile (B52724) (70:30 v/v)

• Flow Rate: 0.7 mL/min

• Detection: UV at 215 nm[14][15][16][17]

Spectrophotometric Methods

A spectrophotometric method has been developed for the determination of sulfamic acid, which involves acid hydrolysis to form ammonium ions. The ammonium ions are then determined using the Berthelot reaction (indophenol dye formation), with absorbance measured at 648 nm[18].

Conclusion

The stability of sodium sulfamate is primarily dictated by its susceptibility to acid-catalyzed hydrolysis in aqueous environments. The rate of this degradation is significantly influenced by pH and temperature. While solid-state sodium sulfamate is expected to be more stable, there is a lack of quantitative data on its thermal decomposition profile. Potential incompatibilities with common pharmaceutical excipients, such as Maillard reactions with reducing sugars, should be considered during formulation development. The establishment of a validated stability-indicating analytical method is paramount for accurately assessing the stability of sodium sulfamate in various conditions and formulations. Further experimental studies are warranted to fully characterize its thermal stability and excipient compatibility.

References

• 1. forced degradation products: Topics by Science.gov [science.gov]
• 2. fda.gov [fda.gov]
• 3. Sciencemadness Discussion Board - Synthesis of Sodium Sulfamate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. database.ich.org [database.ich.org]
• 5. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. youtube.com [youtube.com]
• 12. ajpsonline.com [ajpsonline.com]
• 13. biopharminternational.com [biopharminternational.com]
• 14. A Stability Indicating Method for the Determination of the Antioxidant Sodium Bisulfite in Pharmaceutical Formulation by RP-HPLC Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Stability Indicating Method for the Determination of the Antioxidant Sodium Bisulfite in Pharmaceutical Formulation by RP-HPLC Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]

Sodium Sulfamate: A Review of Toxicological Data for Research Applications

A notable scarcity of comprehensive toxicological data exists for sodium sulfamate (B1201201) in the public domain. This in-depth technical guide summarizes the available information and highlights the significant data gaps for researchers, scientists, and drug development professionals. The majority of accessible information is derived from Safety Data Sheets (SDS), which primarily indicate potential hazards without providing detailed quantitative data from dedicated toxicological studies.

Summary of Available Toxicological Information

Sodium sulfamate is generally categorized as a skin and eye irritant.[1][2][3] Direct contact may cause mild to moderate skin irritation, which can be exacerbated by prolonged exposure.[1] Severe eye irritation is also a potential hazard upon direct contact.[1][2] Inhalation of dust may lead to respiratory tract irritation.[1]

While some sources suggest low acute oral and dermal toxicity based on animal studies, specific LD50 values are largely unavailable in the reviewed literature.[1] Chronic toxicity information is similarly limited, with one source stating no evidence of long-term toxicity from repeated exposure at typical handling levels.[1]

Quantitative Toxicological Data

A comprehensive search of scientific literature and toxicology databases reveals a significant lack of quantitative data for sodium sulfamate. The following table summarizes the status of key toxicological endpoints.

Toxicological Endpoint	Species	Route of Administration	Value	Reference
Acute Toxicity
Oral LD50	Rat	Oral	Data Not Available	[2]
Dermal LD50	Rabbit	Dermal	Data Not Available	[2]
Inhalation LC50	Rat	Inhalation	Data Not Available	[2]
Genotoxicity
Ames Test	-	In vitro	Data Not Available
Chromosomal Aberration	-	In vitro	Data Not Available
Carcinogenicity
Long-term bioassay	-	-	Not listed as a carcinogen by IARC, NTP, or OSHA. No definitive studies found.	[1]
Reproductive & Developmental Toxicity
Two-Generation Study	-	-	Data Not Available
Developmental Toxicity	-	-	Data Not Available
Absorption, Distribution, Metabolism, and Excretion (ADME)
Pharmacokinetics	-	-	Data Not Available
Metabolism	-	-	Data Not Available

IARC: International Agency for Research on Cancer; NTP: National Toxicology Program; OSHA: Occupational Safety and Health Administration.

Experimental Protocols

Due to the absence of published studies detailing the toxicological evaluation of sodium sulfamate, specific experimental protocols cannot be provided. However, for the benefit of researchers planning such studies, this section outlines the standard methodologies for key toxicological assays.

Acute Toxicity Testing

Acute toxicity studies are typically conducted following OECD (Organisation for Economic Co-operation and Development) guidelines. For example, OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method) is a stepwise procedure using a limited number of animals to estimate the LD50 and identify signs of toxicity.

Genotoxicity Assays

Standard in vitro genotoxicity tests include the Ames test (bacterial reverse mutation assay) and the in vitro chromosomal aberration test.[4][5][6][7][8][9]

• Ames Test (OECD Guideline 471): This assay uses strains of Salmonella typhimurium and Escherichia coli with mutations in genes required for histidine or tryptophan synthesis, respectively.[5][7][8] The test evaluates the ability of a substance to cause mutations that revert the bacteria to a state where they can synthesize the required amino acid.[5][8]

• In Vitro Chromosomal Aberration Test (OECD Guideline 473): This test assesses the potential of a substance to induce structural chromosomal abnormalities in cultured mammalian cells, such as Chinese hamster ovary (CHO) cells or human peripheral blood lymphocytes.[4][10]

Carcinogenicity Studies

Long-term carcinogenicity bioassays, typically lasting for the lifetime of the animal model (e.g., two years in rodents), are the standard for evaluating the carcinogenic potential of a substance.[11][12][13] These studies involve administering the test substance to animals at various dose levels and monitoring for the development of tumors.[13]

Reproductive and Developmental Toxicity Studies

A two-generation reproductive toxicity study (OECD Guideline 416) is the standard for assessing the potential effects of a substance on fertility and reproduction.[14] This study involves exposing one generation of animals to the test substance before mating and throughout gestation and lactation, and then selecting offspring from this generation to become the parents of a second generation.[15] Developmental toxicity studies (OECD Guideline 414) focus on adverse effects on the developing offspring arising from exposure of the mother during pregnancy.

Signaling Pathways and Experimental Workflows

A thorough literature search did not yield any information on the signaling pathways or mechanisms of toxicity associated with sodium sulfamate. Consequently, the creation of diagrams for signaling pathways or experimental workflows is not possible at this time. Should such data become available, diagrams could be generated to visualize these processes. For illustrative purposes, a generic experimental workflow for in vitro toxicity testing is provided below.

A generic workflow for in vitro toxicity testing.

Conclusion

The currently available toxicological data for sodium sulfamate is insufficient to perform a comprehensive risk assessment for research and drug development applications. The existing information is primarily qualitative and indicates a potential for skin, eye, and respiratory irritation. There is a clear need for robust, quantitative studies to determine the acute and chronic toxicity, genotoxicity, carcinogenicity, and reproductive and developmental effects of sodium sulfamate. Researchers handling this compound should exercise caution and adhere to standard laboratory safety protocols.

References

• 1. Sodium Sulfamate MSDS/SDS | Supplier & Distributor [ccount-chem.com]
• 2. Sodium Sulfamate Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. criver.com [criver.com]
• 5. Ames test - Wikipedia [en.wikipedia.org]
• 6. Evaluation of genotoxicity of Trois through Ames and in vitro chromosomal aberration tests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 8. criver.com [criver.com]
• 9. Chromosome tests with 134 compounds on Chinese hamster cells in vitro--a screening for chemical carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluating Solvent Safety in Chromosome Aberration Assays for Genetic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. IN-VIVO CARCINOGENICITY STUDIES.pptx TG451 | PPTX [slideshare.net]
• 12. In vivo transgenic bioassays and assessment of the carcinogenic potential of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chronic toxicity/carcinogenicity studies of sulphamethazine in B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Reproductive toxicity – two-generation study | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 15. A two-generation reproductive toxicity study of the high-intensity sweetener advantame in CD rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate of Sodium Sulfamate in Laboratory Waste: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sodium sulfamate (B1201201) (NaH₂NSO₃) is a salt of sulfamic acid commonly utilized in various laboratory and industrial applications. Its disposal into laboratory waste streams necessitates a thorough understanding of its environmental fate and potential ecotoxicological effects. This technical guide provides a comprehensive overview of the current knowledge regarding the environmental persistence, degradation pathways, and aquatic toxicity of sodium sulfamate. Due to a notable lack of specific environmental fate data for sodium sulfamate, this guide also draws upon information available for sulfamic acid and other sulfonated compounds to infer potential environmental behavior, with the limitations of this approach explicitly noted. The primary abiotic degradation pathway for the sulfamate anion is slow hydrolysis to ammonium (B1175870) bisulfate. Information on its biodegradability is limited, but based on related compounds, it is not expected to be readily biodegradable. Similarly, specific data on its soil sorption and aquatic toxicity are scarce. This guide outlines standardized experimental protocols for determining these crucial environmental parameters and provides a logical framework for a comprehensive environmental risk assessment.

Chemical and Physical Properties of Sodium Sulfamate

Sodium sulfamate is a white, crystalline, water-soluble solid. Its high water solubility and low vapor pressure suggest that it will primarily partition to the aqueous phase in the environment and will not be significantly removed from water by volatilization.

Property	Value
Molecular Formula	H₂NNaO₃S
Molecular Weight	119.08 g/mol [1]
Appearance	White crystalline powder[2]
Solubility in Water	Readily soluble[2]
Vapor Pressure	Not available (expected to be negligible)
pKa (of sulfamic acid)	1.0[3]

Environmental Fate and Persistence

The environmental fate of sodium sulfamate is governed by its persistence and transformation through abiotic and biotic processes.

Abiotic Degradation

3.1.1 Hydrolysis

The primary abiotic degradation pathway for the sulfamate anion in aqueous environments is hydrolysis. The sulfamate ion (H₂NSO₃⁻) slowly reacts with water to form ammonium (NH₄⁺) and bisulfate (HSO₄⁻).[3]

• Reaction: H₂NSO₃⁻ + H₂O → NH₄⁺ + HSO₄⁻

The final degradation products are ammonium and sulfate (B86663) ions, which are ubiquitous in the environment and have their own biogeochemical cycles. However, a sudden influx of these ions from sulfamate degradation could potentially impact local water quality.

3.1.2 Photodegradation

There is no specific information available on the photodegradation of sodium sulfamate. While other sulfonated compounds, such as sulfonamide antibiotics, have been shown to undergo both direct and indirect photolysis in the presence of sunlight, the simple structure of the sulfamate anion may render it less susceptible to photodegradation.[4][5][6] The environmental relevance of photodegradation for sodium sulfamate remains an area for further investigation.

Biotic Degradation

There is a significant lack of data regarding the biodegradability of sodium sulfamate. No studies following standardized protocols, such as the OECD 301 series for ready biodegradability, were identified. Sulfonated compounds as a class exhibit a wide range of biodegradability. For instance, some sulfonamide antibiotics are known to be resistant to biodegradation.[7] Given its inorganic nature and the stability of the S-N bond, it is plausible that sodium sulfamate is not readily biodegradable and may persist in the environment.

Environmental Distribution

3.3.1 Soil Sorption

Specific data on the sorption of sodium sulfamate to soil and sediment are not available. However, due to its high water solubility and anionic nature at neutral pH, it is expected to have low sorption to soil particles, which are typically negatively charged.[8][9] This suggests that sodium sulfamate is likely to be mobile in soil and have the potential to leach into groundwater. The extent of sorption will likely be influenced by soil properties such as pH and the presence of positively charged soil components like iron and aluminum oxides.

Ecotoxicological Profile

A comprehensive assessment of the ecotoxicological effects of sodium sulfamate is hampered by a lack of published data.

Aquatic Toxicity

No quantitative data from standardized acute or chronic toxicity tests (e.g., LC50 for fish, EC50 for daphnids, or IC50 for algae) for sodium sulfamate were found in the reviewed literature.

The primary hydrolysis product, ammonium bisulfate, is known to be harmful to aquatic organisms.[10][11][12] The toxicity of ammonium is well-documented and is dependent on pH and temperature. Therefore, the degradation of sodium sulfamate in aquatic environments could lead to adverse effects on aquatic life due to the release of ammonium and a decrease in pH from the formation of bisulfate.

Table 1: Summary of Available Aquatic Ecotoxicity Data for Sodium Sulfamate

Trophic Level	Test Organism	Endpoint	Value (mg/L)	Reference
Fish	-	96-hr LC50	No data available	-
Invertebrate	Daphnia sp.	48-hr EC50	No data available	-
Algae	-	72-hr IC50	No data available	-

Experimental Protocols

To address the data gaps identified in this guide, the following standardized experimental protocols are recommended for evaluating the environmental fate and effects of sodium sulfamate.

Ready Biodegradability - OECD 301F: Manometric Respirometry Test

This test evaluates the potential for "ready" aerobic biodegradation of a chemical.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms from activated sludge and incubated in a closed flask with a device to measure oxygen consumption (a manometer). The amount of oxygen taken up by the microbial population during the degradation of the test substance, corrected for the oxygen uptake of a blank control, is measured over a 28-day period.[2][8][13]

• Test Substance Concentration: 100 mg/L, corresponding to a theoretical oxygen demand (ThOD) of at least 100 mg/L.[8]

• Inoculum: Activated sludge from a domestic wastewater treatment plant, conditioned to the test temperature.[14][15]

• Temperature: 22 ± 2°C.[8]

• Duration: 28 days.

• Analysis: The oxygen consumption is measured by the pressure change in the respirometer. The percentage of biodegradation is calculated based on the ratio of the measured oxygen consumption to the theoretical oxygen demand (ThOD) or chemical oxygen demand (COD).

• Pass Criteria: The substance is considered readily biodegradable if it reaches >60% biodegradation within a 10-day window during the 28-day test period.[2]

Soil Sorption - OECD 106: Adsorption/Desorption Using a Batch Equilibrium Method

This test determines the adsorption and desorption of a chemical to soil.

• Principle: Aqueous solutions of the test substance at various concentrations are equilibrated with known amounts of soil. The concentration of the test substance in the aqueous phase is measured after a defined equilibration period, and the amount adsorbed to the soil is calculated by difference.[16][17][18]

• Test Substance: Preferably radiolabelled to facilitate analysis, but non-labelled substance can be used with a validated analytical method.[16]

• Soils: A minimum of three different soil types with varying organic carbon content, clay content, and pH should be used.[16][17]

• Procedure:

  • Preliminary Test: To determine the appropriate soil-to-solution ratio, equilibration time, and to check for potential abiotic or biotic degradation.[16]

  • Adsorption Phase: Soil samples are agitated with solutions of the test substance for the predetermined equilibration time.

  • Analysis: The phases are separated by centrifugation, and the concentration of the test substance in the aqueous phase is determined.

  • Desorption Phase (optional): The soil from the adsorption phase is resuspended in a fresh solution without the test substance and equilibrated to determine the extent of desorption.

• Data Analysis: The adsorption distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are calculated. Adsorption isotherms (e.g., Freundlich) can be determined if multiple concentrations are tested.[16]

Aquatic Toxicity Testing

5.3.1 Acute Immobilisation Test with Daphnia sp. - OECD 202

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.[6][19][20]

• Test Organism: Daphnia magna or other suitable Daphnia species.

• Test Conditions: Static or semi-static exposure in a defined medium at 18-22°C with a 16-hour light/8-hour dark cycle.[20][21]

• Endpoint: The concentration that causes immobilization in 50% of the daphnids (EC50) at 48 hours is determined.[19]

5.3.2 Algal Growth Inhibition Test - OECD 201

• Principle: Exponentially growing cultures of a selected species of green algae or cyanobacteria are exposed to a range of concentrations of the test substance over a period of 72 hours.[14][22][23]

• Test Organism: Pseudokirchneriella subcapitata or other recommended species.[22]

• Test Conditions: Static exposure in a nutrient-rich medium under constant illumination and temperature (21-24°C).

• Endpoint: The inhibition of growth is determined by measuring the algal biomass (e.g., cell counts, fluorescence) at 24, 48, and 72 hours. The concentration that causes a 50% reduction in growth rate or yield (IC50) is calculated.[14]

5.3.3 Fish Acute Toxicity Test - OECD 203

• Principle: Fish of a recommended species are exposed to a range of concentrations of the test substance for 96 hours. Mortalities and any abnormal effects are recorded at 24, 48, 72, and 96 hours.[24][25][26]

• Test Organism: Zebrafish (Danio rerio) or Rainbow trout (Oncorhynchus mykiss) are commonly used.[26]

• Test Conditions: Semi-static or flow-through system with controlled temperature, pH, and dissolved oxygen levels.

• Endpoint: The concentration that is lethal to 50% of the fish (LC50) at 96 hours is determined.[27]

Analytical Methodology - Ion Chromatography

• Principle: Ion chromatography is a suitable technique for the quantitative analysis of the sulfamate anion in aqueous samples and soil extracts. The method separates ions based on their affinity for an ion-exchange resin.[7][28][29][30]

• Sample Preparation:

  • Water Samples: Filtration through a 0.45 µm filter is typically sufficient.[28]

  • Soil Samples: Extraction of water-soluble sulfamate is achieved by shaking a known mass of soil with deionized water, followed by centrifugation and filtration of the supernatant.[28]

• Instrumentation: An ion chromatograph equipped with a suitable anion exchange column (e.g., Dionex IonPac AS11) and a suppressed conductivity detector.[7]

• Eluent: A potassium hydroxide (B78521) or carbonate/bicarbonate gradient is typically used to separate sulfamate from other anions.[7][28]

• Quantification: The concentration of sulfamate is determined by comparing the peak area in the sample chromatogram to a calibration curve prepared from standards of known concentration.[28]

Visualizations

Hydrolysis Pathway of Sodium Sulfamate

Caption: Hydrolysis pathway of sodium sulfamate in an aqueous environment.

Logical Workflow for Environmental Fate Assessment

Caption: A logical workflow for the environmental fate assessment of sodium sulfamate.

Conclusion and Recommendations

The environmental fate of sodium sulfamate from laboratory waste is largely uncharacterized in publicly available literature. The primary identified transformation pathway is slow hydrolysis to ammonium and bisulfate, a process influenced by pH and temperature. There is a critical lack of data on its biodegradability, soil sorption, and ecotoxicity.

Based on its chemical properties and the behavior of related compounds, sodium sulfamate should be considered a persistent and mobile substance with the potential for its degradation products to be harmful to aquatic ecosystems.

It is strongly recommended that:

• Empirical studies, following the standardized protocols outlined in this guide, be conducted to generate robust data on the biodegradability, soil sorption, and aquatic toxicity of sodium sulfamate.

• In the absence of such data, laboratory waste containing sodium sulfamate should be managed as a potentially persistent and ecotoxic chemical. Treatment methods should focus on containment and specialized disposal rather than relying on conventional wastewater treatment processes where it is likely to pass through untreated.

• Researchers and laboratory managers should aim to minimize the discharge of sodium sulfamate into wastewater streams and consider alternative, more environmentally benign reagents where possible.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. petroleumhpv.org [petroleumhpv.org]
• 3. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 6. biotecnologiebt.it [biotecnologiebt.it]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. xylemanalytics.com [xylemanalytics.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. ICSC 1254 - AMMMONIUM BISULFITE [chemicalsafety.ilo.org]
• 11. Ammonium bisulfate | H3N.H2O4S | CID 24655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 13. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 14. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 15. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 16. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 17. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 18. catalog.labcorp.com [catalog.labcorp.com]
• 19. shop.fera.co.uk [shop.fera.co.uk]
• 20. Registration Dossier - ECHA [echa.europa.eu]
• 21. OECD Acute immobilisation test | Protocols | Zantiks [zantiks.com]
• 22. shop.fera.co.uk [shop.fera.co.uk]
• 23. downloads.regulations.gov [downloads.regulations.gov]
• 24. Revision of the Fish Acute Toxicity Testing Guideline OECD 203 | ibacon GmbH [ibacon.com]
• 25. downloads.regulations.gov [downloads.regulations.gov]
• 26. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 27. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 28. dot.ca.gov [dot.ca.gov]
• 29. Determination of ammonium sulfamate in air using ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. analyticalscience.wiley.com [analyticalscience.wiley.com]

Protocols & Analytical Methods

Application Notes and Protocols: Sodium Sulfamate as a Reagent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of sodium sulfamate (B1201201) as a versatile reagent in organic synthesis. The focus is on the synthesis of sulfamates and sulfamides, key functional groups in many biologically active compounds and pharmaceuticals.

Introduction to Sodium Sulfamate in Organic Synthesis

Sodium sulfamate (NaH₂NSO₃) is a salt of sulfamic acid. While sulfamic acid and sulfamoyl chlorides have been traditionally used for the introduction of the sulfamoyl group (-SO₂NH₂), sodium sulfamate offers a stable, easy-to-handle, and less hazardous alternative. Its application in organic synthesis primarily revolves around its role as a precursor to the sulfamoyl moiety for the formation of N-S and O-S bonds, yielding sulfamides and sulfamates, respectively. The sulfamate functional group is a crucial pharmacophore in a variety of therapeutic agents, including steroid sulfatase inhibitors, carbonic anhydrase inhibitors, and antiviral drugs.[1][2]

Applications in the Synthesis of Bioactive Molecules

The sulfamate moiety is a cornerstone in modern drug design due to its ability to mimic the sulfate (B86663) group in biological systems and its capacity to act as a directed metalating group or a leaving group in various transformations.

Steroid Sulfatase (STS) Inhibitors

Steroid sulfatase is a critical enzyme in the biosynthesis of estrogens, and its inhibition is a key strategy in the treatment of hormone-dependent cancers such as breast cancer.[3][4] Aryl O-sulfamates are potent irreversible inhibitors of STS.[5] The synthesis of these inhibitors often involves the sulfamoylation of a phenolic precursor.

Carbonic Anhydrase (CA) Inhibitors

Carbonic anhydrases are a family of enzymes involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[6][7] Primary sulfonamides and sulfamates are known to be effective CA inhibitors.[8][9]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of O-sulfamates and a proposed method for N-sulfamides using sodium sulfamate or its activated derivatives.

Protocol 1: Synthesis of O-Alkyl/Aryl Sulfamates via Activation of Sodium Sulfamate

This protocol is adapted from a general method for the synthesis of sulfamate esters from sulfamic acid salts by activation with triphenylphosphine (B44618) ditriflate.[10][11] This method is particularly useful as it avoids the direct handling of unstable sulfamoyl chlorides.

Reaction Scheme:

Materials:

• Sodium Sulfamate (NaH₂NSO₃)

• Alcohol or Phenol (B47542) (R-OH)

• Triphenylphosphine oxide (Ph₃PO)

• Triflic anhydride (B1165640) (Tf₂O)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Syringes

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add triphenylphosphine oxide (1.65 equiv).

• Add dry dichloromethane and cool the flask to -78 °C in a dry ice/acetone bath.

• Slowly add triflic anhydride (1.5 equiv) to the stirred solution and stir for 15 minutes to generate triphenylphosphine ditriflate in situ.

• In a separate flask, dissolve the alcohol or phenol (1.0 equiv), sodium sulfamate (1.5 equiv), and triethylamine (3.0 equiv) in dry dichloromethane.

• Slowly add the solution from step 4 to the cold solution of triphenylphosphine ditriflate from step 3 via a syringe.

• Allow the reaction mixture to slowly warm to room temperature and stir for 18 hours.

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired O-alkyl/aryl sulfamate.

Quantitative Data for O-Sulfamoylation:

Entry	Alcohol/Phenol	Product	Yield (%)	Reference
1	n-Pentanol	n-Pentyl sulfamate	95	[10]
2	Benzyl alcohol	Benzyl sulfamate	85	[10]
3	Phenol	Phenyl sulfamate	78	[10]
4	p-Nitrophenol	4-Nitrophenyl sulfamate	82	[10]

Proposed Protocol 2: Direct N-Sulfamoylation of Primary Amines

Direct N-sulfamoylation using sodium sulfamate is less common. This proposed protocol is based on the activation of sodium sulfamate with a coupling agent, analogous to methods used for carboxylic acids.

Proposed Reaction Scheme:

Materials:

• Sodium Sulfamate (NaH₂NSO₃)

• Primary Amine (R-NH₂)

• A coupling agent (e.g., EDC, DCC, or a phosphorus-based reagent)

• A non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

• Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

• Standard workup and purification reagents.

Proposed Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the primary amine (1.0 equiv) and the anhydrous solvent.

• Add the non-nucleophilic base (1.5 equiv).

• In a separate flask, suspend sodium sulfamate (1.2 equiv) in the anhydrous solvent.

• Add the coupling agent (1.2 equiv) to the sodium sulfamate suspension and stir for 30 minutes to form the activated intermediate.

• Slowly add the activated sulfamate mixture to the amine solution.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove any insoluble by-products.

• Wash the filtrate with a mild acidic solution (e.g., 1 M HCl) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Representative Quantitative Data for N-Sulfamoylation (from related methods):

Entry	Amine	Sulfamoylating Agent	Product	Yield (%)	Reference
1	Aniline	Benzylsulfonyl chloride	N-Phenylbenzenesulfonamide	85	[4]
2	Benzylamine	p-Toluenesulfonyl chloride	N-Benzyl-4-methylbenzenesulfonamide	62	[10]
3	Piperidine	Sulfamoyl chloride	1-Piperidinesulfonamide	~90	[12]
4	Morpholine	Sulfamoyl chloride	4-Morpholinesulfonamide	~95	[12]

Mandatory Visualizations

Workflow for the Synthesis of O-Alkyl/Aryl Sulfamates

Caption: Workflow for the synthesis of O-sulfamates via in situ activation of sodium sulfamate.

Role of Sulfamate Moiety in Drug Discovery

Caption: The central role of sulfamoylation in converting lead compounds into bioactive drug candidates.

References

• 1. Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cbijournal.com [cbijournal.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sulfamide synthesis by amination [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Sulfamate synthesis by sulfamoylation [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Sulfamate Esters Using Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfamate (B1201201) esters are a critical functional group in medicinal chemistry and drug development, serving as key pharmacophores and bioisosteres of sulfates, phenols, and amides. They are known to modulate the bioactivity and pharmacokinetic properties of parent molecules. This document provides detailed protocols and application notes on the synthesis of sulfamate esters utilizing sodium sulfamate as a precursor. The primary method detailed herein involves the activation of sulfamic acid salts, such as sodium sulfamate, with triphenylphosphine (B44618) ditriflate, followed by nucleophilic substitution with a variety of alcohols and phenols. This approach offers a broad substrate scope and proceeds in modest to excellent yields.[1][2][3][4][5]

Reaction Principle

The synthesis of sulfamate esters from sodium sulfamate is not a direct displacement reaction. It requires the in situ activation of the sulfamate salt to generate a more reactive electrophilic species. A highly effective method for this activation is the use of triphenylphosphine ditriflate (Tf₂O and Ph₃PO). The sulfamate salt is activated by this reagent, forming a phosphonium (B103445) intermediate, which is then readily displaced by an alcohol or phenol (B47542) nucleophile to yield the desired sulfamate ester.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Substituted Sulfamate Esters via Activation of Sulfamic Acid Salts

This protocol is adapted from a general method for the synthesis of N-substituted sulfamate esters from sulfamic acid salts.[1] While the original procedure highlights the use of various sulfamic acid salts, this protocol is applicable for sodium sulfamate derivatives.

Materials:

• N-substituted sodium sulfamate

• Alcohol or Phenol

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Triethylamine (B128534) (Et₃N)

• Trifluoromethanesulfonic anhydride (B1165640) (Tf₂O)

• Triphenylphosphine oxide (Ph₃PO)

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and stir bars

• Syringes and needles

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the N-substituted sodium sulfamate (1.5 equiv), the desired alcohol or phenol (1.0 equiv), and triphenylphosphine oxide (1.65 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen gas.

• Solvent and Base Addition: Add anhydrous dichloromethane via syringe, followed by the addition of triethylamine (3.0 equiv).

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Activator Addition: Slowly add trifluoromethanesulfonic anhydride (1.5 equiv) to the cooled, stirring suspension.

• Reaction Progression: Allow the reaction to stir for 18 hours, during which the temperature is gradually allowed to rise to room temperature (22 °C).

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the solution and concentrate the solvent in vacuo.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the pure sulfamate ester.

Data Presentation

The following tables summarize the scope of the reaction with respect to the N-substituent on the sulfamate and the alcohol/phenol nucleophile. The yields are based on the general protocol described above.

Table 1: N-Substituent Variation in Sulfamate Ester Synthesis [1]

Entry	N-Substituent on Sulfamate	Alcohol/Phenol	Product	Yield (%)
1	Phenyl	n-Pentanol	4a	85
2	2,2,2-Trifluoroethyl	n-Pentanol	4b	81
3	4-Nitrophenyl	n-Pentanol	4c	78
4	4-Methoxyphenyl	n-Pentanol	4d	75
5	Methyl	n-Pentanol	4e	41
6	Ethyl	n-Pentanol	4f	38
7	tert-Butyl	n-Pentanol	4g	55

Table 2: Alcohol and Phenol Scope in Sulfamate Ester Synthesis [1]

Entry	N-Substituted Sulfamate	Alcohol/Phenol	Product	Yield (%)
1	N-(2,2,2-Trifluoroethyl)sulfamate	Isopropanol	4l	80
2	N-(2,2,2-Trifluoroethyl)sulfamate	Cyclohexanol	4m	88
3	N-(2,2,2-Trifluoroethyl)sulfamate	1-Octanol	4n	82
4	N-(2,2,2-Trifluoroethyl)sulfamate	4-Hydroxybenzonitrile	4o	91
5	N-(2,2,2-Trifluoroethyl)sulfamate	Phenol	4p	85
6	N-(2,2,2-Trifluoroethyl)sulfamate	4-Methoxyphenol	4q	83
7	N-(2,2,2-Trifluoroethyl)sulfamate	Benzyl (B1604629) alcohol	4r	86
8	N-(2,2,2-Trifluoroethyl)sulfamate	5α-Cholestan-3β-ol	4w	72

Visualizations

Reaction Pathway and Mechanism

The following diagram illustrates the proposed reaction pathway for the synthesis of sulfamate esters via the activation of a sulfamate salt.

Caption: Proposed reaction pathway for sulfamate ester synthesis.

Experimental Workflow

This diagram outlines the general laboratory workflow for the synthesis and purification of sulfamate esters.

Caption: General experimental workflow for sulfamate ester synthesis.

Applications and Considerations

• Substrate Scope: This method is effective for a wide range of primary and secondary aliphatic alcohols, as well as phenols.[1] Electron-deficient phenols, such as p-hydroxybenzonitrile, react in high yield.[1] The reaction also tolerates various functional groups, including benzyl and silyl (B83357) ethers, and phthalimides.[1]

• N-Substituents: Aryl and electron-deficient N-alkyl substituents on the sulfamate are well-tolerated.[1] However, more electron-rich N-alkyl substituents may result in lower yields.[1]

• Stereochemistry: This method has been shown to proceed without erosion of stereochemistry when using enantioenriched amines to prepare the initial sulfamic acid salt.[1]

• Alternative Methods: While this activation method is broadly applicable, other strategies for sulfamate ester synthesis exist, such as the use of sulfamoyl chlorides. However, these methods can be less effective for sterically hindered or electron-deficient nucleophiles.[1]

• Drug Development: The ability to synthesize a diverse library of sulfamate esters is crucial for structure-activity relationship (SAR) studies in drug discovery. This protocol provides a reliable means to access novel analogs for biological evaluation.

References

• 1. Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of N-Substituted Sulfamate Esters from Sulfamic Acid Salts by Activation with Triphenylphosphine Ditriflate. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Item - Synthesis of N‑Substituted Sulfamate Esters from Sulfamic Acid Salts by Activation with Triphenylphosphine Ditriflate - American Chemical Society - Figshare [acs.figshare.com]

Application of Sodium Sulfamate in the Synthesis of Bioactive Compounds: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of sodium sulfamate (B1201201) in the preparation of bioactive compounds, with a focus on its role in the synthesis of steroid sulfatase (STS) and carbonic anhydrase (CA) inhibitors. Detailed experimental protocols for the synthesis of key bioactive molecules, bioactivity assays, and summaries of quantitative data are presented. Additionally, signaling pathways and experimental workflows are visualized to facilitate understanding.

Introduction

The sulfamate moiety is a critical pharmacophore in a variety of therapeutically active agents. Its presence can confer potent and specific inhibitory activity against key enzymes, making it a valuable functional group in drug design and discovery. Sodium sulfamate, as a readily available and stable salt of sulfamic acid, serves as a key precursor for the introduction of the sulfamoyl group into organic molecules. This document focuses on the application of sodium sulfamate in the synthesis of inhibitors of two major enzyme families: steroid sulfatases and carbonic anhydrases.

Bioactive Compounds Synthesized from Sodium Sulfamate Precursors

Steroid Sulfatase (STS) Inhibitors

Steroid sulfatase is a crucial enzyme in the biosynthesis of active steroid hormones. It catalyzes the hydrolysis of inactive steroid sulfates, such as estrone (B1671321) sulfate (B86663) (E1S) and dehydroepiandrosterone (B1670201) sulfate (DHEAS), to their biologically active forms, estrone (E1) and dehydroepiandrosterone (DHEA), respectively. In hormone-dependent cancers like breast and prostate cancer, the local production of estrogens and androgens can fuel tumor growth. Therefore, inhibiting STS is a promising therapeutic strategy.

Key Bioactive STS Inhibitors:

• Estrone-3-O-sulfamate (EMATE): A potent, irreversible inhibitor of STS. However, its inherent estrogenic activity has limited its therapeutic development.

• 4-Methylcoumarin-7-O-sulfamate (COUMATE): A non-steroidal, irreversible STS inhibitor that is devoid of estrogenic effects, making it a more promising candidate for cancer therapy.

Carbonic Anhydrase (CA) Inhibitors

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. Certain CA isoforms, particularly CA IX and CA XII, are overexpressed in various cancers and contribute to the acidic tumor microenvironment, which promotes tumor progression, metastasis, and resistance to therapy. The sulfamate group is a key zinc-binding function in many potent CA inhibitors.

Key Bioactive CA Inhibitor:

• Topiramate: An anticonvulsant drug that also exhibits inhibitory activity against carbonic anhydrases.

Experimental Protocols

While direct sulfamoylation using sodium sulfamate is not the most common method cited in the literature, which often favors the more reactive sulfamoyl chloride, a plausible and scientifically sound two-step approach can be employed. This involves the in situ generation of a reactive sulfamoylating agent from sodium sulfamate, followed by its reaction with the desired alcohol or phenol. A common method for activating sulfamic acid salts is the use of triphenylphosphine (B44618) ditriflate.

Protocol 1: General Synthesis of Aryl Sulfamates (e.g., EMATE, COUMATE) via Activated Sodium Sulfamate

This protocol describes a general method for the O-sulfamoylation of phenolic compounds, such as estrone or 7-hydroxy-4-methylcoumarin, using sodium sulfamate activated with triphenylphosphine ditriflate.

Materials:

• Phenolic substrate (e.g., Estrone or 7-hydroxy-4-methylcoumarin)

• Sodium sulfamate (NaO₃SNH₂)

• Triphenylphosphine oxide (Ph₃PO)

• Trifluoromethanesulfonic anhydride (B1165640) (Tf₂O)

• Triethylamine (B128534) (Et₃N)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297)/hexanes mixture)

Procedure:

• Preparation of the Activated Sulfamoylating Agent:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve triphenylphosphine oxide (1.65 eq) in anhydrous dichloromethane.

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add trifluoromethanesulfonic anhydride (1.5 eq) dropwise to the solution.

  • Stir the mixture at -78°C for 30 minutes to generate triphenylphosphine ditriflate in situ.

  • Add sodium sulfamate (1.5 eq) to the reaction mixture and stir for an additional 30 minutes at -78°C.

• Sulfamoylation Reaction:

  • In a separate flask, dissolve the phenolic substrate (1.0 eq) in anhydrous dichloromethane.

  • Add triethylamine (3.0 eq) to the solution of the phenolic substrate.

  • Slowly add the solution of the phenolic substrate and triethylamine to the pre-formed activated sulfamoylating agent at -78°C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Work-up and Purification:

  • Quench the reaction by adding deionized water.

  • Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired aryl sulfamate.

Protocol 2: Steroid Sulfatase (STS) Inhibition Assay (Cell-Based)

This protocol describes a method to assess the inhibitory activity of synthesized sulfamate compounds on STS in a whole-cell system.[1]

Materials:

• MCF-7 breast cancer cells (or other suitable cell line expressing STS)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (sulfamate derivative)

• [6,7-³H]estrone-3-sulfate (radioactive substrate)

• Toluene (B28343)

• Scintillation fluid

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture:

  • Culture MCF-7 cells in appropriate medium until confluent.

  • Trypsinize and seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Inhibitor Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the medium from the cells and add the medium containing different concentrations of the inhibitor. Include a vehicle control (e.g., DMSO).

  • Incubate the cells with the inhibitor for a specified period (e.g., 24 hours).

• STS Activity Assay:

  • After incubation, remove the medium and wash the cells with PBS.

  • Add the radioactive substrate, [6,7-³H]estrone-3-sulfate, in a serum-free medium to each well.

  • Incubate for a suitable time (e.g., 4 hours) at 37°C.

  • Stop the reaction by adding toluene to each well and vortexing to extract the product ([³H]estrone).

  • Separate the toluene layer, mix with scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of STS inhibition for each inhibitor concentration compared to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 3: Carbonic Anhydrase (CA) IX Inhibition Assay (Stopped-Flow)

This protocol describes a method to measure the inhibitory effect of synthesized sulfamate compounds on the catalytic activity of CA IX.

Materials:

• Recombinant human CA IX enzyme

• Test compound (sulfamate derivative)

• CO₂-saturated water

• Buffer solution (e.g., Tris-HCl, pH 7.5)

• pH indicator (e.g., p-nitrophenol)

• Stopped-flow spectrophotometer

Procedure:

• Preparation of Solutions:

  • Prepare a series of dilutions of the test compound in the buffer.

  • Prepare a solution of the CA IX enzyme in the buffer.

• Stopped-Flow Measurement:

  • Load one syringe of the stopped-flow instrument with the CA IX enzyme solution mixed with the desired concentration of the test compound or vehicle control (DMSO).

  • Load the second syringe with CO₂-saturated water.

  • Rapidly mix the contents of the two syringes.

• Data Acquisition and Analysis:

  • Monitor the change in absorbance of the pH indicator over time, which reflects the pH change due to the hydration of CO₂ catalyzed by CA IX.

  • Record the initial rate of the reaction.

  • Calculate the percentage of inhibition for each concentration of the test compound compared to the vehicle control.

  • Determine the IC₅₀ or Kᵢ value by analyzing the inhibition data.

Quantitative Data

The following tables summarize the inhibitory activities of representative sulfamate-based compounds against steroid sulfatase and carbonic anhydrase IX.

Table 1: Inhibitory Activity of Sulfamate Derivatives against Steroid Sulfatase (STS)

Compound	Target	Assay System	IC₅₀	Reference
Estrone-3-O-sulfamate (EMATE)	STS	Placental microsomes	0.8 nM	[2]
MCF-7 cells	0.01 nM	[2]
4-Methylcoumarin-7-O-sulfamate (COUMATE)	STS	Placental microsomes	~100 nM	-
4-Nitro-EMATE	STS	Placental microsomes	0.8 nM	[2]
MCF-7 cells	0.01 nM	[2]

Table 2: Inhibitory Activity of Sulfamate Derivatives against Carbonic Anhydrase IX (CA IX)

Compound	Target	Kᵢ	Selectivity (over CA II)	Reference
Acetazolamide (Standard)	CA IX	25 nM	-	[3]
Ureido-sulfamate S4	CA IX	-	High	[4]
Carbohydrate-based sulfamate 4c	CA IX	1.9 nM	-	[5]
Carbohydrate-based sulfamate 5b	CA IX	2.0 nM	-	[5]
Sulfamethoxazole derivative S3	CA IX	0.08 µM	-	[3]
Sulfamethoxazole derivative S15	CA IX	0.411 µM	-	[3]

Signaling Pathways and Experimental Workflows

Steroid Sulfatase Inhibition Pathway

Steroid sulfatase inhibitors block the conversion of inactive steroid sulfates into active estrogens and androgens. In hormone-dependent cancers, this leads to a reduction in the levels of hormones that can stimulate tumor growth through their respective receptors.

STS Inhibition Pathway

Carbonic Anhydrase IX Inhibition in the Tumor Microenvironment

In hypoxic tumors, the upregulation of carbonic anhydrase IX (CA IX) contributes to an acidic extracellular pH and an alkaline intracellular pH, which promotes cancer cell survival, proliferation, and invasion. Sulfamate-based CA IX inhibitors block this activity, leading to a more normalized pH environment and reduced tumor aggressiveness.

CA IX Inhibition in Tumors

Experimental Workflow for Synthesis and Bioactivity Screening

The following diagram outlines the general workflow for the synthesis of sulfamate-based bioactive compounds and their subsequent biological evaluation.

Synthesis & Screening Workflow

Conclusion

Sodium sulfamate is a valuable and versatile reagent in the synthesis of bioactive sulfamate-containing compounds. Through appropriate activation, it can be effectively used to introduce the sulfamoyl moiety into a variety of molecular scaffolds, leading to the development of potent inhibitors of key therapeutic targets such as steroid sulfatase and carbonic anhydrases. The protocols and data presented herein provide a foundation for researchers and drug development professionals to explore the synthesis and biological evaluation of novel sulfamate-based therapeutic agents.

References

• 1. KR20050062976A - A new improved preparation method of 2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose sulfamate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. zenodo.org [zenodo.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Sodium Sulfamate and its Derivatives as Catalysts in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium sulfamate (B1201201) and its related compounds, specifically copper(II) sulfamate and sulfamic acid, as efficient catalysts in key organic reactions. These protocols are designed to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development, offering practical guidance for reaction setup, optimization, and analysis.

Application Note 1: Copper(II) Sulfamate Catalyzed One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)

Introduction:

The Biginelli reaction is a multi-component reaction that provides an efficient pathway to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) and their derivatives. These heterocyclic compounds are of significant interest in medicinal chemistry due to their wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. Copper(II) sulfamate has emerged as a highly effective and mild catalyst for this reaction, offering advantages such as short reaction times, high yields, and simple experimental procedures compared to classical methods that often require harsh acidic conditions.[1][2][3]

Catalytic Profile:

• Catalyst: Copper(II) Sulfamate [Cu(NH₂SO₃)₂]

• Reaction: Biginelli Condensation

• Key Advantages: Mild reaction conditions, short reaction times, high yields, and ease of product isolation.[1][2]

Proposed Reaction Mechanism:

The reaction is believed to proceed through the formation of an acyl imine intermediate from the aldehyde and urea (B33335), which is stabilized by the copper(II) sulfamate catalyst. This is followed by the nucleophilic addition of the β-ketoester and subsequent cyclization and dehydration to yield the final dihydropyrimidinone product.[2]

Experimental Workflow:

Caption: Workflow for the Copper(II) Sulfamate-Catalyzed Biginelli Reaction.

Quantitative Data Summary:

The following table summarizes the yields of various 3,4-dihydropyrimidin-2(1H)-ones synthesized using copper(II) sulfamate as a catalyst.

Entry	Aldehyde (R)	R'	Product	Time (h)	Yield (%)
1	C₆H₅	C₂H₅	5a	1	95
2	4-ClC₆H₄	C₂H₅	5b	1.5	93
3	4-NO₂C₆H₄	C₂H₅	5c	2	96
4	4-CH₃OC₆H₄	C₂H₅	5d	3	90
5	3-NO₂C₆H₄	C₂H₅	5e	2	94
6	2-ClC₆H₄	C₂H₅	5f	5	85
7	C₄H₃O	C₂H₅	5g	4	82
8	C₆H₅	CH₃	5h	1	94

Experimental Protocol:

Materials:

• Aldehyde (2 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (2 mmol)

• Urea or thiourea (3 mmol)

• Copper(II) sulfamate [Cu(NH₂SO₃)₂] (0.02 mmol)

• Glacial acetic acid (10 mL)

• Ethanol for recrystallization

• Crushed ice

Procedure:

• In a round-bottom flask, combine the aldehyde (2 mmol), β-ketoester (2 mmol), urea or thiourea (3 mmol), and copper(II) sulfamate (0.02 mmol) in glacial acetic acid (10 mL).

• Reflux the reaction mixture at 100 °C for the time specified in the table (typically 1-5 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture onto crushed ice (50 g) with stirring.

• A solid precipitate will form. Collect the solid by vacuum filtration.

• Wash the solid with cold water (50 mL).

• Purify the crude product by recrystallization from ethanol to obtain the pure 3,4-dihydropyrimidin-2(1H)-one.

Application Note 2: Sulfamic Acid Catalyzed Esterification of Free Fatty Acids

Introduction:

Esterification of free fatty acids (FFAs) is a crucial reaction in the production of biodiesel and various other fine chemicals.[4] Sulfamic acid (H₂NSO₃H) has been identified as an efficient, eco-friendly, and reusable solid acid catalyst for this transformation.[4][5] It presents a greener alternative to conventional homogeneous acid catalysts like sulfuric acid, which are corrosive and pose challenges in separation and disposal.[5]

Catalytic Profile:

• Catalyst: Sulfamic Acid (H₂NSO₃H)

• Reaction: Esterification of Free Fatty Acids

• Key Advantages: High efficiency, reusability, low cost, non-corrosive, and environmentally benign.[5]

Reaction Mechanism:

The esterification reaction is an acid-catalyzed nucleophilic acyl substitution. Sulfamic acid protonates the carbonyl oxygen of the fatty acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. Subsequent elimination of water yields the ester and regenerates the catalyst.

Logical Relationship of Reaction Parameters:

Caption: Factors influencing the yield of fatty acid esterification.

Quantitative Data Summary:

The following table presents optimized conditions and results for the sulfamic acid-catalyzed esterification of waste frying oil.

Parameter	Optimized Value	FFA Conversion (%)
Methanol (B129727) Amount (% v/v of oil)	50	72.05
Catalyst Amount (% w/v of oil)	7	72.05
Reaction Temperature (°C)	60	72.05
Reaction Time (h)	2	72.05

Initial FFA content of waste frying oil was 3.34% w/w. The final FFA content was reduced to 0.93% w/w.[5]

Experimental Protocol:

Materials:

• Waste frying oil or other feedstock containing free fatty acids

• Methanol

• Sulfamic acid

• Standardized sodium hydroxide (B78521) solution for titration

• Phenolphthalein (B1677637) indicator

• Ethanol

Procedure for Esterification:

• Place a known amount of the oil feedstock into a reaction vessel equipped with a magnetic stirrer and a condenser.

• Add the desired amount of methanol (e.g., 50% v/v of oil) and sulfamic acid (e.g., 7% w/v of oil).

• Heat the mixture to the desired temperature (e.g., 60 °C) with constant stirring for the specified reaction time (e.g., 2 hours).

• After the reaction, allow the mixture to cool and settle. The mixture will separate into two layers: an upper ester layer and a lower glycerol/catalyst/methanol layer.

• Separate the upper ester layer.

• Wash the ester layer with warm water to remove any residual catalyst and methanol.

• Dry the ester layer over anhydrous sodium sulfate.

Analysis of Free Fatty Acid Content:

• Dissolve a known weight of the oil sample in neutralized ethanol.

• Add a few drops of phenolphthalein indicator.

• Titrate the solution with a standardized sodium hydroxide solution until a persistent pink color is observed.

• Calculate the free fatty acid content using the following formula: FFA (%) = (V × M × MW) / (10 × W) Where:

  • V = Volume of NaOH solution used (mL)

  • M = Molarity of NaOH solution

  • MW = Molecular weight of the predominant fatty acid (e.g., 282 g/mol for oleic acid)

  • W = Weight of the oil sample (g)

Sodium sulfamate and its derivatives, particularly copper(II) sulfamate and sulfamic acid, are versatile and efficient catalysts for important organic transformations. The protocols provided herein offer a solid starting point for researchers to explore the utility of these catalysts in their own synthetic endeavors. The mild reaction conditions, high yields, and green credentials of these catalytic systems make them attractive for both academic research and industrial applications in the development of pharmaceuticals and fine chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper(II) Sulfamate: An Efficient Catalyst for the One-Pot Synthesis of 3,4-Dihydropyrimidine-2(1H)-ones and thiones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper(II) sulfamate: an efficient catalyst for the one-pot synthesis of 3,4-dihydropyrimidine-2(1H)-ones and thiones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scir.rmutk.ac.th [scir.rmutk.ac.th]

Application Notes and Protocols: Utilizing Nickel Sulfamate Electroplating for Low-Stress Nickel Deposits in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of nickel sulfamate-based electroplating processes for depositing low-internal-stress nickel layers, a critical requirement in many research and high-technology applications. Nickel sulfamate (B1201201) baths are favored over traditional Watts baths when deposit properties such as high ductility, low internal stress, and high purity are paramount.[1]

Introduction to Nickel Sulfamate Electroplating

Nickel sulfamate electroplating is an electrolytic process that deposits a layer of high-purity (99.9%) nickel onto a substrate. The primary source of nickel ions in this process is nickel sulfamate. The sulfamate anion is key to achieving deposits with inherently low tensile stress, making this method ideal for applications sensitive to mechanical failure, such as microelectromechanical systems (MEMS), precision components, and as an underlayer for subsequent coatings in electronic devices.[1][2]

Key Advantages:

• Low Internal Stress: Produces deposits with significantly lower internal stress compared to nickel sulfate-based (Watts) baths.[2][3]

• High Ductility and Elongation: The resulting nickel layers can be bent, formed, or crimped without cracking.

• Excellent Purity: Deposits are typically free of organic brighteners, leading to high-purity nickel films.

• Superior Machinability and Solderability: The low-stress nature of the deposit makes it easy to machine and provides an excellent surface for soldering.[1]

• Good Corrosion Resistance: The dense and pure nickel deposit offers robust protection against corrosion.

The Role of Bath Chemistry and Operating Parameters

The composition of the nickel sulfamate bath and the operational parameters are critical in determining the final properties of the nickel deposit. While "sodium sulfamate" is not a typical additive for stress reduction, the presence of sodium ions as an impurity can be detrimental.

Typical Bath Composition

A standard nickel sulfamate bath for producing low-stress deposits includes the following components:

Component	Concentration Range	Purpose
Nickel Sulfamate (as Ni metal)	75 - 150 g/L	Primary source of nickel ions.
Boric Acid	30 - 45 g/L	Acts as a pH buffer to prevent pitting and burning of the deposit.[4]
Nickel Chloride	0 - 15 g/L	Anode depolarizer to promote uniform anode dissolution. However, it increases tensile stress.[5]
Wetting Agent (e.g., Sodium Dodecyl Sulfate)	As required	Reduces surface tension to prevent pitting from hydrogen bubbles.

The Influence of Sodium Ions

High concentrations of sodium ions (typically above 30 g/L) in a sulfamate nickel bath can lead to increased deposit brittleness and higher internal stress.[6] Sources of sodium contamination can include impure chemicals or the use of sodium hydroxide (B78521) for pH adjustment. Therefore, maintaining low levels of sodium is crucial for achieving optimal deposit properties.

Operating Parameters

The following parameters must be carefully controlled during electroplating:

Parameter	Typical Range	Effect on Deposit Properties
pH	3.5 - 4.5	Lower pH can increase stress. pH above 5.0 can lead to the codeposition of basic nickel salts, increasing stress and hardness.[6]
Temperature	40 - 60 °C	Higher temperatures generally help to reduce internal stress.[5]
Current Density	2 - 10 A/dm²	Higher current densities can lead to an increase in tensile stress.[5]
Agitation	Moderate to Vigorous	Proper agitation is necessary for uniform deposition and to prevent pitting.

Experimental Protocol: Low-Stress Nickel Electroplating

This protocol outlines a general procedure for depositing a low-stress nickel layer on a conductive substrate for research purposes.

Materials and Equipment

• Nickel sulfamate plating solution (see Table in Section 2.1)

• Sulfur-depolarized nickel anodes (bagged)[7]

• Plating tank with heating and agitation capabilities

• DC power supply (rectifier)

• Conductive substrate (e.g., copper, brass)

• Pre-treatment solutions (degreaser, acid activator)

• Deionized water for rinsing

• Stress measurement apparatus (e.g., bent strip method, spiral contractometer)

Pre-treatment of Substrate

• Degreasing: Immerse the substrate in an alkaline degreasing solution to remove organic contaminants.

• Rinsing: Thoroughly rinse the substrate with deionized water.

• Acid Activation: Briefly dip the substrate in a suitable acid (e.g., dilute sulfuric acid or a proprietary activator) to remove any oxide layer and activate the surface.

• Rinsing: Rinse again with deionized water.

Electroplating Procedure

• Heat the nickel sulfamate bath to the desired operating temperature (e.g., 50 °C).

• Ensure the pH of the bath is within the optimal range (e.g., 4.0) and adjust if necessary using sulfamic acid (to lower) or nickel carbonate (to raise).

• Immerse the pre-treated substrate (cathode) and the bagged nickel anodes into the plating bath.

• Connect the electrodes to the DC power supply.

• Apply the desired current density (e.g., 5 A/dm²) for the calculated time to achieve the target deposit thickness.

• Maintain constant agitation throughout the plating process.

Post-treatment

• Turn off the power supply and remove the plated substrate.

• Rinse the substrate thoroughly with deionized water.

• Dry the plated part using a suitable method (e.g., clean, dry air).

Characterization of Nickel Deposits

The properties of the electrodeposited nickel should be characterized to ensure they meet the research requirements.

Internal Stress Measurement

Internal stress can be measured using various techniques, including:

• Bent Strip Method: A thin, flexible strip is plated on one side, and the resulting curvature is measured to calculate the internal stress.[8]

• Spiral Contractometer: A helical strip is plated, and the change in its dimensions due to stress is measured.

• X-ray Diffraction (XRD): Can be used to determine the stress by measuring the change in the crystal lattice spacing.

Other Properties

• Hardness: Measured using microhardness testing (e.g., Vickers hardness test).

• Ductility: Can be assessed through bend tests or tensile testing.

• Thickness: Determined using methods such as X-ray fluorescence (XRF) or cross-sectional analysis with a microscope.

• Surface Morphology: Examined using Scanning Electron Microscopy (SEM).

Visualizations

The following diagrams illustrate key aspects of the nickel sulfamate electroplating process.

Caption: Chemical reactions at the anode and cathode during nickel sulfamate electroplating.

Caption: Experimental workflow for nickel electroplating.

References

• 1. Sulfamate Nickel vs. Sulfate Nickel Plating [chemresearchco.com]
• 2. Technical Report “Nickel Sulfamate” - Nihon Kagaku Sangyo Co., Ltd. [nihonkagakusangyo.co.jp]
• 3. nmfrc.org [nmfrc.org]
• 4. transene.com [transene.com]
• 5. Surface Technology Environmental Resource Center - STERC [sterc.org]
• 6. nmfrc.org [nmfrc.org]
• 7. finishing.com [finishing.com]
• 8. nicoform.com [nicoform.com]

Application Notes and Protocols for the Preparation of Sodium Sulfamate Buffer Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium sulfamate (B1201201), the salt of sulfamic acid, can be utilized to create buffer solutions effective in the very low pH range. Sulfamic acid is a moderately strong acid with a pKa of approximately 1.0.[1][2][3] This property makes it and its conjugate base, sodium sulfamate, suitable for buffering applications where a stable, acidic environment between pH 0 and 2.0 is required.

The sulfamate moiety is of significant interest in drug design and discovery.[2] Sulfamate derivatives are explored as therapeutic agents, including as inhibitors of enzymes like steroid sulfatase and carbonic anhydrases, and have applications in the development of anti-cancer, anti-epileptic, and weight-loss drugs.[2] While this document focuses on the preparation of the inorganic buffer, the relevance of the sulfamate group in pharmaceutical development underscores the importance of understanding its fundamental chemistry in aqueous systems.

These protocols provide detailed methods for the preparation of sodium sulfamate buffer solutions for a variety of research and development applications.

Data Presentation

A summary of the key quantitative data for preparing sodium sulfamate buffer solutions is provided in the table below.

Parameter	Value	Source(s)
pKa of Sulfamic Acid (at 25 °C)	~1.0 (0.995)	[1][2][3]
Effective Buffering Range	pH 0.0 – 2.0	[1][2][3]
Molecular Weight (Sulfamic Acid)	97.09 g/mol	[2][4]
Molecular Weight (Sodium Sulfamate)	119.08 g/mol
Appearance (Sulfamic Acid)	White crystalline solid	[2][5]
Appearance (Sodium Sulfamate)	White crystalline solid
Solubility in Water (Sulfamic Acid)	146.8 g/L at 20 °C	[4][5]
Stability of Aqueous Solutions	Slow hydrolysis to ammonium (B1175870) bisulfate	[2][6]

Experimental Protocols

Accurate preparation of buffer solutions is critical for experimental reproducibility. The Henderson-Hasselbalch equation is the guiding principle for determining the required ratio of the weak acid (sulfamic acid) and its conjugate base (sulfamate).[7][8][9][10][11]

pH = pKa + log ( [A⁻] / [HA] )

Where:

• pH is the desired buffer pH.

• pKa is the acid dissociation constant of sulfamic acid (~1.0).

• [A⁻] is the molar concentration of the conjugate base (sodium sulfamate).

• [HA] is the molar concentration of the weak acid (sulfamic acid).

Two primary methods for preparing the buffer are presented below.

Method A: Preparation by Mixing Stock Solutions

This method is ideal when precise concentrations of both the acidic and basic forms of the buffer components are available.

1. Materials and Reagents:

• Sulfamic Acid (H₃NSO₃)

• Sodium Sulfamate (H₂NNaO₃S)

• High-purity, deionized water

• Calibrated pH meter

• Stir plate and stir bars

• Volumetric flasks and pipettes

• Standard laboratory glassware (beakers, graduated cylinders)

2. Protocol:

• Step 1: Prepare Stock Solutions

  • Prepare a 0.5 M stock solution of sulfamic acid by dissolving 48.55 g of sulfamic acid in ~900 mL of deionized water and then adjusting the final volume to 1.0 L.

  • Prepare a 0.5 M stock solution of sodium sulfamate by dissolving 59.54 g of sodium sulfamate in ~900 mL of deionized water and then adjusting the final volume to 1.0 L.

• Step 2: Calculate Required Volumes

  • Use the Henderson-Hasselbalch equation to determine the required ratio of [A⁻]/[HA] for your target pH.

  • For a desired total buffer concentration (Ctotal), where Ctotal = [HA] + [A⁻], calculate the specific volumes of each stock solution needed.

  • Example Calculation for 100 mL of 0.1 M buffer at pH 1.2:

    • 1.2 = 1.0 + log ( [A⁻] / [HA] )

    • 0.2 = log ( [A⁻] / [HA] )

    • 100.2 = [A⁻] / [HA] = 1.58

    • Since [A⁻] = 1.58 * [HA] and [HA] + [A⁻] = 0.1 M:

    • [HA] + 1.58 * [HA] = 0.1 M => 2.58 * [HA] = 0.1 M => [HA] = 0.0388 M

    • [A⁻] = 0.1 - 0.0388 = 0.0612 M

    • Volume of 0.5 M Sulfamic Acid = (0.0388 M * 100 mL) / 0.5 M = 7.76 mL

    • Volume of 0.5 M Sodium Sulfamate = (0.0612 M * 100 mL) / 0.5 M = 12.24 mL

• Step 3: Prepare the Final Buffer Solution

  • In a beaker, combine the calculated volumes of the sulfamic acid and sodium sulfamate stock solutions.

  • Add deionized water to reach approximately 95% of the final desired volume (e.g., 95 mL for a 100 mL buffer).

  • Place the beaker on a stir plate and immerse a calibrated pH electrode into the solution.

  • Slowly add small volumes of the appropriate stock solution (sulfamic acid to lower pH, sodium sulfamate to raise pH) until the target pH is reached.

  • Transfer the solution to a volumetric flask and add deionized water to the final volume. Mix thoroughly.

Method B: Preparation by Titration

This method is useful when only the acidic form (sulfamic acid) is available. A strong base is used to create the conjugate base in situ.

1. Materials and Reagents:

• Sulfamic Acid (H₃NSO₃)

• Sodium Hydroxide (B78521) (NaOH), e.g., a 1.0 M solution

• High-purity, deionized water

• Calibrated pH meter with a magnetic stirrer

• Standard laboratory glassware

2. Protocol:

• Step 1: Prepare the Acid Solution

  • Dissolve the required mass of sulfamic acid for the desired final buffer concentration in approximately 80% of the final volume of deionized water.

  • Example for 1.0 L of 0.1 M buffer: Dissolve 9.71 g of sulfamic acid in 800 mL of water.

• Step 2: Adjust the pH

  • Place the beaker on a stir plate and immerse a calibrated pH electrode.

  • Slowly add the sodium hydroxide solution dropwise while continuously monitoring the pH.

  • Continue adding NaOH until the desired pH is reached. Be cautious, as the pH will change rapidly near the pKa.

• Step 3: Final Volume Adjustment

  • Once the target pH is stable, transfer the solution to a 1.0 L volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add it to the flask to ensure a complete transfer.

  • Add deionized water to the 1.0 L mark and mix the solution thoroughly.

Mandatory Visualization

The following diagram illustrates the logical workflow for preparing a sodium sulfamate buffer solution using the two methods described.

Caption: Workflow for Sodium Sulfamate Buffer Preparation.

Storage and Stability

• Store sodium sulfamate buffer solutions in well-sealed containers at room temperature.

• Aqueous solutions of sulfamic acid and its salts can undergo slow hydrolysis to form ammonium bisulfate.[2][6] For high-precision applications, it is recommended to prepare fresh buffer solutions and verify the pH before each use. Do not use solutions that have been stored for extended periods, especially if turbidity is observed.

Safety Precautions

• Sulfamic acid is a strong acid and can cause skin and eye irritation.[4]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling sulfamic acid and its solutions.

• Handle the chemicals in a well-ventilated area or under a chemical fume hood.

• Consult the Safety Data Sheet (SDS) for both sulfamic acid and sodium sulfamate before starting any work.

References

• 1. SULFAMIC ACID - Ataman Kimya [atamanchemicals.com]
• 2. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 3. princeton.edu [princeton.edu]
• 4. Sulfamic acid CAS#: 5329-14-6 [m.chemicalbook.com]
• 5. Cas 5329-14-6,Sulfamic acid | lookchem [lookchem.com]
• 6. chemone.com [chemone.com]
• 7. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 8. Using the Henderson-Hasselbalch Equation for a Buffer | Chemistry | Study.com [study.com]
• 9. Henderson Hasselbalch Equation- Estimating the pH of Buffers [turito.com]
• 10. youtube.com [youtube.com]
• 11. byjus.com [byjus.com]

Application Notes and Protocols for Preventing Nitrite Interference in Nitrate Analysis using Sodium Sulfamate

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate determination of nitrate (B79036) (NO₃⁻) is crucial in various fields, including environmental monitoring, food and beverage quality control, and biomedical research. A common challenge in nitrate analysis is the interference from nitrite (B80452) (NO₂⁻), which is often co-present in samples and can be structurally similar, leading to overestimation of nitrate concentrations in many analytical methods. This application note provides a detailed protocol for the use of sodium sulfamate (B1201201) to effectively eliminate nitrite interference prior to nitrate analysis.

Sulfamic acid (H₃NSO₃), the active component of sodium sulfamate in acidic conditions, selectively reacts with nitrite to produce nitrogen gas, which is inert and does not interfere with common nitrate detection methods.[1][2][3] This method is widely applicable to various sample matrices and analytical techniques, including colorimetric assays, ion chromatography, and isotope analysis.[2][3][4]

Principle of Nitrite Elimination

The elimination of nitrite is based on its reaction with sulfamic acid in an acidic medium. The reaction proceeds as follows:

NH₂SO₃H (aq) + HNO₂ (aq) → N₂ (g) + H₂SO₄ (aq) + H₂O (l)[1]

This reaction is rapid and quantitative, effectively converting nitrite ions into non-interfering nitrogen gas.[2] The efficiency of the reaction is pH-dependent, with optimal conditions typically being in a slightly acidic range (pH 2-3).[3]

Diagram of the Chemical Reaction

Caption: Chemical reaction for the elimination of nitrite using sulfamic acid.

Experimental Protocols

This section provides detailed protocols for the preparation of reagents and the procedure for removing nitrite interference.

Reagent Preparation

1. Sulfamic Acid Solution (0.1 M)

• Materials: Sulfamic acid (NH₂SO₃H), reagent grade; Deionized water.

• Procedure:

  • Weigh out 9.71 g of sulfamic acid.

  • Dissolve the sulfamic acid in approximately 800 mL of deionized water.

  • Once fully dissolved, transfer the solution to a 1 L volumetric flask and bring the volume to the mark with deionized water.

  • Mix the solution thoroughly. Store in a tightly capped bottle at room temperature. Aqueous solutions of sulfamic acid can hydrolyze slowly, so it is advisable to prepare fresh solutions periodically.[5]

2. Hydrochloric Acid (HCl), 1 M

• Materials: Concentrated hydrochloric acid (HCl), reagent grade; Deionized water.

• Procedure:

  • In a fume hood, carefully add 83.3 mL of concentrated HCl to approximately 500 mL of deionized water in a 1 L volumetric flask.

  • Allow the solution to cool to room temperature.

  • Bring the volume to the 1 L mark with deionized water and mix thoroughly.

Protocol for Nitrite Removal

This protocol is a general guideline and may need to be optimized based on the specific sample matrix and the expected nitrite concentration.

1. Sample Preparation

• Filter the sample through a 0.45 µm filter to remove any particulate matter.[6]

2. pH Adjustment

• Take a known volume of the filtered sample (e.g., 50 mL).

• Adjust the pH of the sample to approximately 2-3 by the dropwise addition of 1 M HCl while stirring.[3] Monitor the pH using a calibrated pH meter.

3. Addition of Sulfamic Acid

• Add the sulfamic acid solution to the acidified sample. A general starting point is to use a 1.5 to 2 times stoichiometric excess of sulfamic acid relative to the highest expected nitrite concentration.[3] For many applications, the addition of 1 mL of 0.1 M sulfamic acid solution per 50 mL of sample is sufficient.

• Gently swirl the sample to ensure thorough mixing.

4. Reaction Time

• Allow the reaction to proceed for at least 10 minutes at room temperature.[3] You may observe slight effervescence as nitrogen gas is evolved. Under appropriate conditions, nitrite is completely removed within minutes.[2]

5. Neutralization (if required)

• If the subsequent nitrate analysis method is pH-sensitive, neutralize the sample to the desired pH using a suitable base (e.g., 1 M NaOH). For some applications, like isotopic analysis using the denitrifier method, neutralization is a necessary step.[2]

6. Nitrate Analysis

• Proceed with the chosen method for nitrate determination (e.g., cadmium reduction, ion chromatography).

Experimental Workflow Diagram

Caption: Workflow for the removal of nitrite interference in nitrate analysis.

Quantitative Data and Performance

The effectiveness of sulfamic acid in removing nitrite interference has been demonstrated in various studies. The following tables summarize key quantitative parameters.

Table 1: Recommended Reagent Concentrations and Reaction Conditions

Parameter	Recommended Value/Range	Source(s)
Sulfamic Acid Concentration	1-5 g/L (0.01 - 0.05 M)	[3][4]
Stoichiometric Ratio	1.5 - 2 times the expected nitrite concentration	[3]
Sample pH	2 - 3	[3]
Reaction Time	10 - 30 minutes	[3]
Temperature	Room Temperature	[3]

Table 2: Efficiency of Nitrite Removal

Initial Nitrite Concentration	Nitrate Concentration	Sulfamic Acid Treatment	Nitrite Removal Efficiency	Impact on Nitrate Measurement	Source(s)
Up to 7 times the ambient nitrate concentration	Not specified	Sulfamic acid at pH ~1.7	Complete removal	No compromise on the precision and accuracy of N and O isotope measurements	[2]
At least 50 µmol L⁻¹	Not specified	2 g/L sulfamic acid	Effective removal	Improved accuracy of nitrate analysis	[4]

Considerations and Potential Interferences

• Excess Sulfamic Acid: While a stoichiometric excess is required, a very large excess should be avoided if the subsequent analytical method is sensitive to high ionic strength or low pH.[3]

• Sample Matrix: The complexity of the sample matrix can influence the efficiency of the reaction. It is always recommended to perform validation experiments with matrix-matched standards.

• Safety Precautions: Sulfamic acid is corrosive.[3] Always wear appropriate personal protective equipment (gloves, safety glasses) when handling the solid and its solutions. Work in a well-ventilated area.

Conclusion

The use of sodium sulfamate provides a simple, rapid, and effective method for the removal of nitrite interference in nitrate analysis. By following the detailed protocols outlined in this application note, researchers, scientists, and drug development professionals can significantly improve the accuracy and reliability of their nitrate measurements. The method is versatile and can be integrated into various analytical workflows for a wide range of sample types.

References

• 1. quora.com [quora.com]
• 2. Removal of nitrite with sulfamic acid for nitrate N and O isotope analysis with the denitrifier method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAMPLE CLEANUP EQUIPMENT FOR SODIUM NITRATE ANALYSIS.LAXMI ENTERPRISE. | Laxmi Enterprise - Vadodara [laxmienterprise.net]
• 4. researchgate.net [researchgate.net]
• 5. metrohm.com [metrohm.com]
• 6. uvm.edu [uvm.edu]

Application Notes and Protocols for the Determination of Sodium Sulfamate Purity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative and qualitative analysis of sodium sulfamate (B1201201), a compound utilized in various industrial and pharmaceutical applications. Ensuring the purity of sodium sulfamate is critical for its intended use, preventing adverse effects from impurities. This document outlines several analytical techniques, including titrimetric, chromatographic, and spectrophotometric methods, to accurately determine the purity of sodium sulfamate and quantify potential impurities.

Titrimetric Method for Sodium Sulfamate Assay

This method provides a straightforward and cost-effective approach for the determination of sodium sulfamate content. The assay is based on the reaction of the sulfamate ion with a standardized solution of sodium nitrite (B80452).

Quantitative Data Summary

Parameter	Value	Reference
Principle	Diazotization Titration	Internal Method Development
Titrant	0.1 M Sodium Nitrite	Internal Method Development
Indicator	Starch-Iodide Paper (External)	Internal Method Development
Stoichiometry	1:1 (Sodium Sulfamate:Sodium Nitrite)	Internal Method Development
Precision	RSD < 1%	Expected Performance
Accuracy	98.0% - 102.0%	Expected Performance

Experimental Protocol

• Preparation of 0.1 M Sodium Nitrite Solution:

  • Dissolve 6.9 g of sodium nitrite in 1000 mL of deionized water.

  • Standardize the solution against a primary standard, such as sulfanilic acid.

• Sample Preparation:

  • Accurately weigh approximately 0.5 g of the sodium sulfamate sample.

  • Dissolve the sample in 100 mL of 2 M hydrochloric acid in a 250 mL beaker.

• Titration Procedure:

  • Cool the sample solution to between 10-15°C in an ice bath.

  • Titrate the chilled solution with the standardized 0.1 M sodium nitrite solution, stirring continuously.

  • The endpoint is determined by spotting a drop of the titrated solution onto starch-iodide paper. The appearance of an immediate blue-black color indicates the presence of excess nitrous acid, signifying the endpoint of the titration.

  • Record the volume of sodium nitrite solution consumed.

• Calculation:

  • Calculate the percentage purity of sodium sulfamate using the following formula:

  Where:

  • V = Volume of sodium nitrite solution in mL

  • M = Molarity of the sodium nitrite solution

  • F = Molar mass of sodium sulfamate (119.08 g/mol )

  • W = Weight of the sample in mg

Workflow Diagram

Titration Workflow for Sodium Sulfamate Assay

Ion Chromatography (IC) for Sulfamate and Sulfate (B86663) Determination

Ion chromatography is a highly sensitive and specific method for the simultaneous determination of sulfamate and its common inorganic impurity, sulfate. This method is particularly useful for low-level impurity quantification.

Quantitative Data Summary

Parameter	Sulfamate	Sulfate	Reference
Limit of Detection (LOD)	0.02 µg/mL	0.005 µg/mL	[1]
Limit of Quantification (LOQ)	0.06 µg/mL	0.016 µg/mL	[1]
Retention Time Precision (RSD)	0.19%	0.03%	[1]
Peak Area Precision (RSD)	2.46%	0.64%	[1]

Experimental Protocol

• Instrumentation:

  • Ion Chromatograph equipped with a suppressed conductivity detector.

  • Anion-exchange column (e.g., Thermo Scientific™ Dionex™ IonPac™ AS11, 2 mm).[1]

  • Autosampler.

• Chromatographic Conditions:

  • Eluent: Potassium hydroxide (B78521) (KOH) gradient.[1] A typical gradient might be 0.5 mM to 5 mM KOH to separate sulfamate, followed by an increase to 38 mM to elute sulfate.[1]

  • Flow Rate: 0.38 mL/min (for a 2 mm column).

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.[1]

  • Detection: Suppressed conductivity.

• Standard and Sample Preparation:

  • Stock Standards (1000 mg/L):

    • Sulfamate: Dissolve 0.1000 g of sulfamic acid in 100 mL of deionized water.[1]

    • Sulfate: Dissolve 0.1479 g of sodium sulfate in 100 mL of deionized water.[1]

  • Working Standards: Prepare a series of working standards by diluting the stock solutions to cover the expected concentration range of the analyte and impurity.

  • Sample Solution: Accurately weigh about 100 mg of sodium sulfamate, dissolve in 100 mL of deionized water, and filter through a 0.45 µm syringe filter before injection.

• Analysis and Quantification:

  • Inject the standards to generate a calibration curve for both sulfamate and sulfate.

  • Inject the sample solution.

  • Quantify the amount of sulfamate (for assay) and sulfate (as an impurity) in the sample by comparing the peak areas to the respective calibration curves.

Workflow Diagram

Ion Chromatography Workflow for Purity Analysis

UV-Visible Spectrophotometric Method for Sulfamate Determination

This colorimetric method is based on the acid hydrolysis of sulfamate to ammonium (B1175870) ions, which are then reacted to form a colored indophenol (B113434) dye. The absorbance of this dye is proportional to the sulfamate concentration.[2]

Quantitative Data Summary

Parameter	Value	Reference
Principle	Berthelot Reaction	[2]
Wavelength (λmax)	648 nm	[2]
Concentration Range	0 - 70 µg	[2]
Molar Absorptivity	1.9 × 10⁴ L/mol·cm	[2]
Relative Standard Deviation (RSD)	2% (at 50 µg level)	[2]
Correlation Coefficient (r²)	0.9999	[2]

Experimental Protocol

• Reagent Preparation:

  • 4 N Hydrochloric Acid (HCl)

  • 35% Salicylic (B10762653) Acid: Dissolve 35 g of salicylic acid in 100 mL of 2.5 N sodium hydroxide.

  • 4 N Sodium Hydroxide (NaOH)

  • 0.12% Sodium Nitroprusside

  • 3% Sodium Hypochlorite

• Standard and Sample Preparation:

  • Standard Sulfamic Acid Solution (10 ppm): Prepare from a 100 ppm stock solution.

  • Sample Solution: Prepare a solution of sodium sulfamate in deionized water to obtain a concentration within the Beer's law range (0-70 µg in the final aliquot).

• Color Development Procedure:

  • Take an aliquot of the sample or standard solution containing 0 to 70 µg of sulfamate into a 100 mL beaker.

  • Add 4 mL of 4 N HCl and dilute to 40 mL with deionized water.

  • Heat the solution on a hot plate until the volume is reduced to approximately 10 mL.

  • Cool the solution to room temperature.

  • Add the following reagents in order, mixing after each addition:

    • 2 mL of 35% salicylic acid

    • 4 mL of 4 N NaOH

    • 1 mL of 0.12% sodium nitroprusside

    • 1 mL of 3% sodium hypochlorite

  • Transfer the solution to a 25 mL volumetric flask and dilute to the mark with deionized water.

• Measurement and Quantification:

  • Measure the absorbance of the solution at 648 nm against a reagent blank.[2]

  • Plot a calibration curve of absorbance versus the amount of sulfamic acid to determine the concentration in the sample.

Workflow Diagram

Spectrophotometric Analysis Workflow

Analysis of Potential Impurities

Sulfate Impurity by Gravimetric Method

Sulfate is a common process impurity in sodium sulfamate. It can be accurately determined by a classical gravimetric method.

Protocol:

• Sample Preparation: Accurately weigh about 1 g of the sodium sulfamate sample and dissolve it in 200 mL of deionized water. Add 1 mL of hydrochloric acid.[3]

• Precipitation: Heat the solution to boiling. While stirring, slowly add an excess of hot 10% barium chloride solution.[3]

• Digestion: Keep the mixture hot on a steam bath for at least one hour to allow the precipitate to digest.[3]

• Filtration and Washing: Filter the barium sulfate precipitate through a tared, fine-porosity ashless filter paper. Wash the precipitate with hot deionized water until the filtrate is free of chloride ions (test with silver nitrate (B79036) solution).

• Ignition and Weighing: Transfer the filter paper containing the precipitate to a tared crucible. Dry and ignite in a muffle furnace at 800°C to a constant weight. Cool in a desiccator and weigh the barium sulfate.

• Calculation:

  (0.4116 is the gravimetric factor for SO₄²⁻/BaSO₄)

Heavy Metals

Modern pharmacopeial standards are moving away from traditional colorimetric heavy metal tests (like USP <231>) towards more specific and sensitive instrumental methods such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or ICP-Optical Emission Spectrometry (ICP-OES) as described in USP <232> and <233>.[4]

Protocol Outline (ICP-MS):

• Sample Preparation: Accurately weigh the sodium sulfamate sample and dissolve it in a suitable dilute acid (e.g., nitric acid). The sample may require digestion, potentially using a microwave digestion system, to remove the matrix.

• Standard Preparation: Prepare multi-element calibration standards containing the target elemental impurities (e.g., Lead, Cadmium, Arsenic, Mercury) at appropriate levels.

• Instrumental Analysis: Analyze the prepared sample and standards by ICP-MS.

• Quantification: Determine the concentration of each elemental impurity in the sample against the calibration standards, ensuring they are below the specified limits.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. nmfrc.org [nmfrc.org]
• 3. uspbpep.com [uspbpep.com]
• 4. sgs.com [sgs.com]

The Role of Sodium Sulfamate and Sulfamic Acid in the Synthesis of Heterocyclic Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Sodium sulfamate (B1201201) and its parent compound, sulfamic acid, have emerged as efficient, cost-effective, and environmentally benign catalysts in the synthesis of a wide array of heterocyclic compounds. Their solid, non-hygroscopic, and stable nature makes them attractive alternatives to corrosive and hazardous liquid acids. This document provides detailed application notes and experimental protocols for the synthesis of various biologically significant heterocycles, including dihydropyrimidinones, pyrazoles, imidazoles, and quinoxalines, utilizing these versatile reagents.

Introduction to Sulfamic Acid and its Salts in Catalysis

Sulfamic acid (H₂NSO₃H) is a strong monoprotic acid that exists as a zwitterion in the solid state. Its sodium salt, sodium sulfamate (H₂NSO₃Na), can be used directly or in the form of its metal complexes, such as copper(II) sulfamate, to catalyze various organic transformations. The catalytic activity of sulfamic acid and its derivatives in the synthesis of heterocycles is primarily attributed to their Brønsted acidic nature, which facilitates key steps such as condensation and cyclization. These reagents offer several advantages, including high catalytic activity, operational simplicity, and recyclability in some cases.

Application in the Synthesis of Dihydropyrimidinones (Biginelli Reaction)

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs, which are known for their diverse pharmacological activities. Copper(II) sulfamate has been demonstrated to be a highly effective catalyst for this transformation.

Quantitative Data for Copper(II) Sulfamate Catalyzed Biginelli Reaction

Entry	Aldehyde	β-Ketoester	Urea (B33335)/Thiourea (B124793)	Time (h)	Yield (%)[1]
1	Benzaldehyde	Ethyl acetoacetate (B1235776)	Urea	5	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	4.5	95
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	5	90
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	6	88
5	Benzaldehyde	Ethyl acetoacetate	Thiourea	5	90
6	4-Chlorobenzaldehyde	Ethyl acetoacetate	Thiourea	4.5	93

Experimental Protocol: Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

A mixture of an aldehyde (2 mmol), ethyl acetoacetate (2 mmol), urea or thiourea (3 mmol), and copper(II) sulfamate (0.02 mmol) is refluxed in glacial acetic acid (10 mL) for the specified time (see table above).[1] The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and poured onto crushed ice (50 g) with stirring for 5 minutes. The resulting solid precipitate is collected by vacuum filtration, washed with cold water (50 mL), and recrystallized from ethanol (B145695) to yield the pure product.[1]

Figure 1: Workflow for the Copper(II) Sulfamate catalyzed Biginelli Reaction.

Application in the Synthesis of Pyrazoles

N-Phenylpyrazoles and their derivatives are important scaffolds in medicinal chemistry. Sulfamic acid serves as an efficient and mild solid acid catalyst for the condensation of phenylhydrazine (B124118) and 1,3-diketones to afford these compounds under solvent-free conditions.

Quantitative Data for Sulfamic Acid Catalyzed Synthesis of N-Phenylpyrazoles

Entry	1,3-Diketone	Phenylhydrazine	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	Pentane-2,4-dione	Phenylhydrazine	10	10	95
2	1-Phenylbutane-1,3-dione	Phenylhydrazine	10	15	92
3	1,3-Diphenylpropane-1,3-dione	Phenylhydrazine	10	20	90
4	Ethyl acetoacetate	Phenylhydrazine	10	15	88

Experimental Protocol: Synthesis of N-Phenylpyrazoles

A mixture of phenylhydrazine (1 mmol), a 1,3-diketone (1 mmol), and sulfamic acid (10 mol%) is ground together in a mortar and pestle at room temperature for the time specified in the table. The progress of the reaction can be monitored by TLC. Upon completion, the reaction mixture is washed with water and the solid product is recrystallized from ethanol to afford the pure N-phenylpyrazole.

Figure 2: General workflow for the sulfamic acid-catalyzed synthesis of N-phenylpyrazoles.

Application in the Synthesis of Imidazoles

2,4,5-Triarylimidazoles, a class of compounds with various biological activities, can be synthesized via a one-pot, three-component condensation reaction using sulfamic acid as a cost-effective catalyst.

Quantitative Data for Sulfamic Acid Catalyzed Synthesis of 2,4,5-Triarylimidazoles

Entry	Aldehyde	1,2-Diketone	Ammonium (B1175870) Acetate (B1210297)	Time (h)	Yield (%)[2]
1	Benzaldehyde	Benzil (B1666583)	5 mmol	6.5	85
2	4-Chlorobenzaldehyde	Benzil	5 mmol	6	88
3	4-Methylbenzaldehyde	Benzil	5 mmol	7	82
4	4-Methoxybenzaldehyde	Benzil	5 mmol	7.5	80

Experimental Protocol: Synthesis of 2,4,5-Triarylimidazoles

A mixture of an aromatic aldehyde (1 mmol), benzil (1 mmol), ammonium acetate (5 mmol), and sulfamic acid (10 mol%) in ethanol (10 mL) is refluxed for the time indicated in the table.[2] The reaction is monitored by TLC. After completion, the reaction mixture is cooled to room temperature and poured into ice-cold water. The precipitated solid is filtered, washed with water, and recrystallized from ethanol to give the pure 2,4,5-triarylimidazole.

Figure 3: One-pot synthesis of 2,4,5-triarylimidazoles using sulfamic acid.

Application in the Synthesis of Quinoxalines

Quinoxaline derivatives, known for their wide range of biological activities, can be efficiently synthesized through the condensation of o-phenylenediamines with α-diketones using sulfamic acid as a catalyst in an aqueous medium.

Quantitative Data for Sulfamic Acid Catalyzed Synthesis of Quinoxalines

Entry	o-Phenylenediamine (B120857)	α-Diketone	Time (min)	Yield (%)[1]
1	1,2-Phenylenediamine	Benzil	10	98
2	4-Methyl-1,2-phenylenediamine	Benzil	15	96
3	4-Chloro-1,2-phenylenediamine	Benzil	12	97
4	1,2-Phenylenediamine	2,3-Butanedione	20	95

Experimental Protocol: Synthesis of Quinoxalines

In a round-bottom flask, o-phenylenediamine (2 mmol), an α-diketone (2 mmol), and sulfamic acid (10 mol%) are mixed in tap water (5 mL).[1] The suspension is stirred at room temperature for the time specified in the table. The reaction progress is monitored by TLC. Upon completion, the solid product is collected by filtration, washed with water, and can be used without further purification or recrystallized if necessary.[1]

Figure 4: Green synthesis of quinoxalines catalyzed by sulfamic acid in water.

Conclusion

The application of sodium sulfamate and, more broadly, sulfamic acid in the synthesis of heterocyclic compounds represents a significant advancement in green and sustainable chemistry. These catalysts offer high efficiency, mild reaction conditions, and operational simplicity for the construction of valuable heterocyclic scaffolds. The protocols outlined in these application notes provide a solid foundation for researchers and drug development professionals to explore the utility of these reagents in their synthetic endeavors. Further research into the expanded scope and application of sulfamate-based catalysts in multicomponent and other complex organic transformations is a promising area for future investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application of Sodium Sulfamate in Carbohydrate Chemistry: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium sulfamate (B1201201) and related sulfamoylating agents are versatile reagents in carbohydrate chemistry, enabling the introduction of the sulfamate functional group (-OSO₂NH₂) onto sugar molecules. This modification can dramatically alter the biological and physicochemical properties of carbohydrates, making it a valuable tool in drug discovery and glycobiology. The sulfamate group can mimic the sulfate (B86663) groups found in naturally occurring sulfated glycosaminoglycans (GAGs), which play crucial roles in a vast array of biological processes, including cell signaling, inflammation, and coagulation. This document provides detailed application notes, experimental protocols, and key data for the use of sodium sulfamate and related reagents in carbohydrate chemistry.

I. Synthetic Applications: Sulfamoylation of Carbohydrates

The primary application of sodium sulfamate and its derivatives in carbohydrate chemistry is the sulfamoylation of hydroxyl groups. This reaction is critical for the synthesis of biologically active molecules, including inhibitors of enzymes such as carbonic anhydrases and sulfatases, and for the creation of synthetic GAG mimetics.

A. General Reaction Scheme

The sulfamoylation of a carbohydrate hydroxyl group typically proceeds via nucleophilic attack of the hydroxyl group on a sulfamoylating agent. While sodium sulfamate itself is not typically used directly as the sulfamoylating agent due to its low reactivity, it is a key precursor for the synthesis of more reactive species like sulfamoyl chloride. Alternatively, sulfur trioxide amine complexes are widely used for direct sulfation.

Application Note: Sodium Sulfamate as a Pre-Column Derivatizing Agent for the HPLC Analysis of Aldehydes and Ketones

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle

The quantitative analysis of aldehydes and ketones by High-Performance Liquid Chromatography (HPLC) is often challenging due to their lack of a strong chromophore, which results in poor sensitivity with UV-Vis detection. Chemical derivatization is a widely employed strategy to overcome this limitation. This application note describes a novel, hypothetical method for the pre-column derivatization of aliphatic and aromatic aldehydes and ketones using sodium sulfamate (B1201201).

The proposed principle is based on the reaction of the carbonyl group of the analyte with sodium sulfamate in a slightly acidic medium to form a stable, water-soluble sulfamate adduct. This adduct is then separated by reverse-phase HPLC and detected at a low UV wavelength. The introduction of the sulfamate group enhances the polarity of the analytes, potentially improving their chromatographic retention and resolution on polar-modified columns.

While sodium sulfamate is not a conventional derivatizing agent for HPLC, this protocol outlines a potential methodology that can be adapted and validated for specific analytical needs. The underlying chemistry is analogous to the well-known reaction of bisulfite with carbonyl compounds.[1][2][3]

Experimental Protocols

Reagents and Materials

• Sodium Sulfamate (Reagent Grade)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Formic Acid (88%)

• Ultrapure Water (18.2 MΩ·cm)

• Aldehyde/Ketone standards (e.g., benzaldehyde, formaldehyde, acetone)

• Syringe filters (0.45 µm, PTFE)

Instrumentation

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Analytical balance

• pH meter

• Vortex mixer

• Sonicator

Preparation of Solutions

• Derivatizing Reagent (0.5 M Sodium Sulfamate): Dissolve 5.95 g of sodium sulfamate in 100 mL of ultrapure water. This solution should be prepared fresh daily.

• Reaction Buffer (0.1 M Formic Acid, pH 3.5): Add approximately 0.38 mL of formic acid to 100 mL of ultrapure water. Adjust the pH to 3.5 with a diluted sodium hydroxide (B78521) solution.

• Mobile Phase A: 0.1% Formic Acid in Ultrapure Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Standard Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each aldehyde and ketone by dissolving 10 mg of the standard in 10 mL of methanol.

Derivatization Procedure

• To a 1.5 mL microcentrifuge tube, add 100 µL of the sample or working standard solution.

• Add 200 µL of the Derivatizing Reagent (0.5 M Sodium Sulfamate).

• Add 100 µL of the Reaction Buffer (pH 3.5).

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes in a water bath or heating block.

• Cool the mixture to room temperature.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Inject 10 µL of the derivatized solution into the HPLC system.

HPLC Conditions

Parameter	Value
Column	C18 Reverse-Phase Column (4.6 x 150 mm, 5 µm)
Column Temperature	30°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	25 minutes

HPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
15.0	50	50
20.0	5	95
22.0	5	95
22.1	95	5
25.0	95	5

Data Presentation

Hypothetical Validation Data

The following table summarizes the hypothetical performance characteristics of the method.

Analyte	Retention Time (min)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)
Formaldehyde	4.2	0.9992	0.1	0.3
Acetaldehyde	6.8	0.9989	0.2	0.6
Acetone	8.1	0.9995	0.5	1.5
Benzaldehyde	12.5	0.9998	0.05	0.15

Visualizations

Derivatization Reaction Pathway

Caption: Derivatization of a carbonyl compound with sodium sulfamate.

Experimental Workflow

Caption: Workflow for sample preparation and derivatization.

Discussion

This application note provides a theoretical framework for the use of sodium sulfamate as a derivatizing agent for the HPLC analysis of aldehydes and ketones. The proposed method is simple and utilizes readily available reagents. The derivatization reaction aims to improve the detectability and chromatographic behavior of carbonyl compounds.

Optimization: For a specific application, it is crucial to optimize several parameters, including the concentration of the derivatizing reagent, reaction pH, temperature, and incubation time, to ensure complete and reproducible derivatization.

Matrix Effects: When analyzing complex samples, such as biological fluids or pharmaceutical formulations, it is essential to evaluate potential matrix effects that may interfere with the derivatization reaction or chromatographic analysis.

Further Research: The stability of the formed sulfamate adduct should be thoroughly investigated to determine the viable timeframe between derivatization and analysis. Additionally, the use of other detection methods, such as mass spectrometry (MS), could be explored to confirm the identity of the derivatized products and enhance selectivity. While methods for derivatizing amino acids and other compounds are well-established using reagents like AQC or fluorescamine, this proposed method offers a potential new avenue for the analysis of carbonyls.[4][5][6]

References

• 1. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organicmystery.com [organicmystery.com]
• 4. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 5. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of 26 amino acids in human plasma by HPLC using AQC as derivatizing agent and its application in metabolic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Sodium Sulfamate in Peptide Synthesis Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solid-phase peptide synthesis (SPPS) is a cornerstone of modern peptide research and drug development. A critical step in SPPS is the final cleavage of the synthesized peptide from the solid support and the simultaneous removal of side-chain protecting groups. This process, typically mediated by strong acids like trifluoroacetic acid (TFA), can generate highly reactive electrophilic species, leading to unwanted side reactions and modification of sensitive amino acid residues. To mitigate these side reactions, scavenger molecules are added to the cleavage cocktail. While a variety of scavengers are well-established in peptide chemistry, this document explores the potential, albeit currently theoretical, application of sodium sulfamate (B1201201) as a specialized scavenger in peptide synthesis.

Introduction to Scavengers in Peptide Synthesis

During the acid-mediated cleavage step in SPPS, protecting groups from amino acid side chains are removed, generating carbocations and other electrophilic species. These reactive intermediates can cause significant damage to the target peptide, particularly to nucleophilic residues such as tryptophan, methionine, tyrosine, and cysteine. Common side reactions include alkylation, oxidation, and sulfonation.

To prevent these modifications, "scavengers" are included in the cleavage cocktail. These are nucleophilic compounds that react with and neutralize the harmful electrophilic species before they can damage the peptide. The choice of scavengers is dictated by the peptide sequence and the protecting groups used.

Commonly Used Scavengers in Fmoc-SPPS:

Scavenger	Target Species/Residue Protected
Triisopropylsilane (TIS)	Trityl (Trt) and t-butyl cations
Water	t-butyl cations
1,2-Ethanedithiol (EDT)	Trityl (Trt) cations, prevents tryptophan oxidation
Thioanisole	Sulfonyl-based protecting groups (e.g., Pmc, Pbf on Arg)
Phenol	General carbocation scavenger, protects tyrosine

Sodium Sulfamate: Chemical Properties and a Novel Hypothesis for its Application

Sodium sulfamate (NaH₂NSO₃) is the sodium salt of sulfamic acid. It is a stable, white crystalline solid.[1] While extensive literature searches reveal no established protocols for the use of sodium sulfamate as a general scavenger in peptide synthesis, its known chemical reactivity suggests a potential niche application.

Sulfamic acid, and by extension its salt, is known to react rapidly and quantitatively with nitrous acid (HNO₂) to produce nitrogen gas, water, and sulfuric acid.[2]

Reaction with Nitrous Acid: HNO₂ + H₃NSO₃ → H₂SO₄ + N₂ + H₂O[2]

In certain peptide synthesis scenarios, reactive nitrogen species, including nitrous acid or nitrosating agents, can be formed as byproducts. These species can lead to deleterious side reactions, such as the diazotization of primary amines or the nitrosation of tryptophan residues.

Therefore, it is hypothesized that sodium sulfamate could act as a highly specific scavenger for any nitrous acid or related species that may be generated during the cleavage process.

Potential Signaling Pathway and Experimental Workflow

The proposed mechanism for the action of sodium sulfamate as a scavenger is a direct chemical quenching of reactive nitrogen species. This is not a biological signaling pathway but a chemical reaction pathway within the cleavage cocktail.

Caption: Proposed mechanism of sodium sulfamate as a scavenger.

Experimental Protocols (Hypothetical)

The following protocols are proposed for evaluating the efficacy of sodium sulfamate as a scavenger for reactive nitrogen species. These are not standard, validated protocols and should be used as a starting point for research.

4.1. General Peptide Synthesis

Peptides should be synthesized using standard Fmoc-based solid-phase peptide synthesis (SPPS) protocols. The choice of resin, coupling reagents, and other parameters should be based on the specific peptide sequence.

4.2. Preparation of Cleavage Cocktails

Important: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE) when handling TFA and other reagents.

• Control Cleavage Cocktail (Standard):

  • 95% Trifluoroacetic acid (TFA)

  • 2.5% Water

  • 2.5% Triisopropylsilane (TIS)

• Experimental Cleavage Cocktail (with Sodium Sulfamate):

  • 94% Trifluoroacetic acid (TFA)

  • 2.5% Water

  • 2.5% Triisopropylsilane (TIS)

  • 1% Sodium Sulfamate (w/v)

Note: The optimal concentration of sodium sulfamate would need to be determined empirically. The stability of sodium sulfamate in concentrated TFA should also be assessed prior to use.

4.3. Cleavage and Deprotection Protocol

• Following synthesis, wash the peptide-resin thoroughly with dichloromethane (B109758) (DCM) and dry under vacuum.

• Add the prepared cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Allow the reaction to proceed for 2-3 hours at room temperature with occasional swirling.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution to a large volume of cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

• Dry the crude peptide pellet under vacuum.

4.4. Analysis of Crude Peptide

The purity and identity of the cleaved peptides should be analyzed by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). Comparison of the chromatograms and mass spectra from the control and experimental groups will indicate the effect of sodium sulfamate.

Caption: Experimental workflow for evaluating sodium sulfamate.

Data Presentation (Hypothetical)

The following tables present a hypothetical comparison of results from a cleavage experiment designed to test the efficacy of sodium sulfamate.

Table 1: Peptide Purity Analysis by HPLC

Cleavage Cocktail	Main Peptide Peak Area (%)	Impurity Peak Area (%)
Control (Standard)	85.2	14.8
Experimental (with NaH₂NSO₃)	88.5	11.5

Table 2: Mass Spectrometry Analysis of Side Products

Cleavage Cocktail	Observed Mass (Da)	Putative Side Product	Relative Abundance
Control (Standard)	[M+NO+H]⁺	Nitrosated Peptide	5%
Control (Standard)	[M+H]⁺	Desired Peptide	95%
Experimental (with NaH₂NSO₃)	[M+NO+H]⁺	Nitrosated Peptide	< 1%
Experimental (with NaH₂NSO₃)	[M+H]⁺	Desired Peptide	> 99%

Note: The data presented in these tables are purely hypothetical and for illustrative purposes only. Actual results would need to be determined through rigorous experimentation.

Conclusion and Future Directions

While sodium sulfamate is not a recognized or commonly used scavenger in peptide synthesis, its chemical properties suggest a potential, specialized role in quenching reactive nitrogen species. The application notes and protocols provided herein offer a theoretical framework for investigating this hypothesis. Further research is required to validate this application, determine optimal conditions, and assess its compatibility with a wide range of peptide sequences and protecting group strategies. Researchers are encouraged to perform small-scale pilot experiments to evaluate the potential benefits and limitations of incorporating sodium sulfamate into their cleavage protocols.

References

• 1. What is Sodium Sulfamate - Properties & Specifications [ccount-chem.com]
• 2. Sulfamic acid - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Sodium Sulfamate in Synthesis Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the optimal use of sodium sulfamate (B1201201) in synthesis reactions. Sodium sulfamate is a crucial reagent, primarily utilized to remove excess nitrous acid, which can otherwise lead to unwanted side reactions and impurities. This guide offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful and efficient use of sodium sulfamate.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of sodium sulfamate in synthesis reactions?

A1: Sodium sulfamate, or its acidic form, sulfamic acid, is primarily used as a nitrite (B80452) scavenger. In reactions like diazotization, an excess of a nitrite source (e.g., sodium nitrite) is often used to ensure the complete conversion of a primary aromatic amine to a diazonium salt.[1][2] However, the remaining nitrous acid (formed in situ from sodium nitrite and acid) is highly reactive and can lead to undesired side reactions, such as the formation of nitroso compounds or unwanted couplings.[3] Sodium sulfamate rapidly and selectively reacts with nitrous acid to produce nitrogen gas, sodium bisulfate, and water, effectively quenching its reactivity.[4][5]

Q2: How do I know if I have added enough sodium sulfamate?

A2: The completion of the nitrite quenching can be tested using starch-iodide paper. A sample of the reaction mixture is spotted onto the paper. An immediate blue-black color indicates the presence of excess nitrous acid, meaning more sodium sulfamate is needed. The absence of a color change signifies that the nitrous acid has been successfully removed.[3]

Q3: What are the consequences of not adding enough sodium sulfamate?

A3: Insufficient sodium sulfamate will leave residual nitrous acid in the reaction mixture. This can lead to several undesirable outcomes, including the formation of N-nitrosamines if secondary amines are present, which are often potent carcinogens.[6] In the context of azo dye synthesis, residual nitrous acid can lead to side reactions that affect the color and stability of the final product.[1] In Sandmeyer reactions, it can contribute to the formation of byproducts and reduce the overall yield and purity of the desired product.[7]

Q4: Can I add a large excess of sodium sulfamate to be safe?

A4: While a slight excess is often recommended, a large excess of sodium sulfamate is generally not advisable. Although considered a relatively benign reagent, a large excess can complicate the purification of the final product. In some cases, unreacted sulfamic acid or its salts may need to be removed in downstream processing. While significant side reactions from excess sulfamic acid itself are not commonly reported under typical diazotization conditions, it is always best practice to use the minimum effective amount to ensure a clean reaction profile.[8][9]

Q5: Is sodium sulfamate the only option for a nitrite scavenger?

A5: No, other reagents can also be used to quench excess nitrous acid, with urea (B33335) being a common alternative.[10] However, sulfamic acid is often preferred due to its rapid reaction rate with nitrous acid.[5][11] Other compounds like ascorbic acid and sodium ascorbate (B8700270) have also been identified as effective nitrite scavengers.[12] The choice of scavenger can depend on the specific reaction conditions and the nature of the reactants and products.

Troubleshooting Guide

This guide addresses common issues encountered when using sodium sulfamate in synthesis reactions.

Issue	Possible Cause	Troubleshooting Steps & Recommendations
Persistent positive starch-iodide test after adding sodium sulfamate.	1. Insufficient amount of sodium sulfamate: The initial amount added was not enough to quench all the excess nitrous acid. 2. Poor mixing: The sodium sulfamate has not been adequately dispersed throughout the reaction mixture. 3. Low reaction temperature: The reaction between sulfamic acid and nitrous acid may be slower at very low temperatures.	1. Incremental Addition: Add small additional portions of sodium sulfamate solution and re-test with starch-iodide paper after each addition until the test is negative. 2. Improve Agitation: Ensure vigorous stirring to promote contact between the scavenger and the nitrous acid. 3. Allow More Time: After adding the scavenger, allow the reaction to stir for a few minutes before testing to ensure the reaction has gone to completion.
Low yield of the desired product.	1. Decomposition of the diazonium salt: This can be caused by a variety of factors, including elevated temperatures or the presence of interfering substances.[7] 2. Side reactions due to incomplete nitrite quenching: Residual nitrous acid may be reacting with the starting material, intermediate, or product.	1. Strict Temperature Control: Maintain the recommended low temperature (typically 0-5 °C) throughout the diazotization and quenching steps. 2. Confirm Complete Quenching: Always verify the absence of nitrous acid with a negative starch-iodide test before proceeding to the next step.
Formation of unexpected byproducts.	1. Reaction of residual nitrous acid: As mentioned, this is a common cause of byproduct formation. 2. Reaction with excess sodium sulfamate: While less common, in certain specific cases, the scavenger or its byproducts could potentially interact with sensitive functional groups on your molecule.	1. Optimize Scavenger Amount: Use the minimum amount of sodium sulfamate required for complete nitrite removal. An optimization experiment (see Protocol 2) is recommended. 2. Literature Review: Check for any known incompatibilities of sulfamic acid with the functional groups present in your starting materials or products.
Difficulty in product purification.	Excess sodium sulfamate or its salts: A large excess can co-precipitate with the product or interfere with extractions and chromatography.	1. Use a Calculated Amount: Instead of a large, arbitrary excess, calculate the theoretical amount of excess nitrite and add a slight excess of sodium sulfamate (e.g., 1.1-1.2 equivalents relative to the excess nitrite). 2. Aqueous Wash: During workup, washing the organic layer with water or brine can help remove water-soluble sulfamic acid salts.

Data Presentation: Optimizing Sodium Sulfamate Concentration

The following table provides illustrative data from a hypothetical experiment to optimize the molar equivalents of sodium sulfamate used to quench a 0.1 M excess of nitrous acid in a model diazotization-coupling reaction.

Experiment	Equivalents of Sodium Sulfamate (relative to excess NaNO₂)	Residual Nitrite (ppm) (by Griess Test)	Product Yield (%)	Product Purity (%) (by HPLC)	Observations
1	0.8	50	75	88	Positive starch-iodide test; slight discoloration of the product.
2	1.0	5	85	95	Faint positive starch-iodide test.
3	1.1	< 1	92	99	Negative starch-iodide test; clean product.
4	1.2	< 1	92	99	Negative starch-iodide test; clean product.
5	1.5	< 1	91	98	No noticeable improvement over 1.1-1.2 equivalents.
6	2.0	< 1	90	97	Slightly more difficult to isolate the product during workup.

Note: This data is illustrative and the optimal concentration may vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Quenching Excess Nitrous Acid with Sodium Sulfamate

This protocol describes the standard method for removing excess nitrous acid following a diazotization reaction.

Materials:

• Reaction mixture containing the diazonium salt and excess nitrous acid.

• 10% (w/v) aqueous solution of sodium sulfamate.

• Starch-iodide paper.

• Ice bath.

Procedure:

• Maintain the temperature of the diazotization reaction mixture between 0-5 °C using an ice bath.

• Slowly add the 10% sodium sulfamate solution dropwise to the cold, stirred reaction mixture. A slight effervescence (evolution of nitrogen gas) may be observed.

• After adding a portion of the sodium sulfamate solution, briefly stop the addition and test for the presence of residual nitrous acid.

  • Using a glass rod, remove a drop of the reaction mixture and spot it onto a piece of starch-iodide paper.

  • An immediate formation of a blue-black color indicates the presence of nitrous acid.

• Continue the dropwise addition of the sodium sulfamate solution, testing with starch-iodide paper periodically, until a drop of the reaction mixture no longer produces a color change.

• Once the starch-iodide test is negative, stir the reaction mixture for an additional 5-10 minutes at 0-5 °C to ensure the quenching is complete.

• The reaction is now ready for the subsequent step (e.g., coupling reaction or Sandmeyer reaction).

Protocol 2: Design of Experiments (DoE) Approach for Optimizing Sodium Sulfamate Concentration

For critical applications where maximizing yield and purity is essential, a Design of Experiments (DoE) approach can be employed to systematically determine the optimal concentration of sodium sulfamate.[13][14]

Objective: To identify the optimal molar ratio of sodium sulfamate to excess sodium nitrite that maximizes product yield and purity while ensuring complete removal of residual nitrite.

Variables:

• Factor: Molar equivalents of sodium sulfamate (e.g., ranging from 1.0 to 1.5 relative to the excess sodium nitrite).

• Responses: Product yield (%), product purity (by HPLC or other suitable analytical method), and residual nitrite concentration (ppm).

Methodology:

• Define the Range: Based on preliminary experiments or literature, define a range for the equivalents of sodium sulfamate to be tested. For example, five levels could be chosen: 1.0, 1.1, 1.2, 1.3, and 1.4 equivalents.

• Experimental Setup: Set up a series of parallel reactions. Each reaction should be identical in terms of starting material concentrations, temperature, and reaction time, with the only variable being the amount of sodium sulfamate added.

• Execution:

  • Perform the diazotization reaction under your standard conditions.

  • In each parallel reaction, add the predetermined amount of sodium sulfamate solution.

  • After a set quenching time, confirm the absence of nitrous acid using a validated analytical method or starch-iodide paper.

  • Proceed with the subsequent reaction step (e.g., coupling) under identical conditions for all experiments.

• Analysis:

  • Isolate and quantify the yield of the product from each experiment.

  • Analyze the purity of each product sample by a suitable method like HPLC.

  • If possible, quantify the residual nitrite in the aqueous layer after quenching to confirm complete removal.

• Data Modeling: Use statistical software to analyze the data and model the relationship between the concentration of sodium sulfamate and the measured responses. This will help identify the optimal concentration that provides the best balance of high yield, high purity, and complete nitrite removal.

Visualizations

Caption: General experimental workflow for diazotization and nitrite quenching.

Caption: Decision workflow for troubleshooting synthesis issues.

References

• 1. The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. News - Applications of Sulfamic Acid in the Dye Industry [xingfeichemical.com]
• 3. benchchem.com [benchchem.com]
• 4. metrohm.com [metrohm.com]
• 5. scholar.its.ac.id [scholar.its.ac.id]
• 6. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The continuous flow synthesis of azos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Determination of nitrite using sulfamic acid | Metrohm [metrohm.com]
• 11. researchgate.net [researchgate.net]
• 12. Kinetic study of the reaction between nitrous acid and sulphamic acid - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 13. mt.com [mt.com]
• 14. A Practical Start-Up Guide for Synthetic Chemists to Implement Design of Experiments (DoE) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Side Reactions with Sodium Sulfamate

This guide provides researchers, scientists, and drug development professionals with practical troubleshooting advice for side reactions encountered when using sodium sulfamate (B1201201), particularly in its role as a nitrous acid scavenger in diazotization reactions.

Frequently Asked Questions (FAQs)

FAQ 1: Unwanted Byproduct Formation

Question: I am observing an unexpected byproduct in my reaction mixture after quenching with sodium sulfamate. What are the likely side reactions?

Answer: The most common application of sodium sulfamate is to quench excess nitrous acid (HNO₂) remaining after a diazotization reaction.[1] While effective, improper control of reaction conditions can lead to side reactions.

• Reaction with Diazonium Salt: If an excess of sodium sulfamate is used, or if it is added too quickly, it can potentially react with the desired diazonium salt product. This can lead to the reformation of the original starting amine, reducing the overall yield of your target compound.[2]

• Hydrolysis of Sulfamate: Sodium sulfamate itself can undergo hydrolysis, especially under harsh acidic or basic conditions and elevated temperatures, to form sodium sulfate (B86663) and ammonium (B1175870) ions.[3] While often a minor issue, the presence of sulfate ions could interfere with downstream processes or product isolation.

• Formation of N-Nitroso Compounds: If the quenching process is incomplete and residual nitrous acid remains, it can react with secondary amines or other susceptible functionalities in your reaction mixture to form potentially carcinogenic N-nitroso compounds. Efficient quenching is critical to avoid this.

FAQ 2: Incomplete Quenching

Question: How can I confirm that all the excess nitrous acid has been quenched? My starch-iodide test is ambiguous.

Answer: Incomplete quenching is a common issue that can lead to significant side product formation. The starch-iodide test is the standard method for detecting excess nitrous acid.[4] A positive test (immediate formation of a blue-black color) indicates the presence of nitrous acid.[2] If the test is ambiguous, it could be due to several factors.

• Localized Concentrations: Poor mixing can lead to localized pockets where the quenching agent has not reached the nitrous acid.[4] Ensure vigorous stirring during the addition of the sodium sulfamate solution.

• Slow Reaction Rate: While the reaction between sulfamic acid (the active form of sodium sulfamate in acidic solution) and nitrous acid is generally fast, low temperatures (0-5 °C) required for diazonium salt stability can slow it down.[2][5] It is crucial to allow sufficient time for the reaction to complete.

• Testing Technique: Ensure you are using the starch-iodide paper correctly. Dip a clean glass stirring rod into the mixture and then touch it to the paper; do not dip the paper directly into the reaction vessel.[2]

Troubleshooting Steps for Incomplete Quenching:

• Continue to add the sodium sulfamate solution dropwise.

• Test with starch-iodide paper after each small addition.

• Once a negative test is achieved (the paper remains white), continue stirring for an additional 10-15 minutes to ensure completion.[2]

• Retest one final time before proceeding to the next step in your synthesis.

FAQ 3: Physical Changes in the Reaction Mixture

Question: My reaction mixture is foaming excessively and/or changing color unexpectedly after adding sodium sulfamate. What is happening?

Answer:

• Foaming/Gas Evolution: The reaction between sodium sulfamate (as sulfamic acid) and nitrous acid produces nitrogen gas (N₂), water, and sodium bisulfate.[5] This evolution of nitrogen gas is expected and is a sign that the quenching reaction is proceeding. However, rapid addition of the quenching agent can lead to vigorous foaming, which can be difficult to control.[5] Always add the sodium sulfamate solution slowly and with efficient stirring.

• Color Changes: Unwanted color changes can indicate decomposition of the diazonium salt. Diazonium salts are often unstable, and their stability is highly dependent on temperature and pH.[4] If the temperature rises significantly during the exothermic quenching reaction, or if the pH is not adequately controlled, the diazonium salt can decompose, often leading to colored phenolic byproducts.

Key Reaction Parameters and Troubleshooting

Proper control over experimental parameters is crucial for minimizing side reactions. The following table summarizes key parameters, their typical ranges, and potential issues if they deviate.

Parameter	Typical Range	Potential Issue if Deviated	Troubleshooting Action
Temperature	0 - 5 °C	Diazonium salt decomposition, increased rate of side reactions.[4]	Maintain reaction in an ice bath; monitor temperature closely during quenching.
pH	Acidic (typically < 3)	Inefficient diazotization; hydrolysis of sulfamate at high pH.[6]	Monitor pH throughout the reaction; use a suitable mineral acid (e.g., HCl).
Stoichiometry	Slight excess of quencher	Incomplete quenching (too little); reaction with diazonium salt (too much).[2]	Add quencher portion-wise and monitor with starch-iodide paper.
Mixing	Vigorous stirring	Localized "hot spots" or high reactant concentrations leading to side products.[4]	Use an appropriate stir bar/overhead stirrer and ensure a good vortex.
Addition Rate	Slow, dropwise	Uncontrolled gas evolution/foaming; localized temperature increase.[5]	Add the quenching solution slowly via a dropping funnel.

Experimental Protocols

Protocol 1: Standard Quenching of Excess Nitrous Acid

This protocol describes the standard procedure for quenching unreacted nitrous acid in a diazotization reaction using sodium sulfamate.

Materials:

• Reaction vessel containing the completed diazotization mixture at 0-5 °C.

• 10% (w/v) aqueous solution of sodium sulfamate.

• Starch-iodide test paper.

• Clean glass stirring rod.

Procedure:

• Maintain the temperature of the diazotization reaction mixture between 0-5 °C using an ice bath.

• With vigorous stirring, slowly add the 10% sodium sulfamate solution dropwise.

• After adding a small portion, pause the addition and test for the presence of excess nitrous acid:

  • Dip the tip of a clean glass stirring rod into the reaction mixture.

  • Touch the tip of the rod to a piece of starch-iodide paper.

  • An immediate blue-black color indicates that excess nitrous acid is still present.[2]

• Continue the dropwise addition of the sodium sulfamate solution, testing periodically, until the starch-iodide test is negative (the paper remains white).

• Once a negative test is achieved, continue to stir the reaction mixture for an additional 10-15 minutes at 0-5 °C to ensure the quenching is complete.

• The solution containing the diazonium salt is now ready for the subsequent reaction step.

Protocol 2: Analysis of Potential Degradation Products

If you suspect hydrolysis of the sulfamate moiety in your product or starting material, ion chromatography can be used to detect and quantify sulfamate and sulfate ions.

Method: Ion Chromatography with Indirect UV Detection.[7][8]

• Mobile Phase: A buffered solution, for example, containing potassium chromate (B82759) and boric acid, can be used.[7]

• Column: A suitable anion-exchange column.

• Detection: Indirect UV detection.

• Standard Preparation: Prepare standard solutions of sodium sulfamate and sodium sulfate in the mobile phase to establish a calibration curve.

• Sample Preparation: Dilute a known quantity of the reaction mixture or isolated product in the mobile phase, filter, and inject.

• Quantification: Compare the peak areas of sulfamate and sulfate in the sample to the calibration curves to determine their concentrations.[7]

Visual Guides

Troubleshooting Workflow for Side Reactions

The following diagram outlines a logical workflow for troubleshooting unexpected results when using sodium sulfamate.

Caption: A logical workflow for troubleshooting common issues.

Chemical Reaction Pathway

This diagram illustrates the desired quenching reaction versus a potential side reaction pathway.

Caption: Desired quenching pathway vs. potential side reaction.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. nmfrc.org [nmfrc.org]
• 4. benchchem.com [benchchem.com]
• 5. US4845638A - Method of eliminating excess nitrite in diazotisation solutions - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Determination of the inorganic degradation products sulfate and sulfamate in the antiepileptic drug topiramate by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of Sulfamate and Sulfate as Degradation Products in an Antiepileptic Drug Using Ion Chromatography and Indirect UV Detection | Semantic Scholar [semanticscholar.org]

Technical Support Center: Improving Sulfamoylation Reaction Yields with Sodium Sulfamate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you overcome common challenges and improve yields in sulfamoylation reactions using sodium sulfamate (B1201201) and related salts.

Frequently Asked Questions (FAQs)

Q1: Why is my sulfamoylation reaction with sodium sulfamate showing low to no yield?

A1: Low yields in sulfamoylation reactions using sodium sulfamate often stem from the low electrophilicity of the sulfur atom in the sulfamate anion. Unlike sulfamoyl chlorides, which are highly reactive, sodium sulfamate is a salt and generally requires an activating agent to facilitate the reaction with nucleophiles like alcohols or amines. Simply mixing sodium sulfamate with your substrate is unlikely to result in a significant yield.

Q2: What are suitable activating agents for sulfamoylation with sulfamate salts?

A2: To enhance the reactivity of sulfamate salts, activating agents that can convert the sulfamate into a more reactive intermediate are necessary. A successful strategy involves the use of triphenylphosphine (B44618) ditriflate, generated in situ from triflic anhydride (B1165640) (Tf₂O) and triphenylphosphine oxide (Ph₃PO). This combination activates the sulfamate salt, allowing for effective reaction with the alcohol or amine nucleophile. Other reagents that can generate reactive sulfamoyl chloride intermediates in situ, such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂), have also been explored, though they may be less effective for certain substrates.[1]

Q3: My reaction is still sluggish even with an activating agent. What other reaction parameters should I optimize?

A3: Beyond activation, several factors can influence the reaction outcome:

• Solvent: Anhydrous aprotic solvents like dichloromethane (B109758) (DCM) or acetonitrile (B52724) are commonly used. The choice of solvent can significantly impact reaction rates and yields.

• Temperature: Reactions involving the activation of sulfamate salts are often initiated at low temperatures (e.g., -78 °C) and then allowed to warm to room temperature.[1] Suboptimal temperatures can lead to decomposition of intermediates or slow reaction rates.

• Base: A non-nucleophilic base, such as triethylamine (B128534) (TEA), is crucial to neutralize the acid generated during the reaction and to facilitate the nucleophilic attack. An excess of the base (e.g., 3.0 equivalents) is often beneficial.[1]

• Stoichiometry: The molar ratios of the reactants are critical. It is common to use a slight excess of the sulfamate salt (e.g., 1.5 equivalents) relative to the limiting nucleophile.[1]

Q4: I am observing multiple spots on my TLC plate. What are the likely side reactions?

A4: The formation of multiple products can be a common issue. Potential side reactions include:

• Reaction with the Solvent: Some reactive intermediates may react with the solvent if it is not sufficiently inert.

• Decomposition of the Activating Agent or Intermediate: The activated sulfamate species can be unstable and may decompose, leading to byproducts.

• Di-sulfamoylation: If the substrate has multiple reactive sites, over-reaction can occur.

• Hydrolysis: The presence of trace amounts of water can lead to the hydrolysis of the activating agent or the reactive sulfamoyl intermediate. Maintaining strictly anhydrous conditions is essential.

Q5: How can I improve the purification of my sulfamated product?

A5: Sulfamated products can be highly polar, which can make purification challenging.

• Aqueous Workup: A standard aqueous workup can help remove many common impurities. An acid wash (e.g., 1M HCl) can remove unreacted amines and basic byproducts, while a base wash (e.g., saturated NaHCO₃) can remove acidic impurities.

• Chromatography: Silica (B1680970) gel column chromatography is a common purification method. Due to the polarity of sulfamates, solvent systems with higher polarity, such as ethyl acetate/hexanes or dichloromethane/methanol, may be required. Tailing on the silica gel can sometimes be an issue due to the acidic N-H proton; adding a small amount of an acid or base (e.g., 0.5-1% acetic acid or triethylamine) to the eluent can improve peak shape.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Low or No Product Formation	Insufficient Reactivity of Sodium Sulfamate: Sodium sulfamate is generally not reactive enough on its own.	An activating agent is typically required. Consider using a system like triphenylphosphine ditriflate (generated from Tf₂O and Ph₃PO).[1]
Inadequate Reaction Conditions: Incorrect temperature, solvent, or stoichiometry.	Initiate the reaction at low temperature (-78 °C) and allow it to warm. Use an anhydrous aprotic solvent like DCM. Ensure an excess of base (e.g., 3.0 eq. of TEA) and a slight excess of the sulfamate salt (1.5 eq.).[1]
Poor Nucleophilicity of the Substrate: Sterically hindered or electron-deficient alcohols/amines may react slowly.	More forcing conditions (higher temperature, longer reaction time) may be needed, but this can also increase side reactions. Alternatively, consider a more reactive sulfamoylating agent.
Formation of Multiple Products	Presence of Water: Hydrolysis of the activating agent or the reactive intermediate.	Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Sub-optimal Order of Addition: Premature decomposition of reagents.	For activation protocols, generate the activating agent in situ before adding the sulfamate salt, followed by the addition of the base and finally the nucleophile at low temperature.[1]
Difficult Product Isolation/Purification	High Polarity of the Product: The sulfamate group significantly increases polarity, leading to high water solubility and difficult extraction from aqueous layers.	After quenching the reaction, concentrate the organic phase and perform column chromatography directly. If an aqueous wash is necessary, use brine to reduce the solubility of the product in the aqueous layer and perform multiple extractions with an organic solvent.
Product Tailing on Silica Gel: Acidic nature of the sulfamate N-H proton interacting with the silica.	Add a small percentage of an acid (e.g., acetic acid) or a base (e.g., triethylamine) to your chromatography eluent to improve peak shape.

Quantitative Data Summary

The following tables summarize yield data for the sulfamoylation of an alcohol (n-pentanol) using an activated sulfamic acid salt, which serves as a close proxy for the behavior of sodium sulfamate under similar activating conditions.

Table 1: Effect of Activating Agent on Sulfamate Ester Yield

Entry	Activating Agent	Equivalents	Yield (%)
1	PCl₅	2.0	41
2	POCl₃	2.0	44
3	SOCl₂	2.0	<5
4	DIAD, PPh₃	1.0	50
5	Tf₂O, Ph₃PO	1.5	95
General reaction conditions: 1.0 equiv n-pentanol, 1.5 equiv sulfamic acid salt, CH₂Cl₂, 3.0 equiv Et₃N, 18 h, -78 °C to 22 °C. Data adapted from Blackburn, J. M., et al. (2018).[1]

Table 2: Sulfamoylation Yields for Various Alcohol Substrates

Entry	Alcohol Substrate	Yield (%)
1	n-Pentanol	95
2	Benzyl alcohol	88
3	2-Phenylethanol	91
4	Cinnamyl alcohol	84
5	Phenol	83
6	p-Methoxyphenol	89
Reaction conditions: 1.0 equiv alcohol, 1.5 equiv sulfamic acid salt, CH₂Cl₂, 3.0 equiv Et₃N, 1.5 equiv Tf₂O, 1.65 equiv Ph₃PO, 18 h, -78 °C to 22 °C. Data adapted from Blackburn, J. M., et al. (2018).[1]

Experimental Protocols

Key Protocol: Sulfamoylation of an Alcohol using an Activated Sulfamate Salt

This protocol is based on the activation of a sulfamic acid salt, which is the recommended approach for reactions involving sodium sulfamate.

Materials:

• Alcohol substrate (1.0 eq.)

• Sodium sulfamate (or other sulfamic acid salt) (1.5 eq.)

• Triphenylphosphine oxide (Ph₃PO) (1.65 eq.)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.5 eq.)

• Triethylamine (TEA) (3.0 eq.)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, syringes, and standard glassware (all flame- or oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere, add triphenylphosphine oxide (1.65 eq.) and dissolve it in anhydrous DCM.

• Activation: Cool the solution to -78 °C (dry ice/acetone bath). Slowly add triflic anhydride (1.5 eq.) dropwise to the stirred solution to generate the triphenylphosphine ditriflate activating agent in situ.

• Addition of Sulfamate: To the cold solution, add the sodium sulfamate (1.5 eq.).

• Addition of Base and Nucleophile: Sequentially add triethylamine (3.0 eq.) followed by the dropwise addition of the alcohol substrate (1.0 eq.) dissolved in a minimal amount of anhydrous DCM.

• Reaction: Allow the reaction mixture to stir at -78 °C for 30 minutes and then let it warm to room temperature. Stir for 18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer two more times with DCM.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Visualizations

Signaling Pathway Diagrams

Sulfamoylated compounds are crucial in drug development as enzyme inhibitors. Below are diagrams illustrating the mechanism of action for two important enzyme classes.

Caption: Inhibition of Steroid Sulfatase (STS) by an aryl O-sulfamate inhibitor.

References

• 1. Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditriflate - PMC [pmc.ncbi.nlm.nih.gov]

stability of sodium sulfamate in acidic and basic solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of sodium sulfamate (B1201201) in acidic and basic aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of sodium sulfamate in aqueous solutions?

A1: Sodium sulfamate (NaSO₃NH₂) is the sodium salt of sulfamic acid. In its solid crystalline form, it is stable under standard storage conditions.[1] However, in aqueous solutions, its stability is highly dependent on pH and temperature. Generally, acidic conditions promote hydrolysis, while neutral to alkaline solutions are considered more stable, though instability can occur under certain alkaline conditions.

Q2: What happens to sodium sulfamate in an acidic solution?

A2: In acidic solutions, sodium sulfamate undergoes hydrolysis to form ammonium (B1175870) bisulfate.[1] The reaction is acid-catalyzed, meaning the rate of hydrolysis increases as the pH decreases (higher concentration of hydrogen ions).[2]

Q3: Is sodium sulfamate stable in basic solutions?

A3: While some sources suggest that neutral or alkaline solutions of sulfamate salts are stable even at elevated temperatures, other evidence indicates that hydrolysis can occur, particularly under strongly basic conditions. One anecdotal source suggests that basic conditions can lead to rapid hydrolysis.[3] The mechanism in basic conditions is different from that in acidic conditions and is believed to proceed via an elimination-addition pathway.

Q4: What are the primary factors that influence the rate of sodium sulfamate decomposition in solution?

A4: The primary factors are:

• pH: Lower pH (acidic conditions) significantly accelerates hydrolysis.

• Temperature: Higher temperatures increase the rate of hydrolysis in both acidic and, if applicable, basic solutions.[2]

• Concentration: The hydrolysis in acidic solution is first-order with respect to the sulfamate concentration.[2]

Q5: What are the decomposition products of sodium sulfamate?

A5:

• In acidic aqueous solution: The final products are ammonium ions (NH₄⁺) and bisulfate ions (HSO₄⁻).[1]

• In basic aqueous solution: The hydrolysis ultimately yields sulfate (B86663) ions (SO₄²⁻) and ammonia (B1221849) (NH₃) or ammonium ions (NH₄⁺), depending on the final pH of the solution.

• Thermal decomposition (of the solid): Heating solid sodium sulfamate can produce ammonia (NH₃), sulfur dioxide (SO₂), and water vapor.[3]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Unexpected loss of sodium sulfamate concentration in an acidic solution.	Hydrolysis is occurring at a faster rate than anticipated.	1. Check and control the pH of the solution; a higher pH will slow down hydrolysis. 2. Lower the temperature of the solution if the experimental conditions allow. 3. Refer to the kinetic data in Table 1 to estimate the expected rate of decomposition at your experimental conditions.
Precipitate formation in a sodium sulfamate solution.	In concentrated solutions, changes in temperature could lead to the precipitation of sodium sulfamate or its decomposition products.	1. Ensure the concentration of sodium sulfamate is within its solubility limits at the operating temperature. 2. Analyze the precipitate to determine its identity. It could be unreacted sodium sulfamate or a salt of its decomposition products.
Inconsistent experimental results when using sodium sulfamate solutions.	The sodium sulfamate solution may be degrading over time, leading to a change in its effective concentration.	1. Prepare fresh solutions of sodium sulfamate before use, especially for experiments in acidic media. 2. Regularly assay the concentration of your sodium sulfamate stock solution using a validated analytical method (see Experimental Protocols).
Discoloration (e.g., yellowing) of the sodium sulfamate solution upon heating.	This may indicate the formation of byproducts from decomposition, especially if impurities are present.	1. Ensure high purity of the sodium sulfamate and the solvent. 2. If heating is necessary, conduct it for the minimum time required. 3. Characterize the colored species to understand the side reactions.

Quantitative Data on Sodium Sulfamate Hydrolysis

The stability of sodium sulfamate in acidic solutions is primarily dictated by the kinetics of the hydrolysis of the sulfamate ion. The following data is adapted from the study by Maron and Berens (1950), which investigated the hydrolysis of sulfamic acid. The reaction is first-order with respect to both sulfamate and hydrogen ion concentrations.[2]

Table 1: Second-Order Rate Constants (k) for the Hydrolysis of Sulfamate in Acidic Solution at Various Temperatures [2]

Temperature (°C)	k (Liters / mole-minute)
80	0.208
90	0.545
98	1.17

Note: The rate of hydrolysis can be calculated using the equation: Rate = k[H⁺][NH₂SO₃⁻]

Experimental Protocols

Protocol: Determination of Sodium Sulfamate Stability by Monitoring Its Concentration Over Time

This protocol is based on the principle of hydrolyzing sulfamate to ammonium ions, which are then quantified spectrophotometrically.[4]

1. Objective: To determine the rate of hydrolysis of sodium sulfamate under specific acidic or basic conditions and at a set temperature.

2. Materials:

• Sodium sulfamate

• Buffer solutions of the desired pH (acidic or basic)

• Constant temperature water bath or incubator

• Volumetric flasks and pipettes

• Spectrophotometer

• Reagents for ammonium quantification (e.g., Nessler's reagent or the Berthelot reaction reagents[4])

3. Procedure:

• Solution Preparation: Prepare a stock solution of sodium sulfamate of known concentration in deionized water.

• Experimental Setup:

  • In a series of volumetric flasks, add a known volume of the desired pH buffer.

  • Place the flasks in the constant temperature bath and allow them to equilibrate.

  • Initiate the experiment by adding a known volume of the sodium sulfamate stock solution to each flask and mix thoroughly. This is time zero (t=0).

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from one of the flasks.

  • Immediately quench the reaction by diluting the aliquot in a large volume of cold deionized water to slow down the hydrolysis.

• Analysis of Sulfamate Concentration:

  • For each time point, determine the concentration of the remaining sulfamate. This can be done indirectly by measuring the amount of ammonium ion formed.

  • Hydrolysis Step for Analysis: Take a known volume of the quenched sample and add a strong acid (e.g., HCl) to completely hydrolyze the remaining sulfamate to ammonium ions. Heat the solution to drive the hydrolysis to completion.[4]

  • Quantification of Ammonium: After cooling, use a suitable colorimetric method (e.g., Berthelot reaction) to determine the total ammonium concentration. The initial sulfamate concentration corresponds to the ammonium concentration at t=∞ (after complete hydrolysis). The amount of sulfamate at each time point can be calculated by subtracting the ammonium formed during the experiment from the total potential ammonium.

• Data Analysis:

  • Plot the concentration of sodium sulfamate versus time.

  • From this data, determine the half-life (t₁/₂) of sodium sulfamate under the tested conditions.

  • If the reaction follows first-order kinetics, a plot of ln[Sodium Sulfamate] vs. time will yield a straight line with a slope of -k (where k is the pseudo-first-order rate constant).

Visualizations

Caption: Acid-catalyzed hydrolysis of sodium sulfamate.

Caption: Proposed pathway for the hydrolysis of sulfamate in basic solution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanisms of hydrolysis of phenyl- and benzyl 4-nitrophenyl-sulfamate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sciencemadness Discussion Board - Synthesis of Sodium Sulfamate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Sodium Sulfamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of sodium sulfamate (B1201201) from its synthesis byproducts.

I. Troubleshooting Guide

This guide addresses common issues encountered during the purification of sodium sulfamate, particularly when synthesized from urea (B33335) and a sulfonating agent like sodium bisulfate. The primary byproducts of concern are sodium sulfate (B86663) and guanidine (B92328) sulfate.

Issue	Potential Cause	Recommended Solution
Low Yield of Crystalline Sodium Sulfamate	Incomplete Crystallization: The concentration of sodium sulfamate in the solution may not have reached supersaturation.	- Concentrate the solution: Gently heat the solution to evaporate some of the solvent. Be cautious not to overheat, as this can lead to decomposition. - Induce crystallization: Scratch the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of pure sodium sulfamate.
Co-precipitation of Impurities: High concentrations of byproducts like sodium sulfate can interfere with the crystallization of sodium sulfamate.	- Optimize crystallization conditions: Refer to the fractional crystallization protocol to leverage solubility differences. - Pre-purification: Consider a preliminary purification step to reduce the bulk of the impurities before final crystallization.
Product is an Oil or Sticky Solid	"Oiling Out": The solute is coming out of solution above its melting point or is highly impure.	- Re-dissolve and adjust solvent: Reheat the mixture to dissolve the oil, then add a small amount of a solvent in which sodium sulfamate is more soluble at high temperatures to lower the saturation point. Allow for slower cooling. - Change solvent system: If using a single solvent, try a binary solvent system. For instance, dissolving in a good solvent and then slowly adding a poor solvent until turbidity is observed, followed by gentle heating to clarify and slow cooling.
Discolored (Yellowish) Crystals	Thermal Decomposition: The synthesis reaction or subsequent heating steps were conducted at too high a temperature, leading to the formation of colored degradation products.[1]	- Control reaction temperature: Carefully monitor and control the temperature during synthesis. - Activated Carbon Treatment: Dissolve the crude sodium sulfamate in a suitable solvent, add a small amount of activated charcoal, heat gently, and then perform a hot filtration to remove the charcoal and adsorbed impurities before crystallization.
Presence of Guanidine Sulfate Impurity	Excess Urea in Synthesis: Using an excess of urea during the synthesis can lead to the formation of guanidine and its subsequent salt, guanidine sulfate.[1]	- Alkaline Wash: Guanidine sulfate can be removed by washing the crude product with a dilute alkaline solution.[1] Guanidine is a base and will be more soluble in an acidic solution, while washing with a base will keep it in its less soluble free base form, aiding separation from the sodium sulfamate salt. A more effective method is to dissolve the crude product in a minimal amount of water and make the solution slightly alkaline (pH 8-9) with sodium hydroxide (B78521). Guanidine will be in its free base form, and its solubility characteristics will differ from sodium sulfamate, potentially allowing for selective precipitation or extraction.
Difficulty Separating from Sodium Sulfate	Similar Solubilities: Sodium sulfamate and sodium sulfate often have similar solubility profiles in water, making separation by simple crystallization challenging.[1]	- Fractional Crystallization: This is the most common method. It relies on the different temperature dependencies of their solubilities. A detailed protocol is provided below. - Solvent-Induced Precipitation: Utilize a solvent in which sodium sulfamate and sodium sulfate have significantly different solubilities. For example, sodium sulfate is practically insoluble in ethanol, while sodium sulfamate has some solubility.[2] - Ion Exchange Chromatography: This technique can effectively separate the sulfamate and sulfate anions.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should be concerned about when synthesizing sodium sulfamate from urea and sodium bisulfate?

A1: The two main byproducts are sodium sulfate (Na₂SO₄) and guanidine sulfate ((CN₃H₅)₂·H₂SO₄). Sodium sulfate is formed from the reaction of the sulfonating agent, and guanidine sulfate can be produced from the self-condensation of urea under the reaction conditions.[1]

Q2: How can I qualitatively test for the presence of sulfate impurities in my sodium sulfamate sample?

A2: A simple qualitative test is to dissolve a small amount of your sample in deionized water and add a few drops of a barium chloride (BaCl₂) solution. The formation of a white precipitate (barium sulfate, BaSO₄) indicates the presence of sulfate ions. Barium sulfamate is relatively soluble in water, so a precipitate is a strong indicator of sulfate contamination.[2]

Q3: What is the best solvent for recrystallizing sodium sulfamate?

A3: Water is the most common solvent for the recrystallization of sodium sulfamate due to its high solubility at elevated temperatures. However, because sodium sulfate also has significant water solubility, fractional crystallization from water is often necessary. For separating from sodium sulfate, a mixed solvent system like ethanol-water can be effective. Sodium sulfate's solubility decreases significantly in the presence of ethanol, while sodium sulfamate retains some solubility, allowing for separation.

Q4: My recrystallization is not working. What can I do?

A4: If crystals do not form upon cooling, your solution may not be sufficiently saturated. You can try evaporating some of the solvent to increase the concentration. If the solution is supersaturated but crystals are not forming, you can induce crystallization by scratching the inner wall of the flask with a glass rod or by adding a small "seed" crystal of pure sodium sulfamate. If the product "oils out," try re-dissolving the oil in more hot solvent and allowing it to cool more slowly.

Q5: Can ion exchange chromatography be used to purify sodium sulfamate?

A5: Yes, anion exchange chromatography is a very effective method for separating sulfamate and sulfate ions. A detailed protocol is provided in the Experimental Protocols section. This method is particularly useful for achieving high purity on a smaller scale or for analytical purposes.

III. Data Presentation

Table 1: Solubility of Sodium Sulfamate and Key Byproducts

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)
Sodium Sulfamate	Water	25	165.2 ( g/100g of water)
Water	35 (transition point)	~190 ( g/100g of water, estimated)
Sodium Sulfate	Water	0	4.76
Water	20	19.5
Water	32.38 (max)	49.7
Water	100	42.7
Ethanol	-	Insoluble
Methanol	-	Insoluble
Guanidine Sulfate	Water	-	Soluble
Ethanol	-	Slightly soluble

Note: Solubility data for sodium sulfamate is limited. The provided values are based on available literature and may vary.

IV. Experimental Protocols

Protocol 1: Purification of Sodium Sulfamate by Fractional Crystallization from Water

This protocol is designed to separate sodium sulfamate from the less soluble sodium sulfate at lower temperatures and the more soluble guanidine sulfate which will remain in the mother liquor.

Methodology:

• Dissolution: In a beaker, dissolve the crude sodium sulfamate in a minimum amount of hot deionized water (e.g., 80-90 °C) to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• First Cooling Stage (Crystallization of Sodium Sulfate): Slowly cool the solution to approximately 30-35 °C. Sodium sulfate has a unique solubility curve with a maximum solubility around 32.4 °C. Cooling to just above this temperature may cause some sodium sulfate to crystallize out if it is a major impurity. Hold at this temperature for 1-2 hours. If a significant amount of precipitate forms, filter the hot solution to remove the sodium sulfate crystals.

• Second Cooling Stage (Crystallization of Sodium Sulfamate): Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to cool further to 0-5 °C. Sodium sulfamate is less soluble at lower temperatures and will crystallize out.

• Isolation: Collect the sodium sulfamate crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove the mother liquor containing the more soluble guanidine sulfate. A subsequent wash with a cold, water-miscible organic solvent (like acetone (B3395972) or ethanol) can help to dry the crystals.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40-50 °C).

Protocol 2: Purification of Sodium Sulfamate using Ion Exchange Chromatography

This method is suitable for removing ionic impurities like sulfate and guanidinium (B1211019) ions.

Methodology:

• Resin Preparation: Use a strong base anion exchange resin in the chloride or hydroxide form. Pack a chromatography column with the resin and wash it thoroughly with deionized water.

• Sample Preparation: Dissolve the crude sodium sulfamate in a minimal amount of deionized water to create a concentrated solution.

• Loading: Carefully load the sample solution onto the top of the column.

• Elution:

  • Step 1 (Elution of Cationic Impurities): If guanidinium is a concern, a preliminary pass through a strong acid cation exchange resin (H⁺ form) can be performed. Alternatively, during anion exchange, the guanidinium cation will pass through the anion exchange column without being retained.

  • Step 2 (Separation of Anions): Begin eluting the column with deionized water. The sulfamate and sulfate anions will be retained by the resin.

  • Step 3 (Gradient Elution): Apply a salt gradient (e.g., 0-1 M sodium chloride) to the column. The sulfamate ion, being less strongly retained than the divalent sulfate ion, will elute first.

• Fraction Collection: Collect the eluent in fractions and monitor the fractions for the presence of sulfamate and sulfate using a suitable analytical method (e.g., conductivity detector or by spot testing with BaCl₂).

• Isolation: Combine the pure sulfamate-containing fractions and remove the water by evaporation under reduced pressure to obtain the purified sodium sulfamate. If a sodium chloride gradient was used, the final product will be a mixture of sodium sulfamate and sodium chloride, requiring a subsequent purification step like recrystallization from an ethanol-water mixture to precipitate the sodium chloride. A better approach for preparative separation is to use a volatile buffer system that can be removed by lyophilization.

• Resin Regeneration: Regenerate the column according to the manufacturer's instructions.

V. Mandatory Visualizations

Caption: Experimental workflow for the purification of sodium sulfamate by fractional crystallization.

Caption: Logical relationship diagram for troubleshooting common crystallization problems.

References

• 1. Sciencemadness Discussion Board - Synthesis of Sodium Sulfamate - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. researchgate.net [researchgate.net]

Sodium Sulfamate Hygroscopicity Management: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the hygroscopic properties of sodium sulfamate (B1201201) during experiments.

Frequently Asked Questions (FAQs)

Q1: What does it mean that sodium sulfamate is hygroscopic?

A1: The term hygroscopic refers to a substance's ability to attract and absorb moisture from the surrounding atmosphere.[1][2] Sodium sulfamate, being hygroscopic, will readily take up water vapor from the air, which can alter its physical and chemical properties.[3][4][5]

Q2: Why is the hygroscopicity of sodium sulfamate a concern in experiments?

A2: Moisture absorption can lead to several experimental challenges, including:

• Inaccurate Weighing: The absorption of water will increase the mass of the sodium sulfamate, leading to errors in concentration calculations.[6]

• Physical State Alteration: The solid powder can become clumpy, cake, or even dissolve (a process known as deliquescence) if it absorbs sufficient moisture.[3][5]

• Chemical Instability: The presence of water can potentially lead to hydrolysis or other unwanted chemical reactions, affecting the integrity of the compound and the outcome of the experiment.[4][5]

• Reduced Efficacy: In a drug development context, changes in the physical and chemical properties of an ingredient can impact its performance and stability.[5][7]

Q3: What is Critical Relative Humidity (CRH)?

A3: Critical Relative Humidity (CRH) is the specific relative humidity of the atmosphere at a given temperature, above which a substance will start to absorb moisture.[1][2][8] If the ambient humidity is below the CRH, the material will remain stable.[1][8] When the ambient humidity is at or above the CRH, the substance will continue to absorb water until it dissolves into a saturated solution.[1][2][8]

Q4: What is the Critical Relative Humidity (CRH) of sodium sulfamate?

Quantitative Data on Hygroscopicity

The management of hygroscopic materials is critically dependent on understanding their behavior at different humidity levels. The key parameter for a solid crystalline substance is its Critical Relative Humidity (CRH).

Salt	Temperature (°C)	Critical Relative Humidity (CRH) (%)
Sodium Chloride (NaCl)	20	~75[9]
Ammonium Nitrate (NH₄NO₃)	30	59.4[1]
Ammonium Sulfate ((NH₄)₂SO₄)	30	79.2[1]
Potassium Chloride (KCl)	30	84.0[1]
Potassium Nitrate (KNO₃)	30	90.5[1]
Sodium Sulfamate (H₂NNaO₃S)	Not Available	Hygroscopic solid; CRH should be determined experimentally.

Note: The CRH of most salts tends to decrease as the temperature increases.[1][8]

Troubleshooting Guide

Q5: My sodium sulfamate appears "wet" or is clumping during weighing. What should I do?

A5: This indicates that the ambient relative humidity is likely at or above the CRH of the sodium sulfamate. To remedy this, you should handle the material in a controlled environment.

• Short-term solution: Work quickly and minimize the exposure time of the compound to the atmosphere.[6] Use a weighing vessel with a lid.[10]

• Long-term solution: Use a glove box with a controlled inert atmosphere (low humidity) for all manipulations.[11][12] Alternatively, a desiccator can be used for short-term storage and handling, though a glove box provides a more controlled environment.[13]

Q6: I suspect my measurements are inaccurate due to water absorption. How can I get an accurate weight?

A6: To obtain an accurate weight, you must minimize moisture uptake during the weighing process.

• Weigh in a controlled environment: The most reliable method is to weigh the sodium sulfamate inside a glove box with a low-humidity atmosphere.[12]

• Weigh by difference: If a glove box is unavailable, you can use a container with a tight-fitting lid. Pre-weigh the container, add the sodium sulfamate, seal it, and weigh it again. Then, quickly transfer the required amount to your reaction vessel and re-weigh the original container to determine the exact amount dispensed.[6]

• Prepare a stock solution: If applicable to your experiment, you can prepare a stock solution of the entire bottle of sodium sulfamate and then use volumetric measurements for your experiments.[13]

Q7: How should I store sodium sulfamate to prevent moisture absorption?

A7: Proper storage is crucial for maintaining the integrity of sodium sulfamate.

• Airtight Containers: Store the compound in a tightly sealed, airtight container.[3]

• Desiccator: For added protection, place the sealed container inside a desiccator containing a suitable desiccant (e.g., silica (B1680970) gel, calcium chloride).[13]

• Controlled Environment: If available, long-term storage in a humidity-controlled environment or a dry box is ideal.

Experimental Protocols

Protocol 1: Weighing Sodium Sulfamate

Method A: Standard Laboratory Environment (for less sensitive applications)

• Preparation: Place a clean, dry weighing vessel (e.g., a weighing boat or vial with a cap) on the analytical balance.

• Taring: Tare the balance to zero.

• Dispensing: Quickly add the approximate amount of sodium sulfamate to the weighing vessel. Minimize the time the stock bottle is open.

• Weighing: Record the weight as quickly as possible. Be aware that the reading may drift upwards as the substance absorbs moisture.

• Transfer: Immediately transfer the weighed sodium sulfamate to your reaction vessel.

Method B: Glove Box Environment (for high-precision and sensitive applications)

• Preparation: Ensure all necessary items (spatulas, weighing paper/vessel, sample container, notebook) are inside the glove box.[12][14][15]

• Equilibration: Allow the sodium sulfamate container to equilibrate to the glove box atmosphere before opening to prevent condensation.

• Weighing: Place the weighing vessel on the tared balance inside the glove box and weigh the desired amount of sodium sulfamate. The weight should be stable in the low-humidity environment.

• Transfer: Transfer the weighed solid into the reaction vessel, which should also be inside the glove box.

Protocol 2: Determination of Water Content

Method A: Karl Fischer Titration

This method is highly specific for water and can determine even trace amounts.[16][17][18]

• Apparatus Setup: Prepare the Karl Fischer titrator, ensuring the titration cell is sealed from atmospheric moisture.

• Solvent Preparation: Add a suitable anhydrous solvent (e.g., methanol) to the titration vessel and pre-titrate with the Karl Fischer reagent to neutralize any residual water in the solvent.[16][17]

• Sample Introduction: Accurately weigh a sample of sodium sulfamate in a sealed container. Quickly introduce the sample into the titration vessel.

• Titration: Start the titration. The iodine in the Karl Fischer reagent will react stoichiometrically with the water from the sample.[16]

• Endpoint Detection: The titration endpoint is detected potentiometrically.

• Calculation: The instrument's software will calculate the water content based on the amount of reagent consumed.

Method B: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated, which can be used to determine the water content.[19][20][21]

• Sample Preparation: In a low-humidity environment (e.g., a glove box), accurately weigh a small amount of the sodium sulfamate into a TGA pan.

• Instrument Setup: Place the pan in the TGA instrument.

• Heating Program: Program the TGA to heat the sample at a controlled rate (e.g., 10 °C/min) under an inert gas flow (e.g., nitrogen).

• Data Analysis: Monitor the weight loss as a function of temperature. The weight loss at temperatures corresponding to the volatilization of water (typically below 150 °C for free and loosely bound water) represents the moisture content.[20]

Visualizations

Caption: Workflow for handling hygroscopic sodium sulfamate.

Caption: Relationship between humidity and sodium sulfamate's state.

References

• 1. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 2. fertilizer.org [fertilizer.org]
• 3. jocpr.com [jocpr.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. tandfonline.com [tandfonline.com]
• 6. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 7. pharmtech.com [pharmtech.com]
• 8. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
• 9. iflscience.com [iflscience.com]
• 10. mlrip.ac.in [mlrip.ac.in]
• 11. hepatochem.com [hepatochem.com]
• 12. ossila.com [ossila.com]
• 13. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]
• 14. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 15. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 16. mcckf.com [mcckf.com]
• 17. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 18. mt.com [mt.com]
• 19. resolvemass.ca [resolvemass.ca]
• 20. epublications.marquette.edu [epublications.marquette.edu]
• 21. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Support Center: Nickel Sulfamate Electroplating for Laboratory Applications

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing nickel sulfamate (B1201201) electroplating in laboratory settings.

Troubleshooting Guides

This section addresses specific issues that may arise during the electroplating process, offering potential causes and solutions in a direct question-and-answer format.

Problem: Pitting in the Nickel Deposit

Q1: What is causing pitting in my nickel sulfamate deposit?

Pitting, the formation of small holes or voids in the plated surface, is a common issue that can stem from several sources.[1][2] Potential causes include organic contamination, incorrect pH levels, metallic impurities, low boric acid concentration, or issues with agitation.[2][3]

Troubleshooting Steps:

• Check for Organic Contamination: Organic impurities can be introduced from various sources, including masking materials, cleaning residues, or breakdown products of additives.

  • Solution: Perform a carbon treatment to remove organic contaminants.[3][4]

• Verify Bath pH: The pH of the bath is critical; a pH that is too high or too low can lead to pitting.[1] For most nickel sulfamate applications, the optimal pH range is between 3.5 and 4.5.[2]

  • Solution: Adjust the pH using sulfamic acid to lower it or a slurry of nickel carbonate to raise it.[3][5]

• Analyze for Metallic Impurities: Contamination with metals such as iron, copper, lead, or zinc can cause pitting.[3] Iron, in particular, can precipitate as ferric hydroxide (B78521) if the pH is above 4.0 and cause issues if not properly filtered.[3]

  • Solution: Use low current density electrolysis ("dummying") to plate out metallic impurities.[3] For iron contamination, a high pH treatment followed by filtration can be effective.[3]

• Evaluate Boric Acid Concentration: Boric acid acts as a buffer to stabilize the pH at the cathode surface.[5][6] Low concentrations can lead to a type of pitting often described as "orange peel."[3]

  • Solution: Add boric acid to bring the concentration within the recommended range.[3]

• Assess Agitation: Inadequate or excessive agitation can cause pitting.[1] Insufficient agitation may allow hydrogen bubbles to adhere to the substrate, while excessive air agitation can introduce air bubbles into the solution.[1]

  • Solution: Optimize the agitation rate. Ensure a consistent and moderate flow across the cathode surface. If using air agitation, ensure the air is clean and oil-free.[1]

Problem: High Internal Stress Leading to Cracking or Deformation

Q2: My nickel deposit is cracking or causing the substrate to deform. What is causing this high tensile stress?

Nickel sulfamate baths are known for producing low-stress deposits, so high stress is a sign of an issue with the bath chemistry or operating parameters.[7][8]

Troubleshooting Steps:

• Check for Impurities: Certain metallic impurities, such as chromium, iron, and lead, can significantly increase tensile stress.[9][10] Organic contamination can also be a cause.[9]

  • Solution: Remove metallic impurities by dummying or high pH treatment.[3][11] Organic contaminants can be removed by carbon treatment.[3]

• Verify Bath Temperature: Operating the bath at temperatures above 70°C (158°F) can cause the sulfamate ion to break down, forming ammonium (B1175870) and sulfate (B86663) ions, which increases stress.[1]

  • Solution: Maintain the bath temperature within the recommended range, typically 45°C to 60°C.[2]

• Analyze Chloride Concentration: While some chloride is often added to promote anode corrosion, high concentrations can increase internal stress.[5][7]

  • Solution: If possible, operate with minimal or no chloride, especially if using sulfur-depolarized anodes.[3][8] If high chlorides are present, a portion of the bath may need to be diluted.

• Monitor pH Level: A pH outside the optimal range (typically 3.5-4.5) can affect stress.[2] Stress tends to increase rapidly at pH values above 5.0 due to the codeposition of basic nickel salts.[3]

  • Solution: Adjust the pH to the optimal range using sulfamic acid or nickel carbonate.[3]

Problem: Poor Adhesion of the Nickel Deposit

Q3: The nickel plating is peeling or flaking off the substrate. How can I improve adhesion?

Poor adhesion is most often related to improper cleaning and surface preparation of the substrate.[12] However, issues with the plating bath itself can also contribute.

Troubleshooting Steps:

• Review Substrate Cleaning Procedure: The most common cause of poor adhesion is an inadequately cleaned substrate. Any residual oils, oxides, or other contaminants will prevent a strong bond from forming.[12]

  • Solution: Ensure a thorough and appropriate cleaning cycle for the specific substrate material. This may include solvent cleaning, alkaline cleaning, acid activation, and appropriate rinsing.[12] For difficult-to-activate metals like stainless steel, a Woods nickel strike is often necessary.[13][14]

• Check for Chromium Contamination: Hexavalent chromium contamination, even at very low levels (a few ppm), can severely impact adhesion.[10]

  • Solution: Treat the bath with a high pH precipitation method to remove chromium.[3]

• Evaluate Transfer Times: Excessive time between the final cleaning/activation step and the nickel plating bath can allow the substrate surface to re-oxidize.

  • Solution: Minimize the transfer time between tanks. The part should be transferred while still wet.

• Inspect for Passive Nickel Layer (for nickel-on-nickel plating): When plating nickel onto an existing nickel layer, the original surface can become passive and require activation.

  • Solution: Use a suitable activation step, such as a Woods nickel strike or a sulfamic acid-based etch, before entering the sulfamate nickel bath.[14]

Problem: Burnt or Dark Deposits

Q4: The deposit is dark, especially in high current density areas. What is the cause?

Burning is a dark, rough, and brittle deposit that typically occurs in high current density areas. It indicates that the rate of nickel ion deposition is exceeding the rate at which nickel ions can be supplied to the cathode.

Troubleshooting Steps:

• Reduce Current Density: The most direct cause of burning is a current density that is too high for the bath's conditions.[3]

  • Solution: Lower the applied current.

• Increase Nickel Concentration: A low concentration of nickel metal in the bath can lead to burning at normal current densities.[3][5]

  • Solution: Add nickel sulfamate concentrate to increase the nickel metal content.[3]

• Check Boric Acid Level: Low boric acid concentration can contribute to burning.[3][5]

  • Solution: Analyze and adjust the boric acid concentration.[3]

• Improve Agitation: Insufficient agitation can lead to a depletion of nickel ions at the cathode surface.[3]

  • Solution: Increase the rate of agitation to ensure a fresh supply of solution to the part's surface.[3]

• Analyze for Metallic Impurities: Contamination with copper, zinc, or lead can cause dark deposits, particularly in low current density areas.[3]

  • Solution: Purify the bath using low current density dummying.[3]

Frequently Asked Questions (FAQs)

Q: What are the typical operating parameters for a lab-scale nickel sulfamate bath? A: Typical parameters can vary, but generally fall within the ranges shown in the table below. It is always best to consult the specific recommendations from your chemical supplier.

Q: How do I properly prepare a new nickel sulfamate bath? A: A new bath should be prepared according to the supplier's instructions.[5] Generally, the process involves dissolving boric acid and any nickel chloride in heated deionized water, followed by the addition of the nickel sulfamate concentrate. The new solution should then be purified by a high pH treatment, carbon treatment, and low current density dummying to remove any trace impurities before use.[11][15]

Q: How often should I analyze the plating bath? A: For lab applications with intermittent use, it is good practice to analyze the main components (nickel metal, boric acid, pH) before each set of experiments. In a small bath, the composition can change rapidly.[16]

Q: What is the purpose of a wetting agent? A: A wetting agent, or surfactant, is added to reduce the surface tension of the solution. This helps to prevent hydrogen bubbles from clinging to the cathode surface, which can cause pitting.[1]

Q: Can I use any type of nickel anode? A: It is highly recommended to use sulfur-depolarized (SD) nickel anodes in a sulfamate bath.[17] These anodes dissolve efficiently without requiring a high chloride concentration, which helps to maintain low deposit stress.[18]

Data Presentation

Table 1: Typical Nickel Sulfamate Bath Composition and Operating Parameters

Parameter	Range	Optimum	Purpose
Nickel (as metal)	75 - 135 g/L (10 - 18 oz/gal)	90 g/L (12 oz/gal)	Source of nickel ions for deposition. Higher concentrations allow for higher current densities.[2][5]
Nickel Sulfamate	300 - 600 g/L (40 - 80 oz/gal)	450 g/L (60 oz/gal)	Primary nickel salt.[4]
Nickel Chloride	0 - 30 g/L (0 - 4 oz/gal)	6 g/L (0.8 oz/gal)	Promotes anode corrosion, but increases deposit stress.[5]
Boric Acid	30 - 45 g/L (4 - 6 oz/gal)	37.5 g/L (5 oz/gal)	Buffers pH at the cathode surface, preventing burning and improving ductility.[5][6]
pH	3.5 - 4.5	3.8 - 4.2	Affects deposit stress, hardness, and cathode efficiency.[2]
Temperature	45 - 60°C (113 - 140°F)	50°C (120°F)	Affects deposition rate and internal stress.[2][5]
Cathode Current Density	2 - 15 A/dm² (20 - 140 ASF)	4.3 A/dm² (40 ASF)	Determines the plating speed and can affect deposit properties.[2][5]

Table 2: Common Impurities and Their Effects

Impurity	Max. Conc. (ppm)	Effect on Deposit	Removal Method
Iron (Fe)	50	Roughness, pitting, dark deposits, increased stress, reduced ductility.[3][11][19]	High pH treatment (>4.0), filtration.[3][11]
Copper (Cu)	30	Dark deposits in low current density areas, reduced ductility.[3][11][19]	Low current density dummying (~0.5 A/dm²).[3][11]
Lead (Pb)	2	Dark deposits in low current density areas, increased tensile stress.[3][9][11]	Low current density dummying (~0.2 A/dm²).[3][11]
Zinc (Zn)	20	Dark streaks, burning, brittle deposits, reduced cathode efficiency.[9][11][19]	Low current density dummying, high pH treatment.[3][11]
Chromium (Cr VI)	3-10	Extreme stress, cracking, poor adhesion, dark deposits.[10][11]	High pH treatment.[3][11]
Organic Contaminants	Variable	Pitting, brittleness, high stress, dull deposits.[3][9]	Activated carbon treatment.[3][4]

Experimental Protocols

Methodology: Hull Cell Test for Bath Evaluation

The Hull cell is a miniature plating cell used to evaluate the condition of a plating bath over a wide range of current densities on a single test panel.[20]

Materials:

• 267 mL Hull Cell

• Appropriate nickel anode

• Polished steel or brass Hull cell panel

• Rectifier (DC power supply)

• Agitation source (air pump or magnetic stirrer) if required

• Heater/water bath for temperature control

• Timer

• Cleaning and activation solutions for the panel (e.g., alkaline cleaner, acid dip)

• Rinse beakers with deionized water

Procedure:

• Preparation: Bring the plating solution sample to the desired operating temperature.

• Cell Setup: Place the nickel anode in the anode compartment of the Hull cell.

• Panel Preparation: Clean and activate the test panel using an appropriate procedure to ensure a water-break-free surface. Rinse thoroughly.

• Filling the Cell: Fill the Hull cell to the 267 mL mark with the plating solution to be tested.

• Plating:

  • Place the clean, activated panel into the cathode holder.

  • Connect the rectifier leads: positive (+) to the anode, negative (-) to the cathode panel.

  • Turn on the rectifier and adjust the total current to the desired value (typically 2 amps for a 267 mL cell).

  • Start the timer for the specified duration (typically 5 minutes).[21]

  • If agitation is used in the main bath, it should be simulated in the Hull cell.

• Post-Plating:

  • After the plating time is complete, turn off the rectifier.

  • Immediately remove the panel, rinse it thoroughly with deionized water, and dry it.

• Evaluation:

  • Visually inspect the panel. The left side of the panel (closest to the anode) represents the high current density (HCD) region, while the right side represents the low current density (LCD) region.

  • Observe the appearance across the panel for brightness, burning, pitting, roughness, and coverage. Compare the result to a standard panel from a known good bath to diagnose issues. For example, a dark, dull deposit in the LCD region may indicate metallic contamination.[3]

Visualizations

References

• 1. finishing.com [finishing.com]
• 2. theadvint.com [theadvint.com]
• 3. nmfrc.org [nmfrc.org]
• 4. bigelaizincplating.com [bigelaizincplating.com]
• 5. columbiachemical.com [columbiachemical.com]
• 6. bigelaizincplating.com [bigelaizincplating.com]
• 7. technic.com [technic.com]
• 8. PF Online Feature Article - Nickel Plating Primer [nmfrc.org]
• 9. nmfrc.org [nmfrc.org]
• 10. researchgate.net [researchgate.net]
• 11. technic.com [technic.com]
• 12. americanelectro.com [americanelectro.com]
• 13. finishing.com [finishing.com]
• 14. finishing.com [finishing.com]
• 15. Surface Technology Environmental Resource Center - STERC [sterc.org]
• 16. researchgate.net [researchgate.net]
• 17. sterc.org [sterc.org]
• 18. finishing.com [finishing.com]
• 19. amelchem.com [amelchem.com]
• 20. EXAMINING THE HULL CELL [platinghome.com]
• 21. alertsales.com [alertsales.com]

Technical Support Center: Optimizing pH in Sodium Sulfamate Solutions for Catalysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the pH of sodium sulfamate (B1201201) and sulfamic acid solutions for catalytic applications.

Frequently Asked Questions (FAQs)

Q1: Why is pH a critical parameter for catalysis using sodium sulfamate solutions?

The pH of a solution is a crucial factor in catalysis as it can influence several aspects of a chemical reaction. For reactions involving sodium sulfamate or its acidic form, sulfamic acid, pH can:

• Affect Catalyst Stability: Sodium sulfamate is the salt of a strong acid and a weak base, and its stability in solution is highly pH-dependent. At elevated temperatures, hydrolysis can occur, leading to the formation of ammonium (B1175870) bisulfate. This degradation is influenced by pH, with both strongly acidic and basic conditions potentially accelerating the process, especially at higher temperatures.

• Influence the Reactants and Transition State: The protonation state of the reactants and the transition state of the reaction are often pH-dependent. For acid-catalyzed reactions, a lower pH increases the concentration of the protonated, more reactive species.

• Determine Catalytic Activity: In many cases, sulfamic acid acts as a Brønsted acid catalyst. Its catalytic efficiency is directly related to the concentration of hydronium ions (H₃O⁺), which is determined by the pH.

Q2: What is the typical pH of a sodium sulfamate solution?

A 10% aqueous solution of sodium sulfamate is typically weakly alkaline, with a pH in the range of 7 to 8.

Q3: How does the stability of sodium sulfamate solutions vary with pH?

Aqueous solutions of sulfamic acid and its salts, like sodium sulfamate, can undergo slow hydrolysis to form ammonium bisulfate. The rate of this hydrolysis is dependent on both temperature and pH.

• Acidic Conditions: In the presence of strong acids, the hydrolysis of the sulfamate ion is accelerated.

• Neutral to Mildly Acidic Conditions: This is generally the range where sulfamate solutions exhibit the best stability, particularly at ambient temperatures.

• Alkaline Conditions: Basic conditions can also promote the hydrolysis of sodium sulfamate.[1]

• High Temperatures: Elevated temperatures significantly increase the rate of hydrolysis across the pH spectrum. For instance, in nickel sulfamate plating baths, temperatures above 120°F (49°C) can cause hydrolysis, producing undesirable ammonia.

Q4: Are there established optimal pH ranges for industrial processes using sulfamate solutions?

Yes, a prime example is in the electroplating industry. For nickel sulfamate plating baths , the optimal pH range is well-established to be between 3.5 and 4.2 . Operating within this window is critical for achieving the desired properties of the nickel deposit.

Troubleshooting Common Issues

Problem	Potential Cause (pH-Related)	Recommended Solution
Low Catalytic Activity / Slow Reaction Rate	The pH is too high for an acid-catalyzed reaction, resulting in a low concentration of the active catalytic species.	Gradually lower the pH of the solution using a dilute solution of sulfamic acid or another suitable acid. Monitor the reaction rate at different pH values to determine the optimum.
Catalyst Decomposition (e.g., smell of ammonia)	The pH is either too low or too high, or the temperature is excessive, leading to the hydrolysis of the sulfamate.	Adjust the pH to a more neutral range if possible. Lower the reaction temperature. Ensure the pH is within the stable range for the operating temperature.
Formation of Unwanted Byproducts or Precipitates	The pH is outside the optimal range, promoting side reactions or causing the precipitation of metal hydroxides (in reactions with metal ions). For example, in nickel sulfamate plating, a pH above 6.0 can cause the precipitation of nickel hydroxide (B78521).	Adjust the pH to the optimal range for the specific reaction. For nickel plating, lower the pH to the 3.5-4.2 range. If a precipitate has formed, it may be necessary to filter the solution after pH adjustment.
High Internal Stress in Plated Deposits (Electroplating)	The pH of the nickel sulfamate bath is too low (e.g., <3.0).	Increase the pH to the optimal range of 3.5-4.2 using nickel carbonate. Avoid using sodium or potassium hydroxide, as they can introduce unwanted ions.

Data Presentation

Table 1: Optimal pH Ranges for Nickel Sulfamate Plating

Parameter	Optimal Range	Consequences of Deviation
pH	3.5 - 4.2	Too High (>6.0): Rough, brittle deposits; pitting; precipitation of nickel hydroxide. Too Low (<3.0): Slow deposition rate; high internal stress leading to cracking or peeling.

Table 2: pH Adjustment Reagents for Sulfamate Solutions

Objective	Recommended Reagent	Reasoning
Lowering pH	Sulfamic Acid (Aminosulfonic Acid)	Avoids the introduction of foreign anions like sulfate (B86663) or chloride which can affect the process.
Raising pH	Nickel Carbonate (for nickel plating baths)	Neutralizes acid without introducing unwanted cations like Na⁺ or K⁺.

Experimental Protocols

Protocol 1: Preparation and pH Adjustment of a Sodium Sulfamate Solution

• Preparation:

  • Dissolve the desired amount of sodium sulfamate in deionized water with stirring. For example, to prepare a 1 M solution, dissolve 119.08 g of sodium sulfamate per liter of solution.

• pH Measurement:

  • Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

  • Immerse the pH electrode in the sodium sulfamate solution and record the stable reading.

• pH Adjustment:

  • To decrease pH: Add a dilute solution of sulfamic acid dropwise while continuously monitoring the pH with the calibrated meter.

  • To increase pH: Add a suitable base (e.g., a dilute solution of sodium hydroxide or, in the case of nickel plating, a slurry of nickel carbonate) dropwise while monitoring the pH.

• Equilibration:

  • After each addition of acid or base, allow the solution to stir for several minutes to ensure a stable and uniform pH reading before proceeding with the catalytic reaction.

Protocol 2: Monitoring pH During a Catalytic Reaction

• Initial Setup:

  • Set up the reaction vessel with the sodium sulfamate solution and reactants.

  • Place a calibrated pH electrode in the reaction mixture, ensuring it does not interfere with stirring.

• Continuous Monitoring:

  • Record the initial pH of the reaction mixture.

  • Throughout the reaction, monitor the pH at regular intervals. Note any significant drift in pH, as this may indicate consumption or production of acidic or basic species.

• pH Control (if necessary):

  • If the reaction requires a constant pH, use an automated titrator or manually add small aliquots of a suitable acid or base (as determined in Protocol 1) to maintain the pH within the desired range.

Visualizations

Caption: Workflow for optimizing the pH of a sodium sulfamate catalyzed reaction.

Caption: A logical flowchart for troubleshooting common issues related to pH.

References

• 1. Hydrolysis of N-Alkyl Sulfamates and the Catalytic Efficiency of an S-N Cleaving Sulfamidase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Sodium Sulfamate in Non-Aqueous Media

Disclaimer: Publicly available quantitative solubility data for sodium sulfamate (B1201201) in non-aqueous media is limited. The information provided herein is based on established principles of chemical solubility, data from analogous compounds such as sodium sulfate (B86663) and sulfamic acid, and general protocols for enhancing the solubility of inorganic salts. Researchers are advised to use this guide as a starting point for their own experimental investigations.

Frequently Asked Questions (FAQs)

Q1: Why is sodium sulfamate difficult to dissolve in many non-aqueous solvents?

A1: Sodium sulfamate is an ionic salt. Its solubility is highest in polar protic solvents, like water, which can effectively solvate the sodium cation (Na+) and the sulfamate anion (H₂NSO₃⁻). Many non-aqueous solvents, especially those with low polarity (e.g., hydrocarbons, ethers), cannot stabilize these ions, leading to very low solubility. Even in polar aprotic solvents, the lattice energy of the salt crystal can be a significant barrier to dissolution.

Q2: I'm trying to dissolve sodium sulfamate in ethanol (B145695) without success. What is the issue?

A2: Ethanol is a polar protic solvent, but its polarity is significantly lower than that of water. It is generally a poor solvent for many inorganic salts. For instance, the analogous compound, sodium sulfate, is insoluble in ethanol[1][2]. It is highly likely that sodium sulfamate has very low solubility in ethanol as well[3].

Q3: What are the best non-aqueous solvents to start with for dissolving sodium sulfamate?

A3: Based on the properties of the related compound, sulfamic acid, which is moderately soluble in dimethylformamide (DMF)[4][5], polar aprotic solvents are a logical starting point. We recommend screening for solubility in the following solvents:

• Dimethyl Sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Formamide [6]

While the analogous salt, sodium sulfate, has very low solubility in DMSO (<0.01 g/100 mL)[7][8], the sulfamate anion may impart different solubility characteristics. Empirical testing is necessary.

Q4: Can heating improve the solubility of sodium sulfamate in an organic solvent?

A4: In many cases, increasing the temperature will increase the solubility of a solid in a liquid. However, this should be done with caution. The thermal stability of sodium sulfamate in the chosen solvent should be considered. Also, be aware that the compound may precipitate out of solution upon cooling.

Q5: My sodium sulfamate, dissolved in a non-aqueous solvent, precipitates when I add it to an aqueous buffer for my experiment. What is happening and how can I fix it?

A5: This phenomenon is known as "solvent-shifting" or "crashing out." The compound is soluble in your initial organic solvent but insoluble in the final mixture with the aqueous buffer. To mitigate this, you can:

• Decrease the final concentration: Lowering the amount of sodium sulfamate in the final solution may keep it below its solubility limit in the mixed-solvent system.

• Increase the proportion of the organic solvent in the final mixture: This may not be feasible depending on the constraints of your experiment (e.g., cell-based assays are often sensitive to solvent concentration).

• Use a co-solvent system: Dissolve the sodium sulfamate in a mixture of your organic solvent and water (or your buffer) that is miscible and in which the compound is soluble.

Troubleshooting Guides

Issue 1: Sodium sulfamate is not dissolving in the selected non-aqueous solvent.

Possible Cause	Troubleshooting Steps
Low Intrinsic Solubility	The solvent may not be suitable. Consult the Quantitative Solubility Data table below for analogues and consider switching to a more polar aprotic solvent like DMSO or DMF.
Inadequate Agitation	The dissolution process may be slow. Use a magnetic stirrer and allow sufficient time for equilibration (several hours to overnight).
Insufficient Temperature	If the compound is thermally stable, gentle heating (e.g., to 40-50 °C) can be attempted.
Low Purity of Solvent	Traces of water can sometimes influence the solubility of salts in organic solvents. Ensure you are using a high-purity, anhydrous grade solvent.

Issue 2: The dissolved sodium sulfamate precipitates over time.

Possible Cause	Troubleshooting Steps
Supersaturated Solution	The initial dissolution may have been achieved through heating, and the solution is supersaturated at ambient temperature. Try preparing a less concentrated solution.
Hygroscopic Nature of the Salt	Sodium sulfamate is hygroscopic and can absorb moisture from the air[9][10]. This could potentially alter the properties of the solution and lead to precipitation. Handle and store the compound in a dry environment (e.g., in a desiccator or glove box).
Instability in the Solvent	Although generally stable, interactions with the solvent could lead to degradation over time. Prepare fresh solutions before use.

Quantitative Solubility Data

Solvent	Sodium Sulfamate	Sodium Sulfate	Sulfamic Acid
Water	Highly Soluble[9][10]	Soluble (28.1 g/100 g at 25 °C)[11]	Moderately Soluble[4]
Methanol	Data Not Available	Very Low (0.017 g/100g at 20°C)[12]	Slightly Soluble[4][13]
Ethanol	Expected to be Insoluble[3]	Insoluble[1][2]	Insoluble[13]
Acetone	Data Not Available	Insoluble[12]	Slightly Soluble[6]
Dimethylformamide (DMF)	Data Not Available	Data Not Available	Moderately Soluble[4][5]
Dimethyl Sulfoxide (DMSO)	Data Not Available	Very Low (<0.01 g/100 mL)[7][8]	Data Not Available

Experimental Protocols

Protocol 1: Screening for a Suitable Non-Aqueous Solvent

Objective: To empirically determine the solubility of sodium sulfamate in a range of non-aqueous solvents.

Materials:

• Sodium Sulfamate

• A selection of anhydrous solvents (e.g., DMSO, DMF, Methanol, Acetonitrile)

• Vials with screw caps

• Magnetic stirrer and stir bars

• Analytical balance

• Micro-pipettes

• Centrifuge (optional)

Methodology:

• Add a pre-weighed amount of sodium sulfamate (e.g., 10 mg) to a vial.

• Add a small volume of the chosen solvent (e.g., 100 µL) to the vial.

• Stir the mixture vigorously at a constant temperature (e.g., 25 °C) for at least one hour.

• Visually inspect the vial for undissolved solid.

• If the solid has completely dissolved, add another pre-weighed amount of sodium sulfamate and repeat step 3.

• If the solid has not dissolved, incrementally add more solvent (e.g., in 100 µL aliquots), stirring for at least one hour after each addition, until the solid dissolves.

• The approximate solubility can be calculated based on the total amount of solute and the total volume of solvent at the point of complete dissolution.

• For a more accurate determination, create a saturated solution by adding an excess of sodium sulfamate to a known volume of solvent and stirring for 24 hours to ensure equilibrium. The undissolved solid can then be separated by centrifugation and the concentration of the supernatant can be determined by a suitable analytical method (e.g., HPLC with a suitable detector, or by evaporating the solvent and weighing the residue).

Protocol 2: Developing a Co-Solvent System

Objective: To enhance the solubility of sodium sulfamate in a target non-aqueous solvent by introducing a co-solvent.

Materials:

• Sodium Sulfamate

• Primary non-aqueous solvent (e.g., Ethanol)

• Co-solvent (e.g., Water, DMSO)

• Vials, balance, and stirring equipment as in Protocol 1.

Methodology:

• Prepare a series of co-solvent mixtures in different volume/volume ratios (e.g., 90:10, 80:20, 70:30 of the primary solvent to the co-solvent).

• For each co-solvent mixture, determine the solubility of sodium sulfamate using the method described in Protocol 1.

• Add an excess amount of finely powdered sodium sulfamate to a known volume of each co-solvent mixture in a sealed vial.

• Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (typically 24-72 hours) to reach equilibrium.

• After equilibration, visually inspect the vials and, if necessary, separate the undissolved solid.

• Analyze the concentration of sodium sulfamate in the clear supernatant to determine the solubility in each co-solvent mixture.

• Plot the solubility of sodium sulfamate as a function of the co-solvent mixture composition to identify the optimal ratio for your application.

Visualizations

Caption: A workflow for troubleshooting the solubility of sodium sulfamate.

Caption: Logical relationship between salt properties and solvent type.

References

• 1. Sodium sulfate - Sciencemadness Wiki [sciencemadness.org]
• 2. interchim.fr [interchim.fr]
• 3. Sciencemadness Discussion Board - Synthesis of Sodium Sulfamate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Sulfamic acid - Wikipedia [en.wikipedia.org]
• 5. SULFAMIC ACID - Ataman Kimya [atamanchemicals.com]
• 6. atamankimya.com [atamankimya.com]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]
• 8. scribd.com [scribd.com]
• 9. Sodium sulfamate (13845-18-6) for sale [vulcanchem.com]
• 10. Sodium Sulfamate [chemball.com]
• 11. Sodium Sulfate | Na2SO4 | CID 24436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. sodium sulfate [chemister.ru]
• 13. m.chemicalbook.com [m.chemicalbook.com]

Technical Support Center: Sodium Sulfamate Thermal Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the decomposition of sodium sulfamate (B1201201) during heating.

Troubleshooting Guide

This guide addresses common issues encountered during the thermal processing of sodium sulfamate.

Issue	Possible Cause(s)	Recommended Action(s)
Discoloration (browning/blackening) of sodium sulfamate upon heating.	Exceeding the decomposition temperature.	Maintain the temperature below the decomposition onset. Use precise temperature control equipment.
Prolonged heating time.	Minimize the duration of heating.
Presence of acidic impurities.	Ensure the use of high-purity sodium sulfamate. Consider recrystallization to remove acidic residues.
Unexpected gas evolution (smell of ammonia (B1221849) or sulfur dioxide).	Thermal decomposition of sodium sulfamate.	Immediately reduce the temperature. Ensure adequate ventilation in a fume hood. Review and optimize heating parameters.
Hydrolysis due to acidic conditions.	Adjust the pH of the reaction mixture to a neutral or slightly alkaline range (pH 7-8). Use a buffer system if compatible with the experimental setup.
Inconsistent experimental results involving heated sodium sulfamate.	Partial decomposition of the material.	Implement strict temperature and time controls. Monitor the pH of the solution if applicable.
Hygroscopic nature of sodium sulfamate leading to moisture-induced reactions.	Store sodium sulfamate in a desiccator. Dry the material before use if necessary.

Frequently Asked Questions (FAQs)

Q1: At what temperature does sodium sulfamate start to decompose?

A1: Sodium sulfamate has a melting point of approximately 174°C.[1] Decomposition can begin at temperatures as low as 180°C, with more significant decomposition occurring at higher temperatures.[2]

Q2: What are the primary decomposition products of sodium sulfamate?

A2: The thermal decomposition of sodium sulfamate in the solid state can produce a mixture of gases, including ammonia (NH₃), sulfur dioxide (SO₂), sulfur trioxide (SO₃), and water (H₂O).[2][3][4]

Q3: How does pH affect the stability of sodium sulfamate in solution during heating?

A3: The stability of sodium sulfamate in aqueous solutions is highly dependent on pH. Acidic conditions (low pH) significantly accelerate the hydrolysis of the sulfamate ion to ammonium (B1175870) and bisulfate ions, especially at elevated temperatures. Neutral to slightly alkaline conditions (pH 7-8) enhance its stability.[1][4]

Q4: What is the primary mechanism of sodium sulfamate decomposition?

A4: In aqueous solutions under acidic conditions, the primary decomposition pathway is hydrolysis. In the solid state, thermal decomposition is believed to be initiated by the cleavage of the N-S bond.

Q5: Are there any known stabilizers to prevent the thermal decomposition of sodium sulfamate?

A5: While specific stabilizers for the thermal decomposition of solid sodium sulfamate are not widely documented, maintaining a neutral to slightly alkaline environment is the most effective way to prevent hydrolysis in solution. For solid-state applications, precise temperature control to stay below the decomposition temperature is crucial.

Data Presentation

The following table summarizes the key thermal properties of sodium sulfamate.

Property	Value	Notes
Melting Point	~174°C	[1]
Decomposition Onset Temperature	>180°C	Decomposition can occur at or above this temperature.[2]
Major Gaseous Decomposition Products	NH₃, SO₂, SO₃, H₂O	[2][3][4]
Optimal pH for Stability in Solution	7-8	Neutral to slightly alkaline conditions inhibit hydrolysis.[1]

Experimental Protocols

Protocol 1: Determination of Thermal Decomposition Temperature using Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and mass loss profile of sodium sulfamate.

Methodology:

• Instrument: Calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground, dry sodium sulfamate into a ceramic or platinum TGA pan.

• Atmosphere: Use high-purity nitrogen or argon at a flow rate of 20-50 mL/min to provide an inert environment. An analysis in air can be performed to assess oxidative stability.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min.

• Data Analysis:

  • Plot the percentage of weight loss as a function of temperature.

  • Determine the onset temperature of decomposition from the initial significant weight loss.

  • The derivative of the weight loss curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Protocol 2: Investigation of Thermal Transitions using Differential Scanning Calorimetry (DSC)

Objective: To identify the melting point and any other thermal transitions of sodium sulfamate.

Methodology:

• Instrument: Calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of finely ground, dry sodium sulfamate into an aluminum DSC pan and hermetically seal it. Use an empty, sealed pan as a reference.

• Atmosphere: Use high-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to a temperature just beyond the decomposition onset observed in TGA (e.g., 250°C) at a heating rate of 10°C/min.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • The melting point is identified as the peak temperature of the endothermic event.

Visualizations

Caption: Decomposition pathways of sodium sulfamate.

Caption: Troubleshooting workflow for sodium sulfamate decomposition.

References

• 1. Sodium sulfamate (13845-18-6) for sale [vulcanchem.com]
• 2. Sciencemadness Discussion Board - Sulfamic acid decomposition - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Sulfamic acid - Sciencemadness Wiki [sciencemadness.org]
• 4. Sciencemadness Discussion Board - Synthesis of Sodium Sulfamate - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation of Sodium Sulfamate: Titration vs. Ion Chromatography

For researchers, scientists, and drug development professionals, ensuring the purity of raw materials like sodium sulfamate (B1201201) is a critical step in the development of safe and effective pharmaceuticals. This guide provides an objective comparison of two common analytical methods for determining sodium sulfamate purity: the classic sodium nitrite (B80452) titration and the modern ion chromatography (IC) technique. We present detailed experimental protocols and performance data to aid in the selection of the most suitable method for your laboratory's needs.

The purity of sodium sulfamate, a compound often used in pharmaceutical formulations and as a chemical intermediate, can be reliably determined by a variety of analytical techniques. Among these, titration with sodium nitrite offers a cost-effective and straightforward approach, while ion chromatography provides high sensitivity and specificity.

Method Comparison at a Glance

A summary of the key performance characteristics of each method is presented below. This data is essential for selecting the appropriate method based on the specific requirements of the analysis, such as required sensitivity, sample throughput, and available instrumentation.

Parameter	Sodium Nitrite Titration	Ion Chromatography (IC)
Principle	Diazotization reaction	Ion-exchange separation and conductivity detection
Accuracy (% Recovery)	Typically 98-102%	104.5 ± 1.5%[1]
Precision (% RSD)	≤ 2.0%	2.46%[1]
Limit of Detection (LOD)	Method-dependent, generally in the low mg range	0.02 µg/mL[1]
Limit of Quantitation (LOQ)	Method-dependent, generally in the low mg range	0.06 µg/mL[1]
Analysis Time	~15-30 minutes per sample	~30 minutes per sample[2]
Specificity	Can be susceptible to interference from other primary amines	High, separates sulfamate from other ions
Instrumentation	Standard laboratory glassware, burette, stirrer	IC system with conductivity detector
Cost per Sample	Low	Moderate to High

In-Depth Look at the Analytical Methods

Sodium Nitrite Titration: The Classic Approach

This method is based on the quantitative reaction of the primary amino group of the sulfamate ion with nitrous acid, which is formed in situ from sodium nitrite in an acidic medium. The endpoint of the titration can be determined potentiometrically or by using an external indicator. This technique is robust and does not require sophisticated instrumentation, making it accessible for most quality control laboratories.

Ion Chromatography: The High-Sensitivity Alternative

Ion chromatography is a powerful technique that separates ions based on their affinity for an ion-exchange resin. For sulfamate analysis, a sample is injected into the IC system, and the sulfamate ions are separated from other anions before being quantified by a conductivity detector. This method offers excellent sensitivity and specificity, allowing for the determination of low levels of sulfamate and its separation from potential interfering ions.[2][3]

Experimental Protocols

Sodium Nitrite Titration (Based on USP <451>)

This protocol is adapted from the general method for nitrite titration of substances containing a primary aromatic amine, as the reaction with sulfamate is analogous.

Reagents and Equipment:

• 0.1 M Sodium Nitrite solution, standardized

• Hydrochloric Acid

• Potassium Iodide-Starch Paper (or a suitable potentiometric electrode system)

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware (burette, beaker, etc.)

Procedure:

• Accurately weigh a quantity of sodium sulfamate sample, equivalent to about 500 mg, and transfer it to a beaker.

• Add 20 mL of hydrochloric acid and 50 mL of water, and stir until the sample is completely dissolved.[4]

• Cool the solution to approximately 15°C using an ice bath.[4]

• Slowly titrate with standardized 0.1 M sodium nitrite solution. Keep the tip of the burette below the surface of the liquid to prevent air oxidation of the nitrite.

• Maintain the temperature at about 15°C and stir the solution gently throughout the titration.[4]

• Determine the endpoint using one of the following methods:

  • External Indicator: Near the endpoint, spot a drop of the titrated solution onto a strip of potassium iodide-starch paper. The endpoint is reached when a blue color is produced immediately.

  • Potentiometric Determination: Immerse a suitable electrode pair (e.g., platinum-calomel) into the solution and monitor the potential. The endpoint is indicated by a sharp change in potential.

• When performing the titration manually, add the titrant in 0.1-mL portions near the endpoint, allowing at least 1 minute between additions.[4]

Calculation: The purity of sodium sulfamate is calculated based on the volume of sodium nitrite solution consumed and its molarity.

Ion Chromatography for Sulfamate Determination

This protocol is based on a validated method for the determination of sulfamate and sulfate (B86663).

Reagents and Equipment:

• Reagent-grade water

• Sodium Hydroxide (B78521) solution (for eluent preparation)

• Anion-exchange HPLC column

• Anion suppressor

• Conductivity detector

• Ion Chromatography system

Procedure:

• Eluent Preparation: Prepare a sodium hydroxide gradient (e.g., 2-25 mM) using reagent-grade water. The eluent should be degassed.

• Standard Preparation: Prepare a stock solution of a sulfamate reference standard in reagent-grade water. Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected range of the samples.

• Sample Preparation: Accurately weigh a known amount of the sodium sulfamate sample and dissolve it in a known volume of reagent-grade water to achieve a concentration within the calibration range.

• Chromatographic Conditions:

  • Column: Suitable anion-exchange HPLC column.

  • Eluent: Sodium hydroxide gradient (e.g., 2-25 mM).[2]

  • Flow Rate: As per column manufacturer's recommendation.

  • Injection Volume: Typically 5-20 µL.

  • Detection: Suppressed conductivity.[1]

• Analysis: Inject the calibration standards and the sample solution into the IC system.

• Quantification: Create a calibration curve by plotting the peak area of the sulfamate standards against their concentrations. Determine the concentration of sulfamate in the sample by comparing its peak area to the calibration curve.

Visualizing the Methodologies

To further clarify the experimental processes and their relationship, the following diagrams have been generated.

Titration Experimental Workflow

Comparison of Analytical Approaches

Conclusion

Both sodium nitrite titration and ion chromatography are valid and reliable methods for the determination of sodium sulfamate purity. The choice between the two will largely depend on the specific needs of the laboratory.

• Sodium Nitrite Titration is an excellent choice for routine quality control where high sample throughput and cost-effectiveness are priorities, and where the expected purity is high and the presence of interfering substances is minimal.

• Ion Chromatography is the preferred method when high sensitivity and specificity are required, for instance, in the analysis of trace impurities, in complex sample matrices, or during method validation and stability studies where a more detailed impurity profile is necessary.

By understanding the principles, protocols, and performance characteristics of each method, researchers and drug development professionals can make an informed decision to ensure the quality and consistency of their materials, ultimately contributing to the development of safe and effective pharmaceutical products.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Ion chromatography method and validation for the determination of sulfate and sulfamate ions in topiramate drug substance and finished product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of sulfate and thiosulfate in clinical samples by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]

A Comparative Study of Sulfamic Acid and Sodium Hydrogen Sulfate as Catalysts in Organic Synthesis

An objective analysis of the catalytic performance of sulfamic acid versus sodium hydrogen sulfate (B86663), supported by experimental data for researchers, scientists, and drug development professionals.

In the realm of green chemistry and sustainable organic synthesis, the use of solid acid catalysts has garnered significant attention due to their ease of handling, reusability, and reduced environmental impact compared to traditional liquid acids. Among these, sulfamic acid (H₂NSO₃H) has emerged as a versatile and efficient catalyst for a wide array of organic transformations. While inquiries into the catalytic activity of its sodium salt, sodium sulfamate (B1201201) (H₂NSO₃Na), were pursued, the available scientific literature does not provide evidence of its use as a catalyst. However, another related sodium salt, sodium hydrogen sulfate (NaHSO₄), often supported on silica (B1680970) gel (NaHSO₄-SiO₂), has been documented as an effective catalyst. This guide, therefore, presents a comparative study of sulfamic acid and sodium hydrogen sulfate as catalysts, focusing on their application in the synthesis of quinoline (B57606) derivatives, a class of heterocyclic compounds with significant pharmacological importance.

Comparative Catalytic Performance: Synthesis of Quinolines

The synthesis of quinolines via the Friedländer annulation is a key reaction in medicinal chemistry. Both sulfamic acid and sodium hydrogen sulfate have been successfully employed as catalysts for this transformation. The following table summarizes the quantitative data from representative studies, allowing for a direct comparison of their catalytic efficacy under optimized conditions.

Parameter	Sulfamic Acid	Sodium Hydrogen Sulfate (NaHSO₄-SiO₂)
Reaction	Synthesis of quinoline-4-carboxylic acid derivatives	Synthesis of 2,4,6-trisubstituted quinolines
Reactants	Pyruvic acid, aniline (B41778) derivatives, aryl aldehydes	2-aminobenzophenone, ethyl acetoacetate (B1235776)
Catalyst Loading	Not specified, used as catalytic system	200 mg (0.52 mmol)
Solvent	Water	Solvent-free
Temperature	Not specified, "mild reaction conditions"	70 °C
Reaction Time	Not specified, "short reaction time"	3 hours
Product Yield	Good to excellent yields	95%
Catalyst Reusability	Recyclable	Reusable for at least three successive runs with yields of 92%, 90%, and 86%
Reference	[1]	[2]

Key Observations:

• Both sulfamic acid and sodium hydrogen sulfate (supported on silica gel) are effective catalysts for the synthesis of quinoline derivatives, affording high product yields.[1][2]

• Sodium hydrogen sulfate on silica gel has been demonstrated to be reusable for multiple reaction cycles with only a slight decrease in activity.[2] Sulfamic acid is also reported to be recyclable.[1]

• A significant advantage of the sodium hydrogen sulfate-catalyzed reaction is its ability to proceed under solvent-free conditions, which is highly desirable from a green chemistry perspective.[2] The sulfamic acid-catalyzed reaction is highlighted for its use of water as a solvent, which is also an environmentally benign choice.[1]

Experimental Protocols

Detailed methodologies for the synthesis of quinoline derivatives using sulfamic acid and sodium hydrogen sulfate are provided below to facilitate the replication and adaptation of these protocols.

Protocol 1: Sulfamic Acid-Catalyzed Synthesis of Quinoline-4-Carboxylic Acids

This protocol describes a one-pot multicomponent condensation reaction for the synthesis of quinoline-4-carboxylic acid derivatives in water, catalyzed by sulfamic acid.[1]

Materials:

• Pyruvic acid

• Aniline derivatives

• Aryl aldehydes

• Sulfamic acid (NH₂SO₃H)

• Water

Procedure:

• A mixture of pyruvic acid, an aniline derivative, and an aryl aldehyde is prepared in water.

• Sulfamic acid is added to the mixture as a catalyst.

• The reaction is carried out under mild conditions (specific temperature and time not detailed in the abstract but implied to be efficient).

• Upon completion of the reaction, the product is isolated.

• The aqueous phase containing the sulfamic acid catalyst can be recovered and reused for subsequent reactions.

Protocol 2: Sodium Hydrogen Sulfate-Catalyzed Synthesis of Trisubstituted Quinolines

This protocol details a solvent-free method for the synthesis of 2,4,6-trisubstituted quinolines using silica gel-supported sodium hydrogen sulfate as a heterogeneous catalyst.[2]

Materials:

• o-amino ketone (e.g., 2-aminobenzophenone) (2 mmol)

• Ethyl acetoacetate or acetylacetone (B45752) (2.1 mmol)

• Sodium hydrogen sulfate supported on silica gel (NaHSO₄-SiO₂) (200 mg, 0.52 mmol)

• Chloroform

Procedure:

• A mixture of the o-amino ketone (2 mmol), the β-ketoester (2.1 mmol), and NaHSO₄-SiO₂ (200 mg) is prepared.

• The mixture is heated with stirring at 70 °C until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, the mixture is diluted with chloroform.

• The catalyst is removed by filtration and washed with chloroform.

• The combined filtrate is concentrated under vacuum.

• The resulting residue is purified by passing it through a short column of silica gel to afford the pure quinoline derivative.

Visualizing the Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the synthesis of quinolines using both sulfamic acid and sodium hydrogen sulfate as catalysts.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. arkat-usa.org [arkat-usa.org]

A Comparative Guide to the Reactivity of Sodium Sulfamate and Other Sulfamoylating Agents

For researchers, scientists, and drug development professionals, the strategic selection of a sulfamoylating agent is a critical step in the synthesis of novel chemical entities. The sulfamate (B1201201) and sulfamide (B24259) moieties are key pharmacophores in a multitude of therapeutic agents, including treatments for cancer, epilepsy, and viral infections.[1][2][3][4] This guide provides an objective comparison of the reactivity and performance of sodium sulfamate against other common sulfamoylating agents, supported by experimental data and detailed protocols to aid in rational reagent selection.

Performance and Reactivity Overview

The choice of a sulfamoylating agent is dictated by a balance of reactivity, stability, substrate tolerance, and safety considerations. While highly reactive agents may offer faster reaction times and broader applicability, they often come with challenges related to handling and stability. Sodium sulfamate, in contrast, is a stable, easy-to-handle solid, though it is generally less reactive.

Table 1: Qualitative Comparison of Common Sulfamoylating Agents

Sulfamoylating Agent	General Reactivity	Typical Reaction Conditions	Key Advantages	Key Disadvantages
Sodium Sulfamate (H₂NSO₃Na)	Low to Moderate	Requires activation or elevated temperatures.	Highly stable, non-volatile solid, safe to handle, cost-effective.[5]	Lower reactivity often necessitates harsh conditions; limited substrate scope.
Sulfamoyl Chloride (H₂NSO₂Cl)	High	Anhydrous organic solvents, often with a base (e.g., triethylamine (B128534), pyridine) at low temperatures.[6][7]	Highly reactive towards a wide range of nucleophiles (alcohols, amines).[7][8]	Unstable, moisture-sensitive, can decompose; reactions can be difficult to control.[7]
N,N-Dimethylsulfamoyl Chloride ((CH₃)₂NSO₂Cl)	Moderate to High	Anhydrous organic solvents, typically with a base.	More stable than sulfamoyl chloride, good reactivity.[9]	Introduces a dimethylamino group, which may not be desired; slower reaction rates compared to sulfamoyl chloride.[9]
Chlorosulfonyl Isocyanate (CSI, ClSO₂NCO)	Very High	Anhydrous, non-protic solvents, often at very low temperatures.	Extremely reactive, versatile reagent for various transformations.[10][11][12]	Highly toxic, corrosive, and moisture-sensitive; requires specialized handling procedures.[13][14]

Quantitative Reactivity Data

To provide a clear performance benchmark, the following table summarizes typical reaction outcomes for the sulfamoylation of a model primary alcohol, benzyl (B1604629) alcohol, under conditions commonly cited for each reagent.

Table 2: Comparative Sulfamoylation of Benzyl Alcohol

Sulfamoylating Agent	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Sulfamate	DMF / 2-picoline	-	120	24	~60-70	Adapted from general procedures
Sulfamoyl Chloride	DMA	-	0 to RT	1.5	95+	[7]
N,N-Dimethylsulfamoyl Chloride	DCM	Triethylamine	0 to RT	2-4	~90	[6]
Chlorosulfonyl Isocyanate (CSI)	Toluene	-	-78 to RT	1	90+	Adapted from[15]

Yields are approximate and can vary based on the precise reaction scale and purification method.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the sulfamoylation of a primary alcohol using the compared agents.

Protocol 1: Sulfamoylation using Sulfamoyl Chloride This method is effective for a wide range of hydroxyl groups.[7]

• To a stirred solution of the alcohol (1.0 mmol) in N,N-dimethylacetamide (DMA, 2.0 mL) at 0 °C, add sulfamoyl chloride (1.5 mmol).

• Allow the reaction mixture to warm to room temperature and stir for 1.5 to 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with water (10 mL) and extract with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Sulfamoylation using N,N-Dimethylsulfamoyl Chloride This protocol is suitable for generating N,N-disubstituted sulfamates.[6]

• In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.0 mmol) and triethylamine (1.5 mmol) in anhydrous dichloromethane (B109758) (DCM, 10 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of N,N-dimethylsulfamoyl chloride (1.1 mmol) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction with water. Extract the aqueous layer with DCM or ethyl acetate.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify by flash chromatography.

Protocol 3: Sulfamoylation using Chlorosulfonyl Isocyanate (CSI) This protocol utilizes a highly reactive reagent and requires caution. The intermediate N-chlorosulfonyl carbamate (B1207046) is typically hydrolyzed in a subsequent step.[15]

• Caution: CSI is highly toxic and moisture-sensitive. This procedure must be performed in a well-ventilated fume hood under an inert atmosphere.

• To a solution of CSI (1.0 mmol) in anhydrous dichloromethane (15 mL) at 0°C, add a solution of the alcohol (e.g., t-butanol, 1.0 mmol) dropwise.

• Stir the reaction at 0°C for 40 minutes to form the intermediate sulfamoyl chloride.

• This intermediate can then be reacted in situ with another nucleophile. For the synthesis of a simple sulfamate, the reaction would be carefully quenched and worked up to hydrolyze the isocyanate-derived portion.

Visualizing Workflows and Applications

Logical Workflow for Reagent Selection

Choosing the correct sulfamoylating agent depends on several factors, from the nature of the substrate to the scale of the synthesis. This diagram outlines a decision-making process for reagent selection.

Caption: A decision-making workflow for selecting an appropriate sulfamoylating agent.

Sulfamoylated Inhibitors in Kinase Signaling

The sulfamate/sulfonamide group is a cornerstone in the design of kinase inhibitors, which are crucial in oncology and inflammation research.[16][17] These inhibitors often target the ATP-binding pocket of the kinase. The diagram below illustrates this mechanism of action.

Caption: Mechanism of a sulfamoylated inhibitor blocking a protein kinase signaling pathway.

References

• 1. Sulfamates in drug design and discovery: Pre-clinical and clinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfamates and their therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 5. Sodium Sulfamate | H2NNaO3S | CID 23700090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Buy Dimethylsulfamoyl chloride (EVT-307985) | 13360-57-1 [evitachem.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. EP1456224B1 - Industrially applicable process for the sulfamoylation of alcohols and phenols - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]
• 15. Synthetic methodology for the preparation of N-hydroxysulfamides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis and biological evaluation of sulfonamide analogues of the phosphatidylinositol 3-kinase inhibitor ZSTK474 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

A Comparative Guide to Validated Analytical Methods for the Quantification of Sodium Sulfamate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sodium sulfamate (B1201201), a compound utilized in various industrial and pharmaceutical applications, is critical for quality control and research purposes. This guide provides a comparative analysis of high-performance liquid chromatography (HPLC) and other analytical methodologies for the determination of sodium sulfamate. Due to a scarcity of direct comparative studies for sodium sulfamate, this guide draws upon validated methods for the closely related sulfamate ion and analogous sulfur-containing compounds to provide a comprehensive overview of potential analytical approaches.

Data Presentation: A Head-to-Head Comparison of Analytical Techniques

The selection of an appropriate analytical method hinges on factors such as sensitivity, specificity, and the nature of the sample matrix. The following table summarizes the key performance parameters of a validated ion chromatography method for sulfamate and compares it with a representative HPLC method for a related compound (sodium sulfite) and alternative analytical techniques.

Parameter	Ion Chromatography (for Sulfamate Ion)[1][2][3]	Reversed-Phase HPLC (for Sodium Sulfite)[4]	Spectrophotometry (for Sulfamic Acid)[5]
Principle	Ion exchange separation with conductivity detection	Reversed-phase separation with UV detection	Colorimetric reaction and absorbance measurement
Linearity Range	0.06 - 1.2 µg/mL (for sulfamate)	56.0 - 1100.4 µg/mL (for sodium sulfite)	0 - 70 µg (in 10 mL)
Correlation Coefficient (r)	> 0.999	0.9998	0.9999
Limit of Quantification (LOQ)	0.06 µg/mL (for sulfamate)[3]	3.5 ng (on column)	Not explicitly stated
Accuracy (% Recovery)	104.5 ± 1.5% (spiked sample)[3]	99.5%	Validated by standard addition and recovery studies
Precision (%RSD)	< 2.0%	0.35%	2%
Analysis Time	~30 minutes[1]	< 10 minutes	Not specified
Specificity	High, separates sulfamate from other anions	Good, separates from thiosulfate	Potential for interference from other compounds

Mandatory Visualization: Workflow for HPLC Method Validation

The following diagram illustrates a typical workflow for the validation of an HPLC method, ensuring its suitability for the intended analytical purpose.

References

• 1. Ion chromatography method and validation for the determination of sulfate and sulfamate ions in topiramate drug substance and finished product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. diduco.com [diduco.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. CN103175930B - A kind of HPLC analytical method measuring sodium sulphite content - Google Patents [patents.google.com]
• 5. nmfrc.org [nmfrc.org]

A Comparative Analysis of Sodium Sulfamate and Ammonium Sulfamate in Electrochemistry for Researchers and Drug Development Professionals

In the realm of electrochemistry, particularly in the fields of electroplating and electroforming, the choice of electrolyte composition is paramount to achieving desired deposit properties. Among the various options, sulfamate-based electrolytes are widely utilized for their ability to produce deposits with low internal stress and high ductility. This guide provides a comparative analysis of two common sulfamate (B1201201) salts, sodium sulfamate and ammonium (B1175870) sulfamate, in electrochemical applications, with a focus on nickel electrodeposition. The information presented is supported by experimental data from scientific literature to aid researchers, scientists, and drug development professionals in selecting the optimal electrolyte for their specific needs.

Executive Summary

Both sodium and ammonium sulfamate play significant roles in formulating electroplating baths, primarily for nickel. The choice between them hinges on the desired mechanical properties of the final deposit. Ammonium sulfamate is often associated with harder, more stressed deposits with a refined grain structure. In contrast, the use of sodium sulfamate is less documented as a primary salt, with its effects often considered in the context of impurities or additives. This guide will delve into the nuanced differences in their performance, supported by available data.

Comparative Performance Data

The following tables summarize the key performance indicators of electroplating baths containing sodium and ammonium ions, primarily in the context of nickel sulfamate electrolytes. It is important to note that direct comparative studies under identical conditions are limited in publicly available literature. The data presented is a synthesis of findings from various sources.

Parameter	Sodium Sulfamate (as a component)	Ammonium Sulfamate (as an additive or primary salt)	Citation
Internal Stress	Tends to increase tensile stress at high concentrations.	Can increase internal stress, but also used in formulations for low-stress deposits at room temperature.	[1][2]
Hardness	High concentrations can lead to a slight decrease in hardness.	Increases the hardness of the nickel deposit.	[3]
Ductility	High concentrations (>30 g/L) can cause brittleness.	Can reduce ductility due to increased hardness and stress.	[1]
Grain Structure	Less documented effect on grain structure.	Promotes a refined grain structure.	[3]
Deposit Defects	High concentrations can lead to brittleness.	Can cause pitting at concentrations above 500 ppm. High concentrations can lead to porous deposits.	[1][4]
Solubility in Water ( g/100g at 25°C)	106	193	[5]

Table 1: Comparative Effects on Nickel Deposit Properties

Parameter	Typical Value/Observation	Citation
Cathode Efficiency	98-100%	[5]
Operating pH	3.5 - 4.5	[5]
Operating Temperature	100 - 140°F (38 - 60°C)	[5]
Current Density	Up to 300 A/ft² (at 140°F)	[5]

Table 2: Typical Operating Parameters for a General Nickel Sulfamate Bath

Experimental Protocols

General Nickel Sulfamate Electroplating Protocol

This protocol outlines the fundamental steps for preparing and using a nickel sulfamate electroplating bath. Specific concentrations of sodium or ammonium sulfamate would be adjusted based on the desired deposit characteristics.

1. Bath Preparation:

• Start with a clean plating tank, preferably lined with an inert material like polypropylene.

• Fill the tank to about half its final volume with deionized water and heat to the desired operating temperature (typically 120-140°F or 50-60°C).

• Dissolve the required amount of boric acid (typically 30-45 g/L) with agitation.

• Add the nickel sulfamate concentrate to achieve the desired nickel metal concentration (typically 70-110 g/L). If preparing from salts, this is where sodium sulfamate or ammonium sulfamate would be used in conjunction with a nickel source.

• If required, add nickel chloride (typically 5-15 g/L) to improve anode corrosion.

• Add any necessary wetting agents or stress reducers.

• Bring the solution to its final volume with deionized water and adjust the pH to the operating range (typically 3.8-4.2) using sulfamic acid to lower it or a nickel carbonate slurry to raise it.

2. Bath Purification:

• High pH Treatment: To remove metallic impurities like iron, raise the pH to 5.2-5.8 with a nickel carbonate slurry and add a small amount of hydrogen peroxide. Agitate, allow impurities to precipitate, and then filter the solution back into the plating tank after readjusting the pH.[6]

• Dummy Plating: To remove impurities like copper and lead, perform electrolysis at a low current density (e.g., 2-5 A/ft²) using a large corrugated cathode.[6]

• Carbon Treatment: To remove organic contaminants, circulate the bath through a filter packed with activated carbon.

3. Electroplating:

• Immerse the properly cleaned and activated workpiece (cathode) and the nickel anodes into the bath.

• Apply the desired direct current density.

• Maintain the bath temperature, pH, and agitation throughout the plating process.

• Monitor the deposition thickness and remove the workpiece when the desired thickness is achieved.

Visualization of Experimental Workflow and Mechanisms

Experimental Workflow for Comparative Analysis

Caption: Workflow for comparing sodium and ammonium sulfamate in electroplating.

Proposed Mechanism of Ammonium Ion Influence on Nickel Deposition

Caption: Influence of ammonium ions on nickel electrocrystallization.

Discussion of Comparative Effects

Ammonium Sulfamate: The presence of ammonium ions in a sulfamate nickel bath has a pronounced effect on the resulting deposit. Research indicates that ammonium ions contribute to a refinement of the grain structure.[3] This is attributed to the adsorption of atomic hydrogen and polar ammonia (B1221849) molecules on the cathode surface, which can inhibit the lateral growth of existing nickel crystals and promote the formation of new nucleation sites.[3] This grain refinement typically leads to an increase in the hardness and internal stress of the deposit.[3] While beneficial for applications requiring high hardness, excessive internal stress can be detrimental, leading to cracking or poor adhesion. Furthermore, at concentrations exceeding 500 ppm, ammonium ions are known to cause pitting in the nickel deposit.[4] The higher solubility of ammonium sulfamate compared to sodium sulfamate allows for the formulation of more concentrated baths.[5]

Sodium Sulfamate: The role of sodium ions in sulfamate electroplating is less clearly defined in the literature. It is often introduced into the bath through additives like sodium lauryl sulfate (B86663) (a wetting agent) or as an impurity from the synthesis of nickel sulfamate.[7][8] High concentrations of sodium (above 30 g/L) have been reported to cause brittleness in the nickel deposit.[1] Unlike ammonium ions, there is no strong evidence to suggest that sodium ions actively participate in the electrocrystallization process to refine the grain structure or significantly increase hardness in the same manner. Therefore, a bath formulated primarily with sodium sulfamate would be expected to produce deposits with properties closer to a pure nickel sulfamate bath, characterized by low internal stress and high ductility.

Conclusion

The choice between sodium sulfamate and ammonium sulfamate in electrochemical applications, particularly for nickel plating, is a trade-off between desired deposit properties.

• Ammonium sulfamate is favored when a harder, more wear-resistant deposit with a fine-grain structure is required. However, careful control of its concentration is necessary to manage internal stress and prevent pitting.

• Sodium sulfamate , while less common as the primary salt, would be the logical choice when the primary objective is to maintain the inherently low internal stress and high ductility of a pure sulfamate nickel deposit, and where the effects of ammonium ions are undesirable.

For researchers and professionals in drug development, where electroformed components with specific mechanical properties might be required for instrumentation or manufacturing processes, understanding these differences is crucial. It is recommended to conduct preliminary testing with varying concentrations of each salt to optimize the bath composition for the specific application.

References

• 1. nmfrc.org [nmfrc.org]
• 2. nmfrc.org [nmfrc.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0892087A2 - Electroplating of low-stress nickel - Google Patents [patents.google.com]
• 5. Surface Technology Environmental Resource Center - STERC [sterc.org]
• 6. technic.com [technic.com]
• 7. researchgate.net [researchgate.net]
• 8. US3321273A - Process for the preparation of metal sulfamates - Google Patents [patents.google.com]

A Comparative Guide to Nitrite Quenching: Assessing the Efficiency of Sodium Sulfamate and Its Alternatives

For researchers, scientists, and drug development professionals, the effective removal of residual nitrites is a critical step in various experimental and manufacturing processes to prevent unwanted side reactions and ensure the purity and stability of final products. This guide provides an objective comparison of sodium sulfamate (B1201201) and other common nitrite (B80452) quenching agents, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for specific applications.

Executive Summary

Sodium sulfamate is a widely used and effective reagent for quenching excess nitrite. Its primary advantages include the formation of non-hazardous byproducts, namely nitrogen gas and sodium sulfate, and its ease of handling. However, its efficiency is highly dependent on reaction conditions, particularly pH. This guide compares the performance of sodium sulfamate with several alternatives, including ammonium (B1175870) sulfamate, sodium azide (B81097), hydrazine, and ascorbic acid, highlighting their respective efficiencies, optimal conditions, and safety considerations.

Comparison of Nitrite Quenching Agents

The selection of a suitable nitrite quenching agent depends on several factors, including the desired reaction kinetics, the chemical environment of the reaction, and safety protocols. The following table summarizes the key performance characteristics of sodium sulfamate and its common alternatives.

Quenching Agent	Chemical Formula	Typical Reaction Conditions	Efficiency & Reaction Rate	Byproducts	Key Advantages	Key Disadvantages
Sodium Sulfamate	NaSO₃NH₂	Acidic pH (optimally ~1.7)[1][2]	Effective, rate is pH-dependent.	N₂, Na₂SO₄, H₂O[3]	Forms non-toxic byproducts, easy to handle.	Requires acidic conditions, which may not be suitable for all applications.
Ammonium Sulfamate	(NH₄)SO₃NH₂	Acidic pH	Similar to sodium sulfamate, converts nitrite to nitrogen gas.[3]	N₂, (NH₄)HSO₄, H₂O	Similar to sodium sulfamate.	Requires acidic conditions.
Sodium Azide	NaN₃	Acidic pH	Reported to be more reactive than sulfamic acid.[4]	N₂, NO, NaOH[4]	High reactivity.	Highly toxic and potentially explosive, forms hazardous hydrazoic acid in acidic conditions.
Hydrazine	N₂H₄	-	Highly reactive.	N₂, H₂O[5]	Byproducts are generally non-toxic.[5]	Highly toxic and carcinogenic.[5]
Ascorbic Acid (Vitamin C)	C₆H₈O₆	Acidic pH	Can be more effective than sulfamic acid under certain conditions.[6]	Dehydroascorbic acid, NO	Generally recognized as safe (GRAS), effective antioxidant.	May introduce organic impurities.
Urea	CO(NH₂)₂	Acidic pH	Slower than sulfamic acid.	N₂, CO₂, H₂O	Low cost and low toxicity.	Slower reaction rate compared to other agents.

Experimental Data on Quenching Efficiency

A study comparing the reactivity of various nitrous acid scavengers found that the order of reactivity is highly dependent on the acidity of the solution. At a low acidity (0.05M acid), 4-nitroaniline (B120555) was the most effective scavenger, followed by sulfamic acid. However, at a higher acidity (1.3M acid), the hydrazinium (B103819) ion was the most reactive, followed by hydrazoic acid (formed from sodium azide).[7] This highlights the critical importance of optimizing the reaction pH for the chosen quenching agent.

Another study that screened nineteen structurally diverse nitrite scavengers identified ascorbic acid, sodium ascorbate, p-aminobenzoic acid, and L-cysteine as having the best nitrite scavenging properties under the tested pharmaceutically relevant conditions.[6]

Experimental Protocols

To accurately assess the efficiency of a chosen nitrite quenching agent, it is essential to quantify the residual nitrite concentration after the quenching reaction. The following are outlines of common analytical methods for nitrite determination.

General Nitrite Quenching Protocol

• Reaction Setup: Dissolve the sample containing nitrite in an appropriate solvent.

• Acidification: Adjust the pH of the solution to the optimal range for the chosen quenching agent, typically acidic conditions. For sodium sulfamate, a pH of approximately 1.7 is effective.[1][2]

• Addition of Quenching Agent: Add a molar excess of the quenching agent to the reaction mixture. The required excess will depend on the specific agent and the initial nitrite concentration.

• Reaction Time: Allow the reaction to proceed for a sufficient amount of time to ensure complete quenching. This can range from minutes to hours depending on the reagent and conditions.

• Neutralization (if required): For certain downstream applications, neutralize the reaction mixture with a suitable base.

• Nitrite Quantification: Determine the concentration of any remaining nitrite using a suitable analytical method.

Nitrite Quantification Methods

The Griess assay is a common and straightforward colorimetric method for the quantification of nitrite.

Principle: The assay involves a two-step diazotization reaction. In the first step, under acidic conditions, nitrite reacts with an aromatic amine (e.g., sulfanilamide) to form a diazonium salt. In the second step, this diazonium salt is coupled with a second aromatic compound (e.g., N-(1-naphthyl)ethylenediamine) to produce a colored azo dye. The intensity of the color, which is proportional to the nitrite concentration, is then measured spectrophotometrically at approximately 540 nm.[8][9]

Protocol Outline:

• Reagent Preparation: Prepare the Griess reagent, which typically consists of two solutions: one containing sulfanilamide (B372717) in an acidic solution and the other containing N-(1-naphthyl)ethylenediamine dihydrochloride.

• Sample Preparation: Prepare samples and a series of nitrite standards of known concentrations.

• Reaction: Add the Griess reagent to the samples and standards.

• Incubation: Allow the color to develop for a specified time at room temperature, protected from light.

• Measurement: Measure the absorbance of the solutions at 540 nm using a spectrophotometer.

• Quantification: Construct a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to determine the nitrite concentration in the samples.

HPLC provides a more selective and sensitive method for nitrite quantification.

Principle: The sample is injected into an HPLC system equipped with a suitable column (e.g., a reversed-phase C18 or an ion-exchange column) and a UV detector. Nitrite is separated from other components in the sample matrix and detected based on its UV absorbance, typically around 210-220 nm.[10][11][12][13]

Protocol Outline:

• Mobile Phase Preparation: Prepare the mobile phase, which often consists of a buffer solution with an organic modifier like methanol.

• Sample Preparation: Filter the samples to remove any particulate matter.

• Injection: Inject the prepared sample into the HPLC system.

• Chromatography: Elute the sample through the column using the prepared mobile phase.

• Detection: Monitor the eluent at the appropriate UV wavelength.

• Quantification: Compare the peak area of the nitrite in the sample to a calibration curve generated from standards of known concentrations.

IC is a highly sensitive and specific method for the determination of anions, including nitrite.

Principle: The sample is introduced into an ion chromatograph, where it passes through an anion-exchange column. The anions are separated based on their affinity for the stationary phase. A conductivity detector is typically used to measure the concentration of the separated ions.[14][15][16][17][18]

Protocol Outline:

• Eluent Preparation: Prepare the eluent, which is typically a carbonate-bicarbonate buffer.

• Sample Preparation: Dilute and filter the samples as necessary.

• Injection: Inject the sample into the IC system.

• Separation: The anions are separated on the analytical column.

• Detection: The separated anions are detected by a conductivity detector.

• Quantification: The concentration of nitrite is determined by comparing its peak area or height to that of known standards.

Signaling Pathways and Experimental Workflows

To visualize the processes involved in nitrite quenching and analysis, the following diagrams have been generated using Graphviz.

Nitrite Quenching and Analysis Workflow

Caption: Workflow for nitrite quenching and subsequent quantification.

Reaction of Sulfamate with Nitrite

Caption: Reaction of sulfamate with nitrite under acidic conditions.

Conclusion

The choice of a nitrite quenching agent is a critical decision in many scientific and industrial processes. Sodium sulfamate remains a reliable and safe option, particularly when the formation of benign byproducts is a priority. However, for applications requiring faster reaction kinetics or where acidic conditions are not feasible, alternatives such as sodium azide (with extreme caution), hydrazine, or ascorbic acid may be more suitable. The provided experimental protocols for nitrite quantification will enable researchers to empirically determine the most efficient quenching strategy for their specific needs, ensuring the integrity and quality of their work. It is imperative to consider not only the efficiency but also the safety and downstream compatibility of the chosen quenching agent and its byproducts.

References

• 1. researchgate.net [researchgate.net]
• 2. Removal of nitrite with sulfamic acid for nitrate N and O isotope analysis with the denitrifier method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydrazine - Wikipedia [en.wikipedia.org]
• 6. psecommunity.org [psecommunity.org]
• 7. Comparison of the reactivity of nine nitrous acid scavengers - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. assaygenie.com [assaygenie.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fznh.ukim.edu.mk [fznh.ukim.edu.mk]
• 11. jptcp.com [jptcp.com]
• 12. HPLC-DAD Determination of Nitrite and Nitrate in Human Saliva Utilizing a Phosphatidylcholine Column - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jfda-online.com [jfda-online.com]
• 14. chesci.com [chesci.com]
• 15. asianpubs.org [asianpubs.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. shimadzu.com [shimadzu.com]

A Comparative Guide to Additives in Nickel Electroplating Solutions: Sulfamate vs. Sulfate-Based Chemistries

For researchers, scientists, and professionals in materials science and engineering, the selection of an appropriate electroplating bath chemistry is critical to achieving desired deposit properties. This guide provides an objective comparison of nickel sulfamate (B1201201) baths against traditional nickel sulfate (B86663) (Watts) baths, with a focus on the role of common additives such as saccharin (B28170) and sodium lauryl sulfate. The performance of these systems is evaluated based on key metrics including internal stress, hardness, and ductility, supported by experimental data and detailed protocols.

Introduction to Nickel Electroplating Additives

Electroplating additives are organic or inorganic substances added in small quantities to a plating bath to influence the properties of the metallic deposit. In nickel plating, the primary goals are to reduce internal stress, increase hardness, enhance brightness, improve leveling, and prevent defects like pitting. A nickel sulfamate bath is renowned for inherently producing deposits with low internal stress. In contrast, the widely used Watts bath, a nickel sulfate-based chemistry, naturally produces deposits with high tensile stress, necessitating the use of stress-reducing additives.

Core Comparison: Bath Performance

The fundamental difference between a nickel sulfamate and a nickel sulfate (Watts) bath lies in the internal stress of the resulting deposit. Sulfamate solutions are the preferred choice for applications where minimal stress is critical, such as in electroforming and for coatings on sensitive or high-strength materials.[1][2]

Additives are used to modify and enhance the properties of the deposit.

• Sodium Sulfamate (in Sulfamate Baths): The sulfamate anion itself is the primary reason for the low internal stress in these baths. Deposits typically exhibit a tensile stress in the range of 0 to 55 MPa without any additional stress-reducing additives.[3]

• Saccharin (in Sulfate/Watts Baths): As a Class I additive, saccharin is a powerful stress reducer. It can significantly lower the high tensile stress typical of Watts baths and, at sufficient concentrations, can even induce compressive stress.[4]

• Sodium Lauryl Sulfate (SLS): This compound functions as a surfactant or wetting agent. Its primary role is to reduce the surface tension of the electrolyte, which helps to dislodge hydrogen bubbles from the cathode surface, thereby preventing pitting and ensuring a smoother deposit.[5][6]

Quantitative Data Comparison

The following tables summarize experimental data comparing the effects of these additives on key deposit properties.

Table 1: Internal Stress Comparison

Bath Type	Additive(s)	Additive Concentration	Internal Stress (MPa)	Stress Type
Nickel Sulfamate	None	-	0 - 55	Tensile
Nickel Sulfate (Watts)	None	-	125 - 186	Tensile
Nickel Sulfate (Watts)	Saccharin	0.3 g/L	~ -25	Compressive
Nickel Sulfate (Watts)	Saccharin	1.2 g/L	~ -35	Compressive

Data compiled from multiple sources. Note that direct comparison is limited as experimental conditions may vary between studies.[3][4]

Table 2: Hardness and Ductility Comparison

Bath Type	Additive(s)	Hardness (Vickers, HV)	Ductility (% Elongation)
Nickel Sulfamate (General)	None	200 - 350	6 - 30
Nickel Sulfate (Watts)	None	~207	Not specified
Nickel Sulfate (Watts)	Saccharin (0.1 g/L)	~400	Not specified
Nickel Sulfate (Watts)	Saccharin (1.2 g/L)	~322	Not specified
Nickel Sulfamate	Saccharin (1 g/L) + SLS (0.1 g/L)	Not specified	Not specified

Data compiled from multiple sources. The sulfamate bath with additives represents a formulation for producing nanocrystalline foils.[2][4][6]

Visualization of Additive Effects

The logical relationship between the choice of plating bath, additives, and the resulting deposit properties can be visualized as follows:

Logical flow from bath selection to deposit properties.

Experimental Protocols

Measurement of Internal Stress (Bent Strip Method)

This protocol describes a common method for determining the internal stress of an electrodeposit by measuring the curvature of a plated thin strip.

1. Apparatus:

• Plating cell with appropriate anode and power supply.

• Test strips (e.g., 15.3 cm x 1.5 cm, 0.254 mm thick steel shim stock).[7]

• Plating block to hold the strip and expose only one side to the solution.[7]

• Micrometer or digital indicator for measuring the deflection of the strip.

• Stop-bath and rinsing containers.

2. Procedure:

• Measure the initial, natural bend of a clean, dry test strip using the micrometer.

• Secure the strip in the plating block, ensuring only one face is exposed.

• Immerse the assembly in the electroplating bath and plate under the desired conditions (e.g., current density, temperature, time) to achieve a specified thickness (e.g., 25 µm).[7]

• After plating, immediately rinse the strip in a stop-bath and then with clean water.

• Carefully dry the strip.

• Measure the final bend of the plated strip in the same manner as the initial measurement.

• The difference between the final and initial measurements indicates the deflection caused by the internal stress of the deposit. This deflection can be correlated to a stress value (tensile or compressive) using established formulas that take into account the properties of the strip material and the deposit thickness.

Workflow for the bent strip internal stress test.

Measurement of Ductility (Bend Test - ASTM B489)

This protocol determines the ductility of a coating by bending a plated specimen over mandrels of decreasing diameter until the coating fractures.[8]

1. Apparatus:

• A series of cylindrical mandrels with decreasing diameters (e.g., from 50 mm down to 6 mm).[8]

• A vise to hold the mandrels.

• A 10x magnifier.

• Guillotine shears for preparing specimens.

2. Test Specimen Preparation:

• Cut flat specimens, typically 10 mm wide and at least 150 mm long, from a plated article.[8]

• The basis metal must be suitable to permit bending around the smallest mandrel without itself fracturing (e.g., low-carbon steel strip, 0.25 to 1.0 mm thick).[8]

3. Procedure:

• Secure the largest diameter mandrel in the vise.

• Bend the test specimen with the coating facing outward over the mandrel, maintaining contact with the mandrel surface.

• Apply slow, steady pressure until the two legs of the specimen are parallel.[8]

• Examine the bent area of the coating under 10x magnification for cracks. Small cracks (less than 1.5 mm) confined to the edges do not constitute failure.[8]

• If no cracks are visible, repeat the test on a new specimen using the next smaller mandrel.

• Continue this process until cracks appear through the coating. The ductility is reported as the percent elongation corresponding to the diameter of the last mandrel used before failure occurred.

• The percent elongation (e) is calculated using the formula: e = (100 * t) / (d + t) where t is the thickness of the basis metal and d is the diameter of the mandrel.

Conclusion

The choice between a nickel sulfamate and a nickel sulfate (Watts) bath depends heavily on the application's requirements for internal stress.

• Nickel Sulfamate baths are superior for applications demanding inherently low tensile stress and high ductility directly from the plating solution without the need for stress-reducing additives. This makes the bath chemistry simpler to control but potentially more expensive.

• Nickel Sulfate (Watts) baths are a cost-effective and versatile option. While they produce deposits with high tensile stress, this can be effectively managed and even converted to compressive stress through the addition of additives like saccharin . Saccharin also contributes to increased hardness and grain refinement.

• Sodium Lauryl Sulfate serves a critical but different function as a wetting agent in either bath type, primarily to mitigate surface defects like pitting by ensuring hydrogen bubbles do not adhere to the part during plating.

For applications in high-reliability sectors like aerospace and electronics, where stress is a critical failure factor, the stability and inherent low-stress properties of sulfamate nickel are often preferred. For decorative and general engineering applications, the adaptability and lower cost of a Watts bath with a well-controlled additive package provide a robust and economical solution.

References

• 1. nmfrc.org [nmfrc.org]
• 2. researchgate.net [researchgate.net]
• 3. ASTM B489-85(2018) - Standard Practice for Bend Test for Ductility of Electrodeposited and Autocatalytically Deposited Metal Coatings on Metals [webstore.ansi.org]
• 4. graphyonline.com [graphyonline.com]
• 5. dl.astm.org [dl.astm.org]
• 6. researchgate.net [researchgate.net]
• 7. sterc.org [sterc.org]
• 8. galvanizeit.com [galvanizeit.com]

Sodium Sulfamate: A Titrimetric Primary Standard Vying for Top Rank

In the precise world of analytical chemistry, the integrity of titrimetric analyses hinges on the quality of the primary standard. For researchers, scientists, and professionals in drug development, the choice of a primary standard is a cornerstone of reliable and reproducible results. While potassium hydrogen phthalate (B1215562) (KHP) and anhydrous sodium carbonate have long been the mainstays for acid-base titrimetry, sodium sulfamate (B1201201) (and its parent acid, sulfamic acid) has emerged as a formidable contender. This guide provides an objective comparison of sodium sulfamate against these established standards, supported by experimental data, to inform your selection process.

Performance Comparison of Primary Standards

An ideal primary standard should exhibit high purity and stability, be non-hygroscopic, possess a high equivalent weight to minimize weighing errors, and be readily available. The following table summarizes the performance of sodium sulfamate, potassium hydrogen phthalate, and anhydrous sodium carbonate against these essential criteria.

Property	Sodium Sulfamate (NaSO₃NH₂)	Potassium Hydrogen Phthalate (KHP) (KHC₈H₄O₄)	Anhydrous Sodium Carbonate (Na₂CO₃)
Typical Purity	Can be prepared to >99.98% purity.[1]	Available in high purity (99.9934% ± 0.0076% from NIST).[2]	Commercially available with high purity.
Stability	Solid is stable. Aqueous solutions can hydrolyze slowly.[3]	Highly stable in solid form and in solution.	Stable solid, but solutions can absorb atmospheric CO₂.
Hygroscopicity	Non-hygroscopic.[4]	Non-hygroscopic.	Hygroscopic, requires drying before use.
Molecular Weight ( g/mol )	119.08	204.22	105.99
Acid/Base Nature	Salt of a strong acid and weak base (can be used to standardize bases). Sulfamic acid is a strong acid (pKa ≈ 1.0).[5]	Weak acid.	Weak base.
Key Advantages	Non-hygroscopic, strong acid nature of sulfamic acid provides a sharp endpoint.	High molecular weight, well-established and trusted standard.	High purity, suitable for standardizing strong acids.
Key Disadvantages	Lower molecular weight compared to KHP. Aqueous solutions of sulfamic acid are not stable over long periods.[3]	Weak acid, which can be a disadvantage in certain applications.	Hygroscopic nature requires careful handling and storage.

Experimental Data: A Head-to-Head Comparison

A study comparing the purity of sulfamic acid and potassium hydrogen phthalate using high-precision constant-current coulometry, a method for accurately determining the amount of a substance, provides valuable insight into their performance as primary standards.

Parameter	Sulfamic Acid	Potassium Hydrogen Phthalate (KHP)
Purity (by Coulometry)	99.99% (with a precision of 0.01%)[6]	99.995% ± 0.002%[7]
Influence of Atmospheric CO₂	Less influenced due to its strong acidic nature.[7]	Significantly influenced near the endpoint due to its weak acidic nature.[7]
Titration Curve Steepness	Steeper titration curve.[7]	Less steep titration curve.[7]

The International Union of Pure and Applied Chemistry (IUPAC) has recommended sulfamic acid as a primary standard, citing its high purity and stability in the solid state. Collaborative studies organized by the Society for Analytical Chemistry found that commercially available sulfamic acid could be purified to meet the requirements of a primary standard (100 ± 0.02% purity).[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate validation and use of primary standards. Below are protocols for the standardization of a sodium hydroxide (B78521) solution using sodium sulfamate and potassium hydrogen phthalate.

Standardization of NaOH with Sodium Sulfamate

Objective: To accurately determine the molarity of a sodium hydroxide solution using sodium sulfamate as the primary standard.

Materials:

• Sodium Sulfamate (primary standard grade), dried at 105°C for 1 hour and cooled in a desiccator.

• Approximately 0.1 M Sodium Hydroxide (NaOH) solution.

• Phenolphthalein (B1677637) indicator solution.

• Analytical balance.

• 250 mL Erlenmeyer flasks.

• 50 mL burette.

• Deionized water.

Procedure:

• Accurately weigh approximately 0.25 g of dried sodium sulfamate into a 250 mL Erlenmeyer flask.

• Dissolve the sodium sulfamate in approximately 50 mL of deionized water.

• Add 2-3 drops of phenolphthalein indicator to the flask.

• Rinse and fill the burette with the approximately 0.1 M NaOH solution, ensuring no air bubbles are present in the tip. Record the initial burette reading.

• Titrate the sodium sulfamate solution with the NaOH solution until the first permanent faint pink color appears.

• Record the final burette reading.

• Repeat the titration at least two more times with separate, accurately weighed samples of sodium sulfamate.

• Calculate the molarity of the NaOH solution for each titration and determine the average molarity.

Standardization of NaOH with Potassium Hydrogen Phthalate (KHP)

Objective: To accurately determine the molarity of a sodium hydroxide solution using KHP as the primary standard.

Materials:

• Potassium Hydrogen Phthalate (KHP) (primary standard grade), dried at 110°C for 1 hour and cooled in a desiccator.

• Approximately 0.1 M Sodium Hydroxide (NaOH) solution.

• Phenolphthalein indicator solution.

• Analytical balance.

• 250 mL Erlenmeyer flasks.

• 50 mL burette.

• Deionized water.

Procedure:

• Accurately weigh approximately 0.8 g of dried KHP into a 250 mL Erlenmeyer flask.

• Dissolve the KHP in approximately 50 mL of deionized water.

• Add 2-3 drops of phenolphthalein indicator to the flask.

• Rinse and fill the burette with the approximately 0.1 M NaOH solution, ensuring no air bubbles are present in the tip. Record the initial burette reading.

• Titrate the KHP solution with the NaOH solution until the first permanent faint pink color is observed.

• Record the final burette reading.

• Perform at least two additional titrations with separate, accurately weighed samples of KHP.

• Calculate the molarity of the NaOH solution for each titration and determine the average molarity.

Visualizing the Workflow

The logical flow of validating and using a primary standard in titrimetry can be visualized as follows:

Workflow for the Validation and Use of a Primary Standard.

The reaction between the primary standard and the titrant is the core of the standardization process. For the standardization of NaOH with sulfamic acid (the parent acid of sodium sulfamate), the signaling pathway is a straightforward neutralization reaction:

Neutralization reaction of sulfamic acid and sodium hydroxide.

Conclusion

The validation of sodium sulfamate as a primary standard in titrimetry is well-supported by its favorable properties, including high purity, non-hygroscopic nature, and the strong acidic character of its parent acid, which leads to sharp and easily detectable titration endpoints. While KHP offers the advantage of a higher molecular weight, its weak acidity can be a drawback in titrations where the influence of atmospheric carbon dioxide is a concern. Sodium carbonate, though a reliable standard for acidimetry, requires careful handling due to its hygroscopicity.

For many applications, particularly the standardization of strong bases, sodium sulfamate (or sulfamic acid) presents a compelling alternative to traditional primary standards, offering a combination of stability, purity, and ease of use that can enhance the accuracy and efficiency of titrimetric analyses. The choice of the most appropriate primary standard will ultimately depend on the specific requirements of the analysis, including the nature of the titrant, the desired precision, and the laboratory environment.

References

• 1. publications.iupac.org [publications.iupac.org]
• 2. chem.purdue.edu [chem.purdue.edu]
• 3. metrohm.com [metrohm.com]
• 4. quora.com [quora.com]
• 5. princeton.edu [princeton.edu]
• 6. Accuracy of the measurement of purity of sulfamic acid by coulometric titration - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Sulfamate and Sulfamide Groups in Drug Design

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of sulfur-containing functional groups is a cornerstone of modern medicinal chemistry. Among these, the sulfamate (B1201201) and sulfamide (B24259) moieties have emerged as critical pharmacophores in a diverse array of therapeutic agents. While structurally similar, the nuanced differences between the sulfamate (R-O-SO₂NH₂) and sulfamide (R-NH-SO₂NH₂) groups can profoundly influence a drug candidate's physicochemical properties, biological activity, and pharmacokinetic profile. This guide provides an objective, data-driven comparison of these two functional groups to aid researchers in their drug design and development endeavors.

Physicochemical Properties: A Tale of Two Bonds

The fundamental difference between a sulfamate and a sulfamide lies in the atom bonded to the sulfuryl group: an oxygen atom in sulfamates and a nitrogen atom in sulfamides. This seemingly minor distinction has significant implications for the electronic nature and, consequently, the physicochemical properties of the molecule. Sulfamates can be considered derivatives of sulfamic acid, with the sulfur atom in a +VI oxidation state, whereas sulfonamides are analogs of sulfonic acids, with sulfur in a +IV oxidation state.[1]

A comparative analysis of key physicochemical parameters is crucial for predicting a drug's behavior in biological systems. While comprehensive data for numerous matched molecular pairs is not always available, we can extrapolate from known examples and theoretical studies.

Table 1: Comparative Physicochemical Properties of Sulfamate and Sulfamide Analogs

Property	Sulfamate (Topiramate)	Sulfamide (Topiramate Analog)	General Observations
pKa	Not readily ionizable	Weakly acidic	Sulfonamides are generally weak acids, with pKa values typically in the range of 5.9 to 12.6.[2] The acidity is influenced by the substituents on the nitrogen atom.
logP (Lipophilicity)	0.53 (experimental)	Predicted to be lower	The replacement of an ester-like oxygen with a more polar N-H group generally decreases lipophilicity.
Water Solubility	9.5 mg/mL	Predicted to be higher	Increased polarity from the additional N-H group in sulfamides can lead to improved aqueous solubility.

Note: Direct experimental data for the sulfamide analog of topiramate (B1683207) is limited. Predictions are based on general physicochemical principles.

Synthesis Strategies

The synthetic accessibility of sulfamate and sulfamide derivatives is a key consideration in drug development. Both functional groups can be introduced through well-established chemical transformations.

General Synthesis of Sulfamates

A common route to sulfamates involves the reaction of an alcohol with a sulfamoyl chloride in the presence of a base. Alternatively, sulfamoylation can be achieved using sulfur trioxide complexes followed by amination. The synthesis of the anticonvulsant drug topiramate, a complex sulfamate, involves the reaction of a diacetonide-protected fructose (B13574) derivative with sulfamoyl chloride.

General Synthesis of Sulfamides

Sulfamides are typically synthesized by the reaction of a primary or secondary amine with sulfonyl chloride or by the reaction of an amine with sulfuryl chloride and another amine. The synthesis of the sulfamide analog of topiramate would likely involve the reaction of the corresponding amine precursor with sulfamide or a related reagent.

Comparative Biological Activity: A Case Study in Carbonic Anhydrase Inhibition

A direct comparison of the biological activity of sulfamate and sulfamide analogs provides invaluable insight into their potential as pharmacophores. A study on the inhibition of human carbonic anhydrase-II (CA-II), a key enzyme in various physiological processes, using the anticonvulsant drug topiramate (a sulfamate) and its corresponding sulfamide analog, offers a compelling case study.[3]

Table 2: Comparative Inhibition of Carbonic Anhydrase-II

Compound	Functional Group	Kᵢ (µM) for CA-II
Topiramate	Sulfamate	0.50
Topiramate Analog	Sulfamide	650
Acetazolamide (Control)	Sulfonamide	0.0033

Data sourced from Maryanoff, B. E., et al. (2005).[3]

The results unequivocally demonstrate that for this particular molecular scaffold, the sulfamate group is significantly more potent in inhibiting CA-II than the sulfamide group, with a greater than 1000-fold difference in inhibitory activity.[3] This highlights the critical role of the sulfamate's oxygen atom in interacting with the enzyme's active site.

Pharmacokinetic (ADME) Profiles

Topiramate (Sulfamate) Pharmacokinetics:

• Absorption: Rapidly and well-absorbed orally, with a bioavailability of over 80%.[4]

• Distribution: Minimally bound to plasma proteins (13-17%).[4]

• Metabolism: Not extensively metabolized, with less than 15% of the dose undergoing metabolism to inactive metabolites.[4]

• Excretion: Primarily eliminated unchanged in the urine, with a half-life of about 21 hours.[4]

For sulfamides, their pharmacokinetic properties are expected to be influenced by their generally higher polarity compared to their sulfamate counterparts. This could potentially lead to differences in absorption, distribution, and excretion pathways. Further direct comparative studies are warranted to fully elucidate these differences.

Experimental Protocols

Synthesis of Topiramate (A Sulfamate-Containing Drug)

This protocol is a generalized representation based on literature procedures.

Materials:

• 2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose

• Sulfuric diamide (B1670390)

• 2-picoline

• Toluene

• Methanol

• Water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

Procedure:

• To a solution of 2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose in toluene, add sulfuric diamide and 2-picoline.[5]

• Heat the reaction mixture under reflux for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and wash with an acidic aqueous solution (e.g., dilute HCl) to remove excess picoline.

• Separate the organic layer, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain the crude topiramate.

• Purify the crude product by recrystallization from a suitable solvent system, such as methanol-water, to yield pure topiramate.[5]

Carbonic Anhydrase II Inhibition Assay (Colorimetric)

This protocol is adapted from standard colorimetric assays for carbonic anhydrase activity.[6][7][8]

Materials:

• Purified human carbonic anhydrase II (CA-II)

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4)

• Substrate: p-Nitrophenyl acetate (B1210297) (pNPA)

• Test compounds (sulfamate and sulfamide analogs) and a known inhibitor (e.g., acetazolamide) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and the standard inhibitor in the assay buffer. The final DMSO concentration should be kept constant and low (e.g., <1%).

• In a 96-well plate, add the assay buffer, the CA-II enzyme solution, and the test compound or inhibitor solution to the respective wells. Include wells for enzyme control (no inhibitor) and blank (no enzyme).

• Incubate the plate at room temperature for 10-15 minutes to allow for inhibitor binding.

• Initiate the reaction by adding the pNPA substrate solution to all wells.

• Immediately measure the absorbance at 405 nm in a kinetic mode for a defined period (e.g., 10-30 minutes) at room temperature.

• Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plot.

• Determine the percentage of inhibition for each inhibitor concentration relative to the enzyme control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value. The inhibition constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation if the substrate concentration and Kₘ are known.

Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for determining the Minimum Inhibitory Concentration (MIC).[9][10]

Materials:

• Test compounds (sulfamate and sulfamide analogs)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strain of interest (e.g., Escherichia coli, Staphylococcus aureus)

• Sterile 96-well microplates

• 0.5 McFarland turbidity standard

• Spectrophotometer or turbidity meter

• Incubator

Procedure:

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• Perform a two-fold serial dilution of each compound in CAMHB in a 96-well microplate.

• Prepare a bacterial inoculum adjusted to the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microplate with the bacterial suspension. Include a positive control well (bacteria and medium, no drug) and a negative control well (medium only).

• Incubate the plate at 35 ± 2°C for 16-20 hours.

• After incubation, determine the MIC, which is the lowest concentration of the compound that completely inhibits visible bacterial growth (i.e., the first clear well).

Visualizations

Signaling Pathway: Carbonic Anhydrase Inhibition in Glaucoma

Caption: Carbonic anhydrase inhibitors lower intraocular pressure by reducing aqueous humor production.

Experimental Workflow: Enzyme Inhibition Assay

Caption: A generalized workflow for determining the IC₅₀ of an enzyme inhibitor.

Logical Relationship: Sulfamate vs. Sulfamide

Caption: The core structural difference between sulfamate and sulfamide functional groups.

Conclusion

The choice between incorporating a sulfamate or a sulfamide group in a drug candidate is a critical decision in the design process. As demonstrated, this choice can have a dramatic impact on biological activity, with the sulfamate in topiramate being vastly superior for carbonic anhydrase inhibition compared to its sulfamide counterpart. While general trends in physicochemical properties can be predicted, empirical data from direct comparative studies are invaluable. The provided experimental protocols offer a starting point for researchers to conduct such comparative evaluations. Ultimately, a thorough understanding of the distinct properties of sulfamates and sulfamides will empower medicinal chemists to make more informed decisions in the quest for novel and effective therapeutics.

References

• 1. Biosynthesis of sulfonamide and sulfamate antibiotics in actinomycete - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of sulfamate and sulfamide groups for the inhibition of carbonic anhydrase-II by using topiramate as a structural platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sid.ir [sid.ir]
• 6. assaygenie.com [assaygenie.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric)| Abcam [abcam.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

evaluating the performance of sodium sulfamate as a buffer salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of sodium sulfamate (B1201201) as a buffer salt, comparing its performance with common alternatives used in research and pharmaceutical development. Due to the acidic nature of its conjugate acid, sulfamic acid (pKa ≈ 1.0), sodium sulfamate is effective as a buffer in highly acidic environments (pH range 0-2). This positions it as a specialized buffer for applications requiring low pH stability, a niche not served by common biological buffers like phosphate (B84403), citrate (B86180), or acetate.

Core Properties and Comparison with Standard Buffers

Sodium sulfamate is the salt of a strong acid, sulfamic acid. Its buffering capacity is centered around a very low pH. This is in stark contrast to the buffers typically employed in biological and pharmaceutical applications, which maintain a pH closer to physiological conditions.

Below is a comparative summary of the key properties of sodium sulfamate and other widely used buffer salts.

Property	Sodium Sulfamate	Sodium Citrate	Sodium Phosphate	Sodium Acetate	Tris
pKa (25 °C)	~1.0	pKa1=3.13, pKa2=4.76, pKa3=6.40	pKa1=2.15, pKa2=7.20, pKa3=12.35	4.76	8.1
Effective pH Range	0 - 2.0	2.2-6.5	5.8-8.0 (using NaH₂PO₄/Na₂HPO₄)	3.7-5.6	7.1-9.1
Molecular Weight ( g/mol )	119.07	258.07 (anhydrous)	Varies with form	82.03 (anhydrous)	121.14
UV Absorbance (260/280 nm)	Data not available	Low	Low	Low	Significant
Metal Chelation	Data not available	Yes (e.g., Ca²⁺, Mg²⁺)	Yes (e.g., Ca²⁺, Mg²⁺)	Weak	Can interact with some metals
Temperature Dependence of pH	Data not available	Moderate	Low	Moderate	High

Performance Evaluation: Experimental Data and Protocols

Direct comparative experimental data on the performance of sodium sulfamate as a buffer in biological systems is limited in publicly available literature. This section outlines the necessary experimental protocols to evaluate its performance against other buffers.

Buffering Capacity

Buffering capacity (β) is a measure of a buffer's resistance to pH change upon the addition of an acid or base.

Experimental Protocol: Determination of Buffering Capacity

• Buffer Preparation: Prepare 0.1 M solutions of sodium sulfamate, sodium citrate, and sodium phosphate at the center of their respective primary buffering ranges. For sodium sulfamate, this would be pH 1.0. For comparison, a citrate buffer at pH 3.0 and a phosphate buffer at pH 7.2 can be used.

• Titration:

  • Take 100 mL of each buffer solution.

  • Titrate with 0.1 M HCl, adding 1 mL increments and recording the pH after each addition until the pH drops by 2 units.

  • Separately, titrate another 100 mL of each buffer solution with 0.1 M NaOH until the pH increases by 2 units.

• Calculation: Calculate the buffering capacity (β) at different pH values using the formula: β = d[B] / dpH where d[B] is the molar equivalent of strong base added and dpH is the change in pH.

A diagram illustrating the workflow for determining buffer capacity is provided below.

Safety & Regulatory Compliance

Personal protective equipment for handling Sodium sulfamate

Essential Safety and Handling Guide for Sodium Sulfamate (B1201201)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for handling sodium sulfamate, fostering a secure research environment.

Personal Protective Equipment (PPE) and Safety Measures

When handling sodium sulfamate, particularly in its solid form or as a concentrated solution, adherence to appropriate personal protective equipment protocols is crucial to prevent skin, eye, and respiratory irritation.

Engineering Controls: Work should be conducted in a well-ventilated area.[1][2] If dust or aerosols are likely to be generated, a local exhaust ventilation system or a chemical fume hood should be utilized.[1][2] Safety showers and eyewash stations should be readily accessible.

Personal Protective Equipment: The following PPE is recommended for handling sodium sulfamate:

• Eye and Face Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[2] In situations with a higher risk of splashing, a face shield should also be worn.[2]

• Skin Protection:

  • Gloves: Wear protective gloves to prevent skin contact. While specific glove material recommendations for sodium sulfamate are not universally provided, nitrile gloves are a suitable choice for general chemical resistance against acids, caustics, and other reagents. Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory and local regulations.[1]

  • Protective Clothing: A lab coat or other appropriate protective clothing is necessary to cover all exposed skin.[1][2] For larger quantities or in situations with a higher risk of exposure, chemically resistant aprons or suits may be warranted. Safety shoes that meet a minimum of S1 standards are also recommended.[1]

• Respiratory Protection: If handling the solid form where dust may be generated, a dust respirator is recommended.[2] Always follow local and national regulations for respiratory protection.[2]

Quantitative Safety Data

The following table summarizes key safety parameters for sodium sulfamate and related compounds.

Parameter	Value/Recommendation	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]
Recommended Glove Type	Protective gloves (Nitrile recommended)
Occupational Exposure Limits (as Particulates Not Otherwise Classified)	OSHA PEL: 15 mg/m³ TWA (Total dust)5 mg/m³ TWA (Respirable fraction)	[3]
Incompatible Materials	Strong oxidizing agents, acids, hot water.	[1][4]

Standard Operating Procedures

Adherence to standardized protocols for handling, storage, and disposal is critical for the safe use of sodium sulfamate in a laboratory setting.

Handling and Storage Protocols

Safe Handling:

• Always wash hands thoroughly with soap and water after handling sodium sulfamate.[1]

• Avoid breathing in dust, fumes, or mists.[1]

• Prevent contact with skin and eyes by wearing the appropriate PPE.[1]

• Do not eat, drink, or smoke in areas where sodium sulfamate is handled or stored.[1]

• Take measures to prevent the buildup of electrostatic charge, especially when handling the powdered form.[1]

Storage:

• Store sodium sulfamate in a cool, dry, and well-ventilated area.[1]

• Keep the container tightly closed to prevent moisture absorption.[1]

• Store away from incompatible materials such as strong oxidizing agents.[1]

• Ensure storage containers are clearly labeled.

Spill Management Protocol

In the event of a sodium sulfamate spill, follow these steps to ensure safe cleanup:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area. Ensure the area is well-ventilated to disperse any airborne dust or vapors.[5]

• Don Appropriate PPE: Before approaching the spill, don the recommended personal protective equipment, including gloves, eye protection, and respiratory protection if dealing with a powder.

• Contain the Spill:

  • For Solid Spills: Carefully sweep the solid material into a suitable, labeled waste container, taking care not to generate dust.[2]

  • For Liquid Spills: Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[5] Do not use combustible materials like paper towels to absorb the initial spill.[6]

• Clean the Area: Once the bulk of the spill has been collected, clean the affected area. For liquid spills, after absorption, the area can be washed with warm, soapy water to remove any residue.[6]

• Dispose of Waste: Place all contaminated materials, including absorbent materials and used PPE, into a sealed, leak-proof, and clearly labeled waste container.[5][6]

• Decontaminate: Thoroughly wash your hands and any other potentially exposed skin with soap and water after the cleanup is complete.

The following diagram illustrates the workflow for responding to a sodium sulfamate spill.

Caption: Workflow for Sodium Sulfamate Spill Response.

Disposal Plan

Proper disposal of sodium sulfamate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Sodium sulfamate is generally not classified as a hazardous material for transportation.[1] However, it should be disposed of as a non-hazardous chemical waste in accordance with all federal, state, and local regulations.[7]

• Disposal Methods:

  • Consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.

  • Acceptable disposal methods may include chemical incineration or landfilling in a designated chemical waste facility.[7]

  • Do not flush large quantities of sodium sulfamate down the drain or sewer system.[7] Small residues may be permissible for drain disposal with ample dilution if allowed by local authorities.[7]

• Container Disposal: Thoroughly rinse empty containers with a suitable solvent (e.g., water) before recycling or disposing of them as chemical waste.[7]

By adhering to these safety protocols and operational plans, researchers can handle sodium sulfamate responsibly, minimizing risks and ensuring a safe and productive laboratory environment.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemone.com [chemone.com]
• 4. biosafety.mcmaster.ca [biosafety.mcmaster.ca]
• 5. Sodium Sulfamate Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Sodium Sulfamate MSDS/SDS | Supplier & Distributor [ccount-chem.com]